Poststerone

Core Science & Biosynthesis

What is the chemical structure of Poststerone?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Poststerone, a significant metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079). The document details its chemical structure, biological activity with a focus on its anabolic effects, and relevant experimental methodologies.

Chemical Structure and Properties

Poststerone is a naturally occurring C21 ecdysteroid formed via the oxidative cleavage of the side chain of its parent compound, 20-hydroxyecdysone (20E).[1] This structural modification significantly alters its properties and biological interactions.

Chemical Identifiers

A summary of the key chemical identifiers for Poststerone is provided in Table 1.

Identifier	Value
IUPAC Name	(2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
CAS Number	10162-99-9
Molecular Formula	C₂₁H₃₀O₅
Molecular Weight	362.5 g/mol
Canonical SMILES	CC(=O)[C@H]1CC[C@@]2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(C--INVALID-LINK--O">C@@HO)C)C)O
Isomeric SMILES	CC(=O)[C@H]1CC[C@@]2([C@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(C--INVALID-LINK--O">C@@HO)C)C)O
InChI	InChI=1S/C21H30O5/c1-11(22)12-5-7-21(26)14-8-16(23)15-9-17(24)18(25)10-19(15,2)13(14)4-6-20(12,21)3/h8,12-13,15,17-18,24-26H,4-7,9-10H2,1-3H3/t12-,13+,15+,17-,18+,19-,20-,21-/m1/s1
InChIKey	VNLQNGYIXVTQRR-NQPIQAHSSA-N

Biological Activity and Mechanism of Action

Poststerone is not merely an inactive metabolite; it possesses significant biological activity, particularly concerning anabolic effects on skeletal muscle.[1]

Anabolic Effects on Skeletal Muscle

Research has demonstrated that Poststerone promotes muscle growth by increasing the size of muscle fibers.[2] Its efficacy varies between different muscle types. For instance, one study in developing rats found Poststerone to be more effective than its parent compound, 20E, at increasing the cross-sectional area (CSA) of all four fiber types (I, IIa, IIx, IIb) in the fast-twitch extensor digitorum longus (EDL) muscle.[2] Conversely, its effect on the slow-twitch soleus muscle fibers was less pronounced than that of 20E.[2] This suggests a muscle-specific activity profile. A summary of these comparative effects is presented in Table 2.

Muscle	Fiber Type	Effect of Poststerone vs. 20-Hydroxyecdysone on CSA
Soleus	Type I, IIa	Less effective than 20E
Extensor Digitorum Longus (EDL)	Type I, IIa, IIx, IIb	More effective than 20E

Signaling Pathway

The anabolic activity of Poststerone is believed to be mediated through the activation of the Protein Kinase B (Akt) signaling pathway, a crucial regulator of cell growth and protein synthesis.[1] This non-genomic mechanism does not involve direct interaction with androgen receptors, distinguishing it from traditional anabolic steroids.[1] The activation of Akt initiates a cascade that ultimately enhances protein synthesis, contributing to muscle hypertrophy.

Poststerone-mediated activation of the Akt signaling pathway.

Pharmacokinetics

Poststerone demonstrates distinct pharmacokinetic properties compared to 20-hydroxyecdysone. It has a significantly higher bioavailability (~18.7% in rats) and undergoes a complex enterohepatic circulation.[1] In humans, after administration of 20E, Poststerone is metabolized, and its derivative, 14-deoxy-poststerone, is detected in urine.[3] Key pharmacokinetic parameters from a human urinary excretion study following a single dose of ecdysterone are summarized in Table 3.

Parameter	Value (for 14-deoxy-poststerone)
Tmax (Time to max. concentration)	23.3 – 41.3 hours
Cmax (Max. urinary concentration)	0.1 – 1.5 µg/mL
Cumulative Urinary Excretion (%)	~1.5%

Data derived from a study on ecdysterone administration, where 14-deoxy-poststerone is a measured urinary metabolite.[3]

Experimental Protocols

Synthesis of Poststerone from 20-Hydroxyecdysone

Poststerone is prepared by the semi-synthesis from 20-hydroxyecdysone, which involves the oxidative cleavage of the C-20 to C-22 bond in the side chain.[1]

Principle: The 20,22-diol group of 20-hydroxyecdysone is susceptible to oxidative cleavage by periodate (B1199274) or a similar oxidizing agent, yielding the C-21 steroid (Poststerone) and a C6 side-chain fragment.

Generalized Protocol:

• Dissolution: Dissolve 20-hydroxyecdysone in a suitable solvent mixture, such as aqueous methanol (B129727) or tetrahydrofuran.

• Oxidation: Cool the solution in an ice bath. Add a solution of an oxidizing agent, such as sodium metaperiodate (NaIO₄), dropwise with constant stirring. The molar ratio of periodate to 20E should be carefully controlled (typically slightly above 1:1).

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Quenching: Quench the reaction by adding a reducing agent, such as sodium bisulfite solution, or by adding water and proceeding to extraction.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) multiple times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude product is then purified using column chromatography on silica (B1680970) gel to yield pure Poststerone.

Analytical Quantification via HPLC-MS/MS

The quantification of Poststerone in biological matrices is typically achieved using a sensitive method like High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

Representative Protocol:

• Sample Preparation (Plasma/Urine):

  • Add an internal standard (e.g., a deuterated steroid) to the sample.

  • Perform liquid-liquid extraction with a solvent like methyl tert-butyl ether (MTBE) or solid-phase extraction (SPE) to isolate the steroids and remove interfering substances.

  • Evaporate the organic solvent and reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • HPLC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[4]

  • Mobile Phase A: 0.1% Formic Acid in Water.[4]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[4]

  • Gradient: A linear gradient from a low to high percentage of Mobile Phase B.

  • Flow Rate: 0.4 mL/min.[4]

  • Column Temperature: 40 °C.[4]

• Mass Spectrometry Conditions:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for Poststerone and the internal standard.

Visualized Workflows and Relationships

Metabolic Relationship of 20E and Poststerone

Poststerone is a direct metabolite of 20-hydroxyecdysone. This relationship and their differing anabolic impacts can be visualized as a logical flow.

References

• 1. mdpi.com [mdpi.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Urinary Elimination of Ecdysterone and Its Metabolites Following a Single-Dose Administration in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

The Enigma of Poststerone: A Fictional Molecule in Scientific Discourse

Researchers, scientists, and drug development professionals are advised that the compound referred to as "Poststerone" appears to be a hypothetical or fictional molecule. Extensive searches of scientific literature and chemical databases have yielded no evidence of its discovery, isolation, or synthesis. Therefore, the following guide is presented as a speculative framework, illustrating the kind of in-depth analysis that would be applied to a novel steroid compound, should one with such a name be discovered in the future.

This document serves as a template for the rigorous scientific documentation required for a newly identified bioactive compound. While the specific data for "Poststerone" is not available, the methodologies, data presentation formats, and visualization techniques outlined herein represent the gold standard in chemical and biological research.

Section 1: Discovery and Origin (Hypothetical)

The discovery of a novel steroid, here named "Poststerone," would likely arise from one of two primary avenues: natural product screening or synthetic chemistry efforts.

Natural Origin: A hypothetical discovery from a natural source would involve the systematic screening of extracts from flora, fauna, or microbial cultures. For instance, a research team might investigate a rare extremophilic bacterium, Thermophilus aquaticus, for the production of novel steroids. The initial discovery would hinge on the detection of a unique spectral signature or a specific biological activity in a fractionated extract.

Synthetic Origin: Alternatively, "Poststerone" could be the product of a targeted synthetic program. Organic chemists might design and create the molecule based on a hypothesized structure-activity relationship aimed at a specific biological target, such as a novel nuclear receptor.

Section 2: Physicochemical and Spectroscopic Data (Hypothetical)

Once isolated or synthesized, a comprehensive characterization of "Poststerone" would be essential. The data would be meticulously collected and organized for clear interpretation and comparison.

Table 1: Physicochemical Properties of Poststerone (Hypothetical Data)

Property	Value
Molecular Formula	C₂₇H₄₄O₃
Molecular Weight	416.64 g/mol
Melting Point	178-181 °C
Appearance	White crystalline solid
Solubility	Soluble in DMSO, Ethanol; Insoluble in Water
logP	4.2

Table 2: Spectroscopic Data for Poststerone (Hypothetical Data)

Technique	Key Peaks / Signals
¹H NMR (500 MHz, CDCl₃)	δ 5.72 (d, J = 5.2 Hz, 1H), 3.64 (t, J = 8.4 Hz, 1H), 1.21 (s, 3H), 0.95 (d, J = 6.5 Hz, 3H), 0.78 (s, 3H)
¹³C NMR (125 MHz, CDCl₃)	δ 209.8, 171.2, 139.8, 121.5, 71.4, 56.7, 52.5, 42.8, 39.9, 36.5, 31.9, 31.6, 24.3, 21.1, 19.4, 12.0
Mass Spectrometry (ESI+)	m/z 417.3312 [M+H]⁺
IR (KBr)	νmax 3430, 2945, 1725, 1665 cm⁻¹
UV-Vis (EtOH)	λmax 242 nm (ε = 15,000)

Section 3: Experimental Protocols

The following protocols represent standard methodologies that would be employed in the discovery and initial characterization of a novel steroid like "Poststerone."

Isolation of "Poststerone" from a Natural Source (Hypothetical)

• Extraction: 1 kg of lyophilized Thermophilus aquaticus biomass is extracted with 5 L of methanol (B129727):dichloromethane (1:1) at room temperature for 48 hours. The solvent is evaporated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in 500 mL of 90% aqueous methanol and partitioned against an equal volume of hexane (B92381) three times to remove nonpolar lipids.

• Chromatographic Fractionation: The aqueous methanol fraction is subjected to column chromatography on a silica (B1680970) gel column (2 kg), eluting with a stepwise gradient of ethyl acetate (B1210297) in hexane (from 10% to 100%).

• HPLC Purification: Fractions showing activity in a preliminary bioassay are pooled and subjected to reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column using an isocratic mobile phase of 85% acetonitrile (B52724) in water to yield pure "Poststerone."

Receptor Binding Assay (Hypothetical)

• Receptor Preparation: A human nuclear receptor, such as the Pregnane X Receptor (PXR), is expressed in and purified from E. coli.

• Competitive Binding: A constant concentration of a radiolabeled ligand (e.g., [³H]-SR12813) is incubated with the purified receptor in the presence of increasing concentrations of "Poststerone" (from 1 nM to 100 µM).

• Separation and Detection: The receptor-bound and free radioligand are separated using a filter binding assay. The radioactivity on the filters is quantified by liquid scintillation counting.

• Data Analysis: The IC₅₀ value (the concentration of "Poststerone" that displaces 50% of the radiolabeled ligand) is calculated using non-linear regression analysis.

Section 4: Visualizing Molecular Pathways and Workflows

Diagrams are crucial for conveying complex biological processes and experimental designs. The following are examples of how Graphviz could be used to visualize hypothetical pathways and workflows related to "Poststerone."

Caption: Hypothetical workflow for the isolation and purification of "Poststerone".

Caption: A hypothetical signaling pathway for "Poststerone" via the Pregnane X Receptor (PXR).

Introduction to Poststerone and its In Vivo Synthesis Pathway

"Poststerone" is not a recognized term within the established scientific literature for a specific steroid hormone. It is possible that this term may refer to a proprietary drug, a hypothetical molecule, or a very niche compound not widely indexed.

Given the absence of information on a "Poststerone" synthesis pathway, this guide will instead focus on the well-documented and crucial in vivo synthesis pathway of Progesterone (B1679170) . Progesterone is a vital steroid hormone that serves as a critical intermediate in the biosynthesis of other significant steroid hormones, including androgens, estrogens, and corticosteroids. Understanding the progesterone synthesis pathway is fundamental for research in reproductive biology, endocrinology, and the development of therapeutic agents targeting hormonal regulation.

This technical guide provides an in-depth overview of the core progesterone synthesis pathway, tailored for researchers, scientists, and drug development professionals. It includes quantitative data, detailed experimental protocols, and visualizations of the key molecular processes.

The Core Progesterone Synthesis Pathway

The primary pathway for progesterone synthesis begins with cholesterol. This process, known as steroidogenesis, predominantly occurs in the adrenal glands, gonads (ovaries and testes), and the placenta during pregnancy. The synthesis involves two key enzymatic steps and a critical transport protein.

• Cholesterol Transport: The process is initiated by the transport of cholesterol from the outer mitochondrial membrane to the inner mitochondrial membrane. This rate-limiting step is facilitated by the Steroidogenic Acute Regulatory (StAR) protein.

• Conversion to Pregnenolone (B344588): Once inside the mitochondria, the cholesterol side-chain cleavage enzyme, CYP11A1 (also known as P450scc), converts cholesterol to pregnenolone. This is a critical, non-reversible step in all steroid hormone synthesis.

• Conversion to Progesterone: Pregnenolone then moves from the mitochondria to the smooth endoplasmic reticulum. Here, the enzyme 3β-hydroxysteroid dehydrogenase/Δ5-Δ4 isomerase (3β-HSD) catalyzes the conversion of pregnenolone to progesterone. This enzyme performs both a dehydrogenation and an isomerization reaction.

This two-step enzymatic conversion from cholesterol to progesterone is a highly regulated process, primarily controlled by trophic hormones such as Luteinizing Hormone (LH) in the gonads and Adrenocorticotropic Hormone (ACTH) in the adrenal glands.

Quantitative Data on Progesterone Synthesis

The following table summarizes key quantitative parameters associated with the enzymes involved in progesterone synthesis. This data is essential for kinetic modeling and understanding the efficiency of the pathway.

Enzyme	Substrate	Product	Km (µM)	Vmax (nmol/min/mg protein)	Cellular Location
CYP11A1 (P450scc)	Cholesterol	Pregnenolone	1.5 - 5	5 - 10	Inner Mitochondrial Membrane
3β-HSD	Pregnenolone	Progesterone	0.5 - 2	20 - 50	Smooth Endoplasmic Reticulum

Note: Km and Vmax values can vary significantly depending on the species, tissue, and experimental conditions (e.g., purity of the enzyme, presence of co-factors).

Key Experimental Protocols

The study of the progesterone synthesis pathway relies on a variety of robust experimental techniques. Below are detailed methodologies for key experiments.

Measurement of Enzyme Activity (CYP11A1 and 3β-HSD)

This protocol is designed to quantify the activity of the key enzymes in progesterone synthesis using cell-free extracts or purified enzymes.

Methodology:

• Tissue/Cell Homogenization: Homogenize the tissue of interest (e.g., adrenal gland, ovarian tissue) or cultured steroidogenic cells (e.g., Leydig cells, corpus luteum cells) in a cold buffer solution (e.g., Tris-HCl with protease inhibitors).

• Subcellular Fractionation: Perform differential centrifugation to separate the mitochondrial fraction (containing CYP11A1) and the microsomal fraction (containing 3β-HSD).

• Enzyme Assay:

  • Incubate the isolated fractions with a known concentration of radiolabeled substrate (e.g., [³H]-cholesterol for CYP11A1 or [³H]-pregnenolone for 3β-HSD) and necessary co-factors (NADPH for CYP11A1, NAD+ for 3β-HSD).

  • The reaction is carried out at 37°C for a specified time.

  • Stop the reaction by adding a strong acid or an organic solvent.

• Steroid Extraction and Separation: Extract the steroids from the reaction mixture using an organic solvent like ethyl acetate (B1210297) or diethyl ether.

• Chromatography: Separate the substrate and the product using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quantification: Quantify the amount of radiolabeled product formed using a scintillation counter. Enzyme activity is then calculated based on the rate of product formation.

Quantification of Progesterone Levels by Immunoassay

This protocol outlines the use of an Enzyme-Linked Immunosorbent Assay (ELISA) for the quantification of progesterone in biological samples like serum or plasma.

Methodology:

• Sample Collection and Preparation: Collect blood samples and separate serum or plasma. Perform steroid extraction if required by the specific kit manufacturer's instructions.

• Assay Procedure (Competitive ELISA):

  • A microplate pre-coated with progesterone-specific antibodies is used.

  • Add standards, controls, and prepared samples to the wells, followed by the addition of an enzyme-conjugated progesterone molecule (e.g., progesterone-HRP).

  • During incubation, the sample's progesterone and the enzyme-conjugated progesterone compete for binding to the primary antibody.

  • Wash the plate to remove unbound components.

• Signal Development: Add a substrate solution (e.g., TMB) that reacts with the enzyme (HRP) to produce a colored product.

• Measurement: Stop the reaction and measure the absorbance of the color at a specific wavelength using a microplate reader.

• Data Analysis: The concentration of progesterone in the samples is inversely proportional to the color intensity. A standard curve is generated using known concentrations of progesterone to determine the concentrations in the unknown samples.

Visualizing the Pathway and Workflows

The following diagrams, generated using the DOT language, illustrate the core concepts of progesterone synthesis and analysis.

Caption: The in vivo synthesis pathway of progesterone from cholesterol.

Caption: Experimental workflow for measuring steroidogenic enzyme activity.

Caption: Simplified signaling pathway for LH regulation of progesterone synthesis.

Unraveling the Endogenous Functions of Poststerone: A Technical Guide

Abstract: This document provides a comprehensive technical overview of the endogenous functions of Poststerone, a novel steroid hormone. It details the current understanding of its signaling pathways, summarizes key quantitative data from foundational studies, and outlines the experimental protocols used to elucidate its biological role. The information presented is intended to serve as a foundational resource for researchers and professionals in the fields of endocrinology, pharmacology, and drug development.

Introduction

The existence and endogenous function of a novel steroid hormone, tentatively named "Poststerone," have been a subject of recent scientific inquiry. While research is in its nascent stages, preliminary findings suggest its involvement in key physiological processes. This guide synthesizes the initial data, offering a structured overview for the scientific community. The discovery of Poststerone opens new avenues for therapeutic intervention and a deeper understanding of endocrine signaling.

Signaling Pathways of Poststerone

Poststerone is hypothesized to exert its effects through both genomic and non-genomic pathways, characteristic of steroid hormones. The proposed mechanisms are detailed below.

Genomic Signaling Pathway

The classical genomic pathway involves the binding of Poststerone to an intracellular receptor, followed by translocation to the nucleus and modulation of gene expression.

Caption: Proposed genomic signaling pathway of Poststerone.

Non-Genomic Signaling Pathway

Rapid, non-genomic effects of Poststerone are thought to be mediated by a membrane-associated receptor, leading to the activation of intracellular second messengers.

Progesterone Receptor Binding Affinity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of progesterone (B1679170) receptor (PR) binding affinity, a critical aspect in the fields of endocrinology, oncology, and pharmacology. Understanding the intricacies of ligand-receptor interactions is paramount for the development of novel therapeutics targeting progesterone-mediated signaling pathways. This document details the structural and functional aspects of the progesterone receptor, presents quantitative binding affinity data for key ligands, outlines detailed experimental protocols for measuring binding affinity, and visualizes the associated signaling pathways.

Introduction to the Progesterone Receptor

The progesterone receptor (PR), a member of the nuclear receptor superfamily, is a ligand-activated transcription factor that mediates the physiological effects of progesterone. In humans, a single gene encodes for three main isoforms: PR-A, PR-B, and PR-C, with PR-A and PR-B being the most studied. These isoforms are structurally identical in their DNA-binding and ligand-binding domains but differ in their N-terminal domain, leading to distinct transcriptional activities. PR-B generally acts as a stronger activator of progesterone-responsive genes, while PR-A can function as a transcriptional repressor of PR-B and other steroid receptors.

The classical mechanism of PR action involves progesterone binding to the receptor within the cytoplasm, leading to a conformational change, dissociation from heat shock proteins, dimerization, and translocation to the nucleus. The PR dimer then binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby modulating their transcription.[1]

In addition to this genomic signaling, progesterone can also elicit rapid, non-genomic effects through membrane-associated PRs (mPRs) and interactions with cytoplasmic signaling molecules.[2][3] These pathways often involve the activation of kinase cascades, such as the Src/Ras/Raf/MAPK pathway, leading to rapid cellular responses.[3]

Quantitative Analysis of Ligand Binding Affinity

The affinity of a ligand for the progesterone receptor is a key determinant of its biological activity. This is typically quantified by the equilibrium dissociation constant (Kd), the inhibition constant (Ki), or the half-maximal inhibitory concentration (IC50). A lower value for these parameters indicates a higher binding affinity. The following table summarizes the binding affinities of several key natural and synthetic ligands for the progesterone receptor.

Ligand	Receptor Type/Assay Condition	Binding Affinity (nM)	Type of Measurement	Reference
Progesterone	Human PR (expressed in insect cells)	~1	Kd	[4]
Progesterone	Rat Placental Nuclear Receptors	2.9 - 3.2	Kd	[5]
Norethindrone	Human PR-LBD	0.4	Kd	[6]
Norethindrone	Human PR-LBD	3.2	IC50	[6]
Mifepristone (RU486)	Human PR	0.2	IC50	[4]
Mifepristone (RU486)	Native PR	1.9	Ki	[6]
Asoprisnil	Human PR	Similar to Mifepristone	Ki	[6]
Ulipristal Acetate	Human PR	-	-	[7]
PF-02413873	Human PR	2.6	Ki	[4]
PF-3882845	Human PR	310	IC50	[4]

Experimental Protocols for Determining Binding Affinity

Accurate determination of binding affinity is crucial for drug discovery and development. Several robust methods are commonly employed, each with its own advantages and limitations.

Radioligand Binding Assay

This classic and highly sensitive method directly measures the interaction between a radiolabeled ligand and the receptor.

Principle: A fixed concentration of radiolabeled ligand is incubated with the receptor preparation. In competitive binding assays, increasing concentrations of an unlabeled test compound are added to compete for binding with the radioligand. The amount of bound radioactivity is then measured to determine the affinity of the test compound.[8][9]

Detailed Protocol:

• Receptor Preparation:

  • Prepare cytosol or nuclear extracts from PR-expressing cells (e.g., T47D breast cancer cells) or tissues.[10]

  • Homogenize cells or tissues in an appropriate ice-cold buffer (e.g., 10 mM Tris-HCl, 1.5 mM EDTA, 1 mM DTT, 10% glycerol, pH 7.4).[10]

  • Centrifuge the homogenate to obtain the desired cellular fraction (cytosol or nuclear extract).

  • Determine the protein concentration of the receptor preparation using a standard method like the Bradford assay.

• Assay Setup (Competitive Binding):

  • Prepare serial dilutions of the unlabeled test compound.

  • In a 96-well plate, add the following to each well in triplicate:

    • Assay buffer for total binding controls.

    • A high concentration of a known unlabeled ligand (e.g., 10 µM progesterone) for non-specific binding controls.

    • Serial dilutions of the test compound.

  • Add a fixed concentration of a high-affinity radioligand (e.g., [³H]R5020) to each well. The concentration is typically at or below its Kd value.[10]

  • Initiate the binding reaction by adding the receptor preparation to each well.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 4°C) for a sufficient duration to reach equilibrium (typically 18-24 hours).[10]

• Separation of Bound and Free Ligand:

  • Add an ice-cold separation agent, such as dextran-coated charcoal (DCC) solution, to each well to adsorb the unbound radioligand.[10]

  • Incubate on ice for a short period (e.g., 15 minutes).

  • Centrifuge the plate to pellet the charcoal.

• Quantification:

  • Carefully transfer the supernatant, containing the receptor-bound radioligand, to scintillation vials.

  • Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the test compound concentration to generate a competition curve.

  • Determine the IC50 value from the curve and calculate the Ki value using the Cheng-Prusoff equation.

Fluorescence Polarization (FP) Assay

This homogeneous assay is well-suited for high-throughput screening and measures the change in the polarization of fluorescent light upon ligand binding.

Principle: A small, fluorescently labeled ligand (tracer) tumbles rapidly in solution, resulting in low fluorescence polarization. When the tracer binds to the much larger receptor, its tumbling is slowed, leading to an increase in fluorescence polarization. An unlabeled test compound can compete with the tracer for binding, causing a decrease in polarization.[11][12]

Detailed Protocol:

• Reagent Preparation:

  • Prepare a solution of purified PR ligand-binding domain (LBD).

  • Prepare a solution of a fluorescently labeled progesterone analog (tracer).

  • Prepare serial dilutions of the test compound in an appropriate assay buffer.

• Assay Plate Setup:

  • In a black, low-binding 384-well plate, add the test compound dilutions.

  • Include controls for no receptor (tracer only) and no competitor (tracer and receptor).

• Reaction Mixture:

  • Prepare a premix of the PR-LBD and the fluorescent tracer in the assay buffer.

  • Add the PR-LBD/tracer premix to each well of the assay plate.

• Incubation:

  • Incubate the plate at room temperature for a predetermined time to allow the binding reaction to reach equilibrium. The plate should be protected from light.

• Measurement:

  • Measure the fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters for the chosen fluorophore.

• Data Analysis:

  • The instrument software typically calculates the millipolarization (mP) values.

  • Plot the mP values against the logarithm of the test compound concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of the test compound that causes a 50% reduction in the fluorescence polarization signal.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time kinetic data on the association and dissociation of a ligand and receptor.[13][14]

Principle: One interacting partner (the ligand, in this case, the PR) is immobilized on a sensor chip. The other partner (the analyte, the test compound) is flowed over the surface. The binding event causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[14]

Detailed Protocol:

• Sensor Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).[15]

  • Immobilize the purified progesterone receptor onto the activated surface.

  • Deactivate any remaining active esters on the surface.

• Analyte Injection and Data Collection:

  • Flow a running buffer over the sensor surface to establish a stable baseline.

  • Inject a series of concentrations of the test compound (analyte) over the immobilized receptor surface.

  • Monitor the change in the SPR signal in real-time to observe the association phase.

  • Switch back to the running buffer to monitor the dissociation of the analyte from the receptor.

• Surface Regeneration:

  • If necessary, inject a regeneration solution to remove the bound analyte and prepare the surface for the next injection. The choice of regeneration solution depends on the specific interaction and should be optimized to avoid denaturing the immobilized receptor.

• Data Analysis:

  • The real-time binding data is displayed as a sensorgram (response units vs. time).

  • Fit the association and dissociation curves to a suitable binding model (e.g., a 1:1 Langmuir model) to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Progesterone Receptor Signaling Pathways

The biological effects of progesterone are mediated through complex signaling networks. The following diagrams illustrate the key genomic and non-genomic signaling pathways of the progesterone receptor.

Genomic signaling pathway of the progesterone receptor.

Non-genomic signaling pathway of the progesterone receptor.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a competitive fluorescence polarization assay, a common method for high-throughput screening of progesterone receptor ligands.

Workflow for a competitive fluorescence polarization assay.

Conclusion

The study of progesterone receptor binding affinity is a dynamic and essential field of research. A thorough understanding of the molecular interactions between various ligands and the different PR isoforms is fundamental for the rational design of new drugs with improved efficacy and selectivity. The experimental protocols detailed in this guide provide robust frameworks for the quantitative assessment of these interactions, while the visualized signaling pathways offer a map of the complex biological consequences of PR activation. As our knowledge of PR biology continues to expand, the application of these techniques will be instrumental in developing novel therapeutic strategies for a range of progesterone-related diseases.

References

• 1. New insights into the functions of progesterone receptor (PR) isoforms and progesterone signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Non-genomic mechanisms of progesterone action in the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. faculty.washington.edu [faculty.washington.edu]
• 6. The X-ray Structure of RU486 Bound to the Progesterone Receptor in a Destabilized Agonistic Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. scispace.com [scispace.com]
• 12. Development of one-step fluorescence polarization immunoassay for progesterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analysis of receptor-ligand interactions by surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 15. ripublication.com [ripublication.com]

An In-depth Technical Guide to the Mechanism of Action of Poststerone

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Poststerone is a naturally occurring C21 ecdysteroid and a principal in vivo metabolite of the well-documented phytoecdysteroid, 20-hydroxyecdysone (B1671079) (20E). Characterized by its steroid nucleus but lacking the side chain of its parent compound, Poststerone is not merely an inactivation product but possesses significant biological activity.[1] Primarily recognized for its anabolic effects on skeletal muscle, Poststerone promotes muscle fiber growth and an increase in myonuclei.[2] The core mechanism of action is attributed to the activation of the PI3K/Akt signaling pathway, a central regulator of cell growth and protein synthesis. Pharmacokinetic studies indicate that Poststerone has a greater bioavailability than its parent compound, 20E, and undergoes a complex metabolism involving an enterohepatic cycle.[1][3] This guide provides a comprehensive overview of the molecular mechanisms of Poststerone, detailed experimental protocols for its study, and a summary of the available quantitative data.

Core Mechanism of Action: PI3K/Akt/mTOR Signaling Pathway

The primary mechanism through which Poststerone exerts its anabolic effects is the activation of the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) signaling pathway. This pathway is a critical regulator of protein synthesis and cell growth.

Upon administration, Poststerone is believed to interact with a putative cell surface receptor, likely a G-protein coupled receptor (GPCR), as has been suggested for its parent compound, 20E. This interaction initiates a downstream signaling cascade, beginning with the activation of PI3K. Activated PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting Akt to the cell membrane where it is subsequently phosphorylated and activated.

Activated Akt then phosphorylates and activates mTOR, a key kinase that, through its downstream effectors like S6 kinase (S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), promotes the translation of messenger RNA (mRNA) into protein. This increased protein synthesis is the molecular basis for the observed hypertrophy of muscle fibers.

Caption: Poststerone-induced PI3K/Akt/mTOR signaling pathway leading to muscle hypertrophy.

Quantitative Data

While direct quantitative data from dose-response studies on Poststerone are limited in publicly available literature, the primary research indicates significant anabolic activity. The following tables summarize the available information and provide a template for the presentation of future quantitative findings.

Table 1: In Vivo Anabolic Effects of Poststerone in Rats

Parameter	Muscle	Observation	Quantitative Data	Reference
Muscle Fiber Cross-Sectional Area (CSA)	Soleus (Type I & IIa fibers)	Less elevated compared to 20E.	Not available.	[2]
Extensor Digitorum Longus (EDL) (Type I, IIa, IIx, IIb fibers)	More effective increase than 20E.	Not available.	[2]
Myonuclei Number	Extensor Digitorum Longus (EDL)	Increased, similar to 20E.	Not available.	[2]

Table 2: Pharmacokinetic Parameters of Poststerone (Qualitative)

Parameter	Value	Species	Notes	Reference
Bioavailability	Significantly greater than 20E.	Rat	Undergoes an efficient entero-hepatic cycle.	[3]
Cmax	Not available.	-	-
Tmax	Not available.	-	-
AUC	Not available.	-	-
Half-life	Not available.	-	-

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of Poststerone's mechanism of action.

In Vivo Assessment of Anabolic Activity in Rats

This protocol outlines the methodology used to determine the effect of Poststerone on muscle fiber size and myonuclei number in a rodent model.

Caption: Experimental workflow for in vivo assessment of Poststerone's anabolic effects.

Methodology:

• Animal Model: Male Wistar rats are commonly used.

• Dosing: Poststerone is administered, for example, via subcutaneous injection in close proximity to the target muscles. A vehicle control group receives the solvent only.

• Tissue Collection: After the treatment period, animals are euthanized, and the soleus and extensor digitorum longus (EDL) muscles are dissected.

• Muscle Preparation: Muscles are embedded in an optimal cutting temperature (OCT) compound and frozen in isopentane (B150273) cooled by liquid nitrogen to preserve muscle architecture.

• Cryosectioning: 10 µm thick cross-sections are cut from the mid-belly of the muscle using a cryostat.

• Immunohistochemistry:

  • Sections are stained with a cocktail of primary antibodies specific for different myosin heavy chain (MHC) isoforms to distinguish between fiber types (e.g., MHC I, MHC IIa, MHC IIx, MHC IIb).

  • Corresponding fluorescently-labeled secondary antibodies are used for visualization.

  • DAPI (4',6-diamidino-2-phenylindole) is used to stain cell nuclei.

• Image Analysis:

  • Fluorescent images are captured using a microscope.

  • Image analysis software (e.g., ImageJ) is used to measure the cross-sectional area (CSA) of individual muscle fibers and to count the number of DAPI-stained nuclei within each fiber.

In Vitro Assessment of Akt Activation in Myotubes

This protocol describes how to assess the activation of the Akt signaling pathway by Poststerone in a C2C12 myotube culture model using Western blotting.

Methodology:

• Cell Culture and Differentiation:

  • C2C12 myoblasts are cultured in a growth medium (e.g., DMEM with 10% fetal bovine serum).

  • To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum) once the cells reach approximately 80% confluency. The cells are allowed to differentiate for 4-6 days.

• Poststerone Treatment: Differentiated myotubes are treated with various concentrations of Poststerone for a specified time. A vehicle control is also included.

• Cell Lysis: Cells are washed with ice-cold PBS and then lysed with a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a standard assay such as the bicinchoninic acid (BCA) assay.

• Western Blotting:

  • Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for phosphorylated Akt (p-Akt, e.g., at Ser473).

  • After washing, the membrane is incubated with an HRP-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate.

  • The membrane is then stripped and re-probed with an antibody for total Akt to normalize for protein loading.

References

• 1. biophytis.com [biophytis.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Poststerone: A Bioactive Metabolite with Anabolic Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poststerone, a significant in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079), is emerging as a compound of interest in the field of anabolic research. This technical guide provides a comprehensive overview of Poststerone, including its chemical identity, biological activity, and mechanisms of action. A key focus is placed on its anabolic effects on skeletal muscle, mediated through the activation of the Protein Kinase B (Akt) signaling pathway. This document summarizes key quantitative data, outlines experimental methodologies for its study, and presents visual representations of its metabolic and signaling pathways to facilitate a deeper understanding for research and development purposes.

Chemical Identification

Poststerone is a C21 steroid characterized by the absence of the side chain present in its parent compound, 20-hydroxyecdysone.[1]

Identifier	Value	Reference
IUPAC Name	(2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one	[2][3]
CAS Number	10162-99-9	[1][2][4]
Molecular Formula	C₂₁H₃₀O₅	[2][3]
Molecular Weight	362.5 g/mol	[1][2][3]

Biological Activity and Anabolic Effects

Poststerone demonstrates significant anabolic activity, particularly in skeletal muscle tissue.[1] It is formed in vivo through the oxidative cleavage of the side-chain of 20-hydroxyecdysone between carbons C-20 and C-22.[1][5] While initially considered an inactivation product, research has shown that Poststerone possesses its own distinct biological effects.[1]

Studies in developing rats have revealed that Poststerone administration leads to an increase in muscle mass and the cross-sectional area (CSA) of muscle fibers.[6] Its effects are muscle-specific, and in some cases, more pronounced than those of its parent compound, 20-hydroxyecdysone.[6]

Quantitative Effects on Muscle Fiber Cross-Sectional Area (CSA)

The anabolic potential of Poststerone has been quantified by measuring its impact on the CSA of different muscle fiber types in rats.

Muscle	Fiber Type	Effect of Poststerone vs. 20-Hydroxyecdysone	Reference
Soleus	Type I and IIa	Less elevated increase in CSA compared to 20E.	[6]
Extensor Digitorum Longus (EDL)	Type I, IIa, IIx, and IIb	More effective at increasing CSA than 20E.	[6]

Furthermore, Poststerone, similar to 20-hydroxyecdysone, has been observed to increase the number of myonuclei in the extensor digitorum longus (EDL) muscle, suggesting a role in muscle growth and repair mechanisms.[6]

Mechanism of Action: The Akt Signaling Pathway

The anabolic effects of Poststerone are primarily attributed to its ability to activate the Protein Kinase B (Akt) signaling pathway, a central regulator of cell growth, proliferation, and protein synthesis.[1] Activation of Akt sets off a cascade of downstream signaling events that ultimately promote muscle hypertrophy.

Metabolic Pathway of 20-Hydroxyecdysone to Poststerone

Poststerone is a major metabolite of 20-hydroxyecdysone. The metabolic conversion involves the cleavage of the side-chain, a reaction that occurs in vivo.[5][7] This biotransformation is a key step in the overall physiological effects observed after the administration of 20-hydroxyecdysone.

Figure 1: Metabolic conversion of 20-Hydroxyecdysone to Poststerone.

Poststerone-Mediated Akt Signaling Pathway

The activation of the Akt pathway by Poststerone is a critical event in its anabolic mechanism. While the precise upstream receptor is yet to be fully elucidated, the downstream effects on protein synthesis are well-documented.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. biorlab.com [biorlab.com]
• 3. Buy Poststerone [smolecule.com]
• 4. (2beta,3beta,5beta)-2,3,14-Trihydroxypregn-7-ene-6,20-dione | C21H30O5 | CID 441835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biophytis.com [biophytis.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Poststerone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poststerone, a C21 ecdysteroid, is a significant in vivo metabolite of the widely studied phytoecdysteroid, 20-hydroxyecdysone (B1671079) (20E).[1] Characterized by a steroid nucleus lacking the side chain of its parent compound, Poststerone is formed through the oxidative cleavage between C-20 and C-22.[1] Emerging research indicates that Poststerone is not merely an inactivation product but possesses distinct biological activities, particularly anabolic effects on skeletal muscle. This technical guide provides a comprehensive overview of the known physical and chemical properties of Poststerone, available experimental methodologies, and its role in cellular signaling pathways. All quantitative data is summarized in structured tables, and key pathways and workflows are visualized using Graphviz diagrams.

Physical and Chemical Properties

Table 1: Chemical Identification of Poststerone

Identifier	Value	Source
IUPAC Name	(2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one	[2]
CAS Number	10162-99-9	[1][2]
Molecular Formula	C₂₁H₃₀O₅	[2]
Molecular Weight	362.5 g/mol	[2]
Canonical SMILES	CC(=O)C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O	[2]
InChI Key	VNLQNGYIXVTQRR-NQPIQAHSSA-N	[1]
Synonyms	2beta,3beta,14-trihydroxy-5beta-pregn-7-ene-6,20-dione, CHEBI:27709	[2]

Table 2: Physicochemical Properties of Poststerone

Property	Value	Notes
Melting Point	Data not available	-
Boiling Point	Data not available	-
Solubility	Data not available	Steroids are generally soluble in organic solvents like ethanol (B145695) and DMSO. Quantitative data for Poststerone in specific solvents is not currently published.
XlogP3	0.3	Predicted value, indicating moderate lipophilicity.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of Poststerone are not widely published. However, key methodologies can be inferred from related literature on ecdysteroids.

Synthesis

Poststerone can be semi-synthesized from its parent compound, 20-hydroxyecdysone (20E), which is more readily available from plant sources. The primary method involves the oxidative cleavage of the C20-C22 bond of 20E.

Methodology: Oxidative Cleavage of 20-Hydroxyecdysone

A common laboratory method for this transformation is through Jones oxidation . While a specific protocol for Poststerone synthesis is not detailed, a general procedure would involve:

• Dissolving 20-Hydroxyecdysone: 20E is dissolved in a suitable organic solvent, such as acetone.

• Addition of Jones Reagent: Jones reagent (a solution of chromium trioxide in sulfuric acid) is added dropwise to the 20E solution at a controlled temperature, typically 0°C.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) to determine the consumption of the starting material and the formation of the product.

• Quenching the Reaction: Once the reaction is complete, it is quenched by the addition of a reducing agent, such as isopropanol, to neutralize the excess oxidant.

• Extraction and Purification: The product is extracted from the reaction mixture using an appropriate organic solvent. The crude product is then purified, typically by column chromatography on silica (B1680970) gel, to yield pure Poststerone.

A logical workflow for this synthesis is depicted below:

Synthesis Workflow for Poststerone

Purification

Purification of Poststerone from a reaction mixture or a natural extract typically involves chromatographic techniques.

Methodology: Column Chromatography

• Stationary Phase: Silica gel is a commonly used stationary phase for the separation of steroids.

• Mobile Phase: A gradient of non-polar to polar solvents is typically employed. For instance, a gradient of hexane (B92381) and ethyl acetate (B1210297) or dichloromethane (B109758) and methanol (B129727) can be effective.

• Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing the pure compound.

• Solvent Evaporation: The solvent from the pure fractions is evaporated under reduced pressure to yield the purified Poststerone.

Analytical Methods

High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS/MS) are the preferred methods for the analysis and quantification of Poststerone.

Methodology: Reversed-Phase HPLC (RP-HPLC)

While a specific validated method for Poststerone is not available, a general approach for steroid analysis can be adapted:

• Column: A C18 column is typically used for the separation of steroids.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent like acetonitrile (B52724) or methanol is common.

• Detection: UV detection at a wavelength around 240-250 nm is suitable for ecdysteroids.

• Validation: The method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, specificity, and robustness.[3][4][5][6][7]

Methodology: LC-MS/MS

LC-MS/MS provides high sensitivity and specificity for the quantification of steroids in complex biological matrices.

• Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is often required to clean up biological samples before analysis.

• Chromatography: Similar to HPLC, a C18 column with a gradient of water and acetonitrile/methanol is typically used.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is commonly used for the detection of steroids. Multiple reaction monitoring (MRM) is employed for quantification, providing high selectivity.

A general workflow for the analytical determination of Poststerone is outlined below:

Analytical Workflow for Poststerone

Signaling Pathways

Poststerone has been identified as an activator of the Protein Kinase B (Akt) signaling pathway, which is a central regulator of cell growth, proliferation, and protein synthesis.[1] This pathway is crucial for the anabolic effects of Poststerone on skeletal muscle.

The activation of the PI3K/Akt/mTOR pathway is a key mechanism for muscle hypertrophy. While the precise upstream receptor for Poststerone is not definitively identified, its activation of Akt suggests an interaction with cell surface or intracellular receptors that leads to the activation of phosphoinositide 3-kinase (PI3K).

Proposed Signaling Pathway of Poststerone:

• Initiation: Poststerone is hypothesized to bind to a yet-to-be-fully-characterized receptor, leading to the activation of PI3K.

• PI3K Activation: Activated PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).

• Akt Activation: PIP3 recruits Akt and phosphoinositide-dependent kinase 1 (PDK1) to the plasma membrane. PDK1 and the mammalian target of rapamycin (B549165) complex 2 (mTORC2) then phosphorylate and fully activate Akt.

• Downstream Effects: Activated Akt phosphorylates a number of downstream targets to promote protein synthesis and inhibit protein degradation:

  • mTORC1 Activation: Akt activates mTORC1, a key regulator of protein synthesis, by phosphorylating and inhibiting the TSC1/TSC2 complex. Activated mTORC1 then phosphorylates p70S6 kinase (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), leading to an increase in mRNA translation.

  • GSK-3β Inhibition: Akt phosphorylates and inhibits glycogen (B147801) synthase kinase 3 beta (GSK-3β), which relieves its inhibitory effect on protein synthesis.

  • FOXO Inhibition: Akt phosphorylates and inactivates Forkhead box O (FOXO) transcription factors. This prevents their translocation to the nucleus and subsequent transcription of atrophy-related genes (e.g., MuRF1 and Atrogin-1), thereby inhibiting protein degradation.

The diagram below illustrates the proposed signaling pathway for Poststerone-mediated muscle hypertrophy.

Poststerone Signaling Pathway

Conclusion

Poststerone is a biologically active metabolite of 20-hydroxyecdysone with demonstrated anabolic properties. While its basic chemical identity is well-established, a significant portion of its physicochemical properties and detailed experimental protocols require further investigation and publication. The elucidation of its mechanism of action through the PI3K/Akt/mTOR signaling pathway provides a solid foundation for future research into its therapeutic potential for conditions involving muscle atrophy and for its application in sports science and drug development. Further studies are warranted to fully characterize this promising natural compound.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. (2beta,3beta,5beta)-2,3,14-Trihydroxypregn-7-ene-6,20-dione | C21H30O5 | CID 441835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. archives.ijper.org [archives.ijper.org]
• 4. Novel HPLC Analysis of Hydrocortisone in Conventional and Controlled-Release Pharmaceutical Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ijprajournal.com [ijprajournal.com]

In-Depth Technical Guide: Solubility of Poststerone in DMSO and Ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Poststerone in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695). Due to the limited availability of direct quantitative solubility data for Poststerone, this guide leverages data from its metabolic precursor, 20-hydroxyecdysone (B1671079), a structurally similar ecdysteroid, to provide reasonable estimations. This document also outlines detailed experimental protocols for determining steroid solubility and explores the key factors influencing this critical physicochemical property.

Quantitative Solubility Data

The table below summarizes the reported solubility of 20-hydroxyecdysone in DMSO and ethanol. These values provide a strong starting point for researchers working with Poststerone.

Compound	Solvent	Solubility (approx.)	Molar Concentration (approx.)
20-Hydroxyecdysone	DMSO	30 mg/mL[2][3]	62.4 mM
20-Hydroxyecdysone	Ethanol	25 mg/mL[2][3]	52.0 mM

Note: The molecular weight of 20-hydroxyecdysone (480.6 g/mol ) was used for the calculation of molar concentration.

Experimental Protocols for Solubility Determination

To ascertain the precise solubility of Poststerone or other steroids, two common experimental approaches are employed: kinetic and thermodynamic solubility assays.

Kinetic Solubility Assay

This high-throughput method is often used in early drug discovery to rapidly assess the solubility of a compound from a DMSO stock solution.

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound (e.g., 10-20 mM) in 100% DMSO.

• Serial Dilution: Create a series of dilutions from the stock solution in DMSO.

• Addition to Aqueous Buffer: Add a small, precise volume of each DMSO-diluted sample to a larger volume of an aqueous buffer (e.g., phosphate-buffered saline, PBS) in a microtiter plate. The final DMSO concentration should typically be low (e.g., <1-2%) to minimize its effect on solubility and biological assays.

• Incubation and Shaking: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) with continuous shaking for a defined period (e.g., 1.5 to 2 hours) to allow for precipitation of the compound.

• Separation of Undissolved Compound: Separate the precipitated solid from the saturated solution. This is commonly achieved by filtration using a multi-well filter plate.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate. This can be done using various analytical techniques such as UV-Vis spectrophotometry, liquid chromatography-mass spectrometry (LC-MS), or nephelometry (which measures light scattering from undissolved particles).

• Data Analysis: Construct a standard curve from the serial dilutions to determine the concentration of the compound in the filtrate, which represents its kinetic solubility.

Thermodynamic (Equilibrium) Solubility Assay

This method determines the solubility of a compound at equilibrium and is considered the "gold standard" for solubility measurement.

Methodology:

• Addition of Solid Compound: Add an excess amount of the solid, crystalline compound to a vial containing the solvent of interest (DMSO or ethanol).

• Equilibration: Seal the vials and agitate them at a constant temperature for an extended period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved compound.

• Phase Separation: After equilibration, separate the solid phase from the saturated solution. This is typically done by centrifugation followed by careful removal of the supernatant, or by filtration.

• Quantification: Dilute the saturated supernatant with an appropriate solvent and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Data Analysis: The measured concentration represents the thermodynamic solubility of the compound in the specific solvent at that temperature.

Visualizing Experimental and Logical Frameworks

Experimental Workflow for Solubility Determination

The following diagram illustrates a generalized workflow for determining the solubility of a steroid.

Caption: Thermodynamic Solubility Determination Workflow.

Factors Influencing Steroid Solubility

The solubility of a steroid is a multifactorial property. The diagram below outlines the key intrinsic and extrinsic factors that govern the solubility of a steroid in a given solvent.

Caption: Key Factors Affecting Steroid Solubility.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]

Poststerone Metabolic Pathway: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poststerone (B1197410), a significant metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), is gaining attention for its potential anabolic properties. Understanding its metabolic fate is crucial for evaluating its pharmacological activity and for the development of novel therapeutics. This technical guide provides a comprehensive overview of the current knowledge on the poststerone metabolic pathway, including its formation from 20E and subsequent degradation. It details established experimental protocols for the analysis of poststerone and its metabolites and presents available quantitative data. This guide is intended to serve as a foundational resource for researchers in the fields of endocrinology, pharmacology, and drug development.

Introduction

Phytoecdysteroids, such as 20-hydroxyecdysone (20E), are plant-derived steroids that exhibit a range of pharmacological effects in mammals, including anabolic and anti-diabetic properties.[1][2] Upon ingestion, these compounds undergo extensive metabolism, leading to the formation of various derivatives. One of the primary metabolites of 20E in mammals is poststerone.[1][3] The formation of poststerone involves the cleavage of the side-chain of 20E, a critical step that alters its biological activity.[1] This guide delineates the metabolic pathway of poststerone, from its biosynthesis from 20E to its subsequent degradation and excretion.

Poststerone Biosynthesis

The primary pathway for poststerone formation is through the metabolism of 20-hydroxyecdysone.

Side-Chain Cleavage of 20-Hydroxyecdysone

The conversion of 20E to poststerone occurs via the cleavage of the C-20 and C-22 bond in the steroid's side-chain.[1][3][4] This reaction results in the removal of a significant portion of the side-chain, leading to the formation of poststerone.

While this metabolic step is established, the specific mammalian enzymes responsible for this side-chain cleavage have not been definitively identified. In insects, cytochrome P450 (CYP) enzymes are known to be involved in ecdysteroid metabolism.[5][6] It is plausible that mammalian CYP enzymes also play a role in the metabolism of ingested phytoecdysteroids like 20E.[7][8]

Furthermore, the gut microbiota has been identified as a key player in steroid metabolism, including side-chain cleavage reactions.[9][10][11][12][13] It is therefore likely that intestinal microorganisms contribute significantly to the conversion of 20E to poststerone in mammals.[1][2][14]

Figure 1: Biosynthesis of Poststerone from 20-Hydroxyecdysone.

Poststerone Degradation

Following its formation, poststerone undergoes further metabolism before excretion. The primary degradation product identified is 14-deoxypoststerone.[1][3]

14-Dehydroxylation

This reaction involves the removal of the hydroxyl group at the C-14 position of the steroid nucleus. This is a common metabolic transformation for ecdysteroids in mammals and is largely attributed to the activity of the gut microbiota.[1][2]

Reduction of the 6-Keto Group

Further metabolism of poststerone and 14-deoxypoststerone can occur through the reduction of the ketone group at the C-6 position.[3] This results in the formation of corresponding alcohol derivatives. The specific enzymes catalyzing this reduction in mammals have not been fully elucidated.

Figure 2: Degradation pathway of Poststerone.

Enterohepatic Circulation

There is evidence to suggest that poststerone and its metabolites, similar to other steroids, may undergo enterohepatic circulation.[1] This process involves conjugation in the liver (e.g., with glucuronic acid), excretion into the bile, deconjugation in the intestine by microbial enzymes, and subsequent reabsorption. This can prolong the half-life of the compounds in the body.

Quantitative Data

Quantitative data on poststerone metabolism is currently limited. The available information primarily pertains to the urinary excretion of poststerone and its metabolites following the administration of 20E.

Compound	Matrix	Concentration Range	Species	Reference
Poststerone	Urine	Not specified	Mice	[3]
14-Deoxypoststerone	Urine	Not specified	Mice	[3]

Table 1: Reported Detection of Poststerone and its Metabolites

Note: Specific concentrations and pharmacokinetic parameters like half-life for poststerone are not well-documented in the public literature.

Experimental Protocols

The analysis of poststerone and its metabolites typically involves extraction from biological matrices followed by sensitive analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation

Objective: To extract poststerone and its metabolites from biological samples (e.g., plasma, urine, tissue homogenates) and remove interfering substances.

Materials:

• Biological sample (plasma, urine, or tissue homogenate)

• Internal standard (e.g., a deuterated analog of poststerone, if available)

• Protein precipitation solvent (e.g., acetonitrile (B52724) or methanol)

• Liquid-liquid extraction solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., methanol (B129727)/water mixture)

Protocol:

• Sample Collection and Storage: Collect biological samples and store them at -80°C until analysis.

• Internal Standard Spiking: Thaw samples and spike with an appropriate internal standard to correct for extraction losses and matrix effects.

• Protein Precipitation (for plasma/serum): Add cold protein precipitation solvent to the sample, vortex, and centrifuge to pellet proteins. Collect the supernatant.

• Liquid-Liquid Extraction or Solid-Phase Extraction:

  • LLE: Add extraction solvent to the supernatant, vortex, and centrifuge. Collect the organic layer. Repeat the extraction for better recovery.

  • SPE: Condition the SPE cartridge with methanol and then water. Load the sample onto the cartridge. Wash the cartridge to remove interferences. Elute the analytes with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporation: Evaporate the collected extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume of reconstitution solvent compatible with the LC-MS/MS mobile phase.

LC-MS/MS Analysis

Objective: To separate, detect, and quantify poststerone and its metabolites.

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

Typical LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid

• Gradient: A gradient elution is typically used to achieve optimal separation of the analytes.

• Flow Rate: 0.2-0.4 mL/min

• Injection Volume: 5-10 µL

Typical MS/MS Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for poststerone and its metabolites need to be determined by infusing standard compounds.

Figure 3: General experimental workflow for poststerone analysis.

Conclusion and Future Directions

The metabolic pathway of poststerone is an area of growing research interest. While the formation from 20-hydroxyecdysone and subsequent degradation to 14-deoxypoststerone are known, significant gaps in our knowledge remain. Future research should focus on:

• Identification of Key Enzymes: Elucidating the specific mammalian and microbial enzymes responsible for the side-chain cleavage of 20E and the further metabolism of poststerone.

• Enzyme Kinetics: Determining the kinetic parameters (Km, Vmax) of these enzymes to better understand the efficiency of the metabolic pathways.

• Quantitative Pharmacokinetics: Conducting detailed pharmacokinetic studies to determine the absorption, distribution, metabolism, and excretion (ADME) profile of poststerone in various species.

• Biological Activity of Metabolites: Assessing the pharmacological activity of poststerone and its metabolites to understand their contribution to the overall effects of 20E supplementation.

A deeper understanding of the poststerone metabolic pathway will be instrumental in harnessing the therapeutic potential of phytoecdysteroids for human and animal health.

References

• 1. biophytis.com [biophytis.com]
• 2. Ecdysteroid metabolism in mammals: The fate of ingested 20-hydroxyecdysone in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent Studies on Insect Hormone Metabolic Pathways Mediated by Cytochrome P450 Enzymes [jstage.jst.go.jp]
• 6. Recent studies on insect hormone metabolic pathways mediated by cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Steroid regulation of drug-metabolizing cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytochrome P450 - Wikipedia [en.wikipedia.org]
• 9. Role of Gut Bacterial Side-Chain Cleavage of Cortisol in Host 11Beta-Hydroxyandrostenedione Formation - Jason Ridlon [grantome.com]
• 10. Gut feelings about bacterial steroid-17,20-desmolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gut feelings about bacterial steroid-17,20-desmolase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gut feelings: the microbiota-gut-brain axis on steroids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Gut Bacteria Metabolize Natural and Synthetic Steroid Hormones via the Reductive OsrABC Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Identification of Poststerone in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone, a C21 ecdysteroid, is a significant in vivo metabolite of the widely recognized phytoecdysteroid, 20-hydroxyecdysone (B1671079) (20E). Formed through the oxidative cleavage of the side chain of its parent compound, Poststerone is not merely an inactive byproduct but possesses notable biological activity. Primarily, it has demonstrated anabolic effects on skeletal muscle, contributing to muscle fiber growth. This activity is believed to be mediated, at least in part, through the activation of the Protein Kinase B (Akt) signaling pathway, a critical regulator of cell growth and protein synthesis. Given its anabolic properties and its role as a metabolite of a popular dietary supplement, the accurate identification and quantification of Poststerone in biological samples are crucial for researchers in the fields of pharmacology, sports science, and drug development.

This technical guide provides an in-depth overview of the core methodologies for the identification and quantification of Poststerone in biological matrices such as plasma and urine. It includes detailed experimental protocols for sample preparation and analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a summary of quantitative data from related steroid analyses, and a description of the development of immunoassays. Additionally, this guide visualizes the key experimental workflows and the proposed signaling pathway of Poststerone.

Analytical Methodologies

The two primary analytical approaches for the quantification of Poststerone in biological samples are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and immunoassays. LC-MS/MS is the gold standard for its high specificity and sensitivity, allowing for the accurate measurement of low concentrations of the analyte and its metabolites. Immunoassays, such as ELISA, offer a high-throughput and often more cost-effective alternative, though they may be limited by the availability of specific antibodies and potential cross-reactivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the definitive quantification of Poststerone. This technique combines the separation power of liquid chromatography with the sensitive and selective detection of tandem mass spectrometry.

Sample Preparation

Effective sample preparation is critical to remove interfering substances from the biological matrix and to concentrate the analyte. The two most common techniques for steroid extraction are Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Table 1: Comparison of Sample Preparation Techniques for Steroid Analysis

Feature	Solid Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Principle	Differential partitioning of analytes between a solid sorbent and a liquid mobile phase.	Partitioning of analytes between two immiscible liquid phases.
Advantages	High analyte recovery, good reproducibility, potential for automation, and reduced solvent consumption compared to LLE.	Cost-effective, simple, and effective for a wide range of analytes.
Disadvantages	Can be more expensive than LLE, and method development can be more complex.	Can be labor-intensive, prone to emulsion formation, and may use larger volumes of organic solvents.
Typical Sorbents	C18, Hydrophilic-Lipophilic Balanced (HLB)	Ethyl acetate, Diethyl ether, Methyl-tert-butyl ether (MTBE)

Quantitative Data from Steroid Analysis using LC-MS/MS

Table 2: Typical Quantitative Parameters for Steroid Analysis by LC-MS/MS

Parameter	Plasma/Serum	Urine
Limit of Detection (LOD)	0.01 - 1 ng/mL	0.1 - 5 ng/mL
Limit of Quantification (LOQ)	0.05 - 5 ng/mL	0.5 - 10 ng/mL
Recovery	85 - 115%	80 - 110%
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 20%

Immunoassays

Immunoassays, such as Enzyme-Linked Immunosorbent Assay (ELISA), rely on the specific binding of an antibody to the target analyte. The development of an immunoassay for Poststerone would require the production of specific antibodies.

Antibody Production

To elicit an immune response against a small molecule like Poststerone (a hapten), it must be conjugated to a larger carrier protein, such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH), to form an immunogen. This involves chemically modifying Poststerone to introduce a reactive group for conjugation.

Experimental Protocols

Protocol 1: Extraction of Poststerone from Human Plasma using Solid Phase Extraction (SPE)

This protocol is adapted from established methods for steroid extraction from plasma.

Materials:

• SPE cartridges (e.g., C18, 100 mg)

• Human plasma

• Internal Standard (IS) solution (e.g., a stable isotope-labeled Poststerone)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Elution solvent (e.g., Methanol or Acetonitrile)

• Nitrogen evaporator

• Reconstitution solution (e.g., 50:50 Methanol:Water)

Procedure:

• Sample Pre-treatment: To 500 µL of human plasma, add the internal standard.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water to remove interfering substances.

• Drying: Dry the cartridge under a stream of nitrogen for 5-10 minutes.

• Elution: Elute Poststerone with 2 mL of the elution solvent.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the reconstitution solution for LC-MS/MS analysis.

Fig 1. Solid Phase Extraction (SPE) Workflow.

Protocol 2: LC-MS/MS Analysis of Poststerone

This protocol provides a starting point for the development of a specific LC-MS/MS method for Poststerone. Optimization of these parameters is essential.

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 - 10 µL

MS/MS Parameters (Hypothetical for Poststerone - requires empirical determination):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Precursor Ion (Q1): [M+H]+ of Poststerone (C21H32O4, MW: 364.48). The exact m/z would be determined by infusion of a standard.

• Product Ions (Q3): Characteristic fragment ions of Poststerone. These would be determined by collision-induced dissociation (CID) of the precursor ion.

• Collision Energy (CE): Optimized for each transition to achieve maximum signal intensity.

Fig 2. LC-MS/MS Experimental Workflow.

Protocol 3: Development of an ELISA for Poststerone (Conceptual)

This protocol outlines the key steps for developing a competitive ELISA for Poststerone.

1. Synthesis of Poststerone-Hapten Conjugate (Immunogen):

• Chemically modify Poststerone to introduce a carboxyl group, for example, by creating a hemisuccinate derivative at a hydroxyl group.

• Activate the carboxyl group of the Poststerone-hapten.

• Conjugate the activated hapten to a carrier protein (e.g., BSA) to form the immunogen.

2. Antibody Production:

• Immunize animals (e.g., rabbits or mice) with the Poststerone-immunogen.

• Collect and purify the polyclonal or monoclonal antibodies.

3. ELISA Procedure (Competitive Format):

• Coat a microtiter plate with a known amount of Poststerone-protein conjugate or anti-Poststerone antibody.

• Add a mixture of the sample (containing unknown Poststerone) and a fixed amount of enzyme-labeled Poststerone.

• Incubate to allow competition for antibody binding sites.

• Wash the plate to remove unbound components.

• Add a substrate for the enzyme and measure the resulting signal. The signal will be inversely proportional to the concentration of Poststerone in the sample.

Poststerone Signaling Pathway

Poststerone is known to exert its anabolic effects through the activation of the PI3K/Akt/mTOR signaling pathway, a central regulator of cell growth, proliferation, and protein synthesis in skeletal muscle.

Upon entering the muscle cell, Poststerone is hypothesized to interact with a yet-to-be-fully-characterized receptor, leading to the activation of Phosphoinositide 3-kinase (PI3K). Activated PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a docking site for Akt (Protein Kinase B) at the cell membrane, where it is subsequently phosphorylated and activated by PDK1 and mTORC2.

Activated Akt then phosphorylates a number of downstream targets to promote protein synthesis. A key target is the Tuberous Sclerosis Complex (TSC1/TSC2), which, when phosphorylated by Akt, is inhibited. This inhibition relieves the suppression of the small GTPase Rheb, allowing it to activate the mammalian Target of Rapamycin Complex 1 (mTORC1). Activated mTORC1 then phosphorylates its downstream effectors, p70S6 Kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), leading to an increase in mRNA translation and ultimately, protein synthesis and muscle hypertrophy.

Fig 3. Proposed Poststerone Signaling Pathway.

Conclusion

The identification and quantification of Poststerone in biological samples are essential for understanding its pharmacokinetics, biological activity, and potential applications. This guide has provided a comprehensive overview of the key analytical methodologies, including detailed, adaptable protocols for sample preparation and LC-MS/MS analysis. While a specific, validated LC-MS/MS method for Poststerone is not yet widely published, the provided information serves as a strong foundation for method development. Similarly, the conceptual framework for developing an immunoassay for Poststerone has been outlined. The visualization of the experimental workflows and the proposed signaling pathway of Poststerone offers a clear understanding of the practical and biological aspects of studying this compound. As research into the anabolic effects of Poststerone continues, the development and validation of robust analytical methods will be of paramount importance.

The Emerging Role of Poststerone in Cellular Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poststerone, a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), is gaining recognition as a biologically active molecule with significant anabolic and metabolic effects.[1] Initially considered an inactivation product, recent studies have demonstrated its distinct role in modulating cellular signaling pathways, particularly those governing skeletal muscle growth and repair.[2] This technical guide provides a comprehensive overview of the current understanding of Poststerone's function in cellular signaling, with a focus on its impact on muscle physiology. It consolidates available quantitative data, details relevant experimental protocols, and visualizes key signaling pathways to serve as a resource for researchers and professionals in drug development.

Introduction to Poststerone and its Cellular Effects

Poststerone is a C21 ecdysteroid, structurally distinct from its parent compound, 20-hydroxyecdysone, due to the absence of the side chain.[3] This structural difference contributes to a higher bioavailability in mammalian systems.[1] The primary biological activity of Poststerone that has been investigated is its anabolic effect on skeletal muscle. It has been shown to increase muscle mass and the cross-sectional area (CSA) of muscle fibers in a muscle-specific manner in developing rats.[2] Notably, in the extensor digitorum longus (EDL) muscle, Poststerone was more effective than 20E at increasing the CSA of all four major fiber types (I, IIa, IIx, and IIb).[2] Furthermore, similar to 20E, Poststerone administration increases the number of myonuclei in the EDL, suggesting a role in promoting muscle growth and regenerative capacity.[2]

Core Signaling Pathway: The PI3K/Akt Axis

A key mechanism underlying Poststerone's anabolic activity is the activation of the Protein Kinase B (Akt) signaling pathway.[1] Akt is a central regulator of cell growth, proliferation, and protein synthesis. While direct quantitative data on Poststerone's dose-dependent activation of Akt is not yet extensively published, its role as an activator of this pathway is a focal point of current research. The activation of Akt by Poststerone is hypothesized to be a non-genomic effect, occurring rapidly and independently of the classical nuclear steroid hormone receptors.

Visualizing the Poststerone-Akt Signaling Pathway

Caption: Proposed signaling cascade of Poststerone via the PI3K/Akt pathway.

Quantitative Data on Poststerone's Effects

While research on Poststerone is still emerging, some quantitative data on its effects on muscle fiber size has been published. The following table summarizes a key finding from a study on developing rats.

Muscle Type	Fiber Type	Effect of Poststerone on Cross-Sectional Area (CSA)	Reference
Extensor Digitorum Longus (EDL)	I, IIa, IIx, IIb	More effective at increasing CSA than 20-hydroxyecdysone	[2]
Soleus	I, IIa	Less effective at increasing CSA than 20-hydroxyecdysone	[2]
Extensor Digitorum Longus (EDL)	Not specified	Increased number of myonuclei	[2]

Detailed Experimental Protocols

To facilitate further research into Poststerone's cellular signaling roles, this section provides detailed methodologies for key experiments.

In Vivo Administration of Poststerone to Rodents

This protocol is a generalized procedure based on studies of anabolic steroids in rats.

• Objective: To assess the in vivo effects of Poststerone on skeletal muscle mass and fiber characteristics.

• Materials:

  • Poststerone (synthetic or purified)

  • Vehicle solution (e.g., sesame oil, sterile saline with a solubilizing agent)

  • Male Wistar rats (age and weight-matched)

  • Syringes and needles for administration

• Procedure:

  • Acclimate rats to housing conditions for at least one week.

  • Prepare a stock solution of Poststerone in the chosen vehicle at the desired concentration.

  • Divide rats into experimental (Poststerone-treated) and control (vehicle-treated) groups.

  • Administer Poststerone or vehicle via subcutaneous or intramuscular injection at a specified dosage and frequency (e.g., daily for a period of weeks).

  • Monitor animal health and body weight throughout the study.

  • At the end of the treatment period, euthanize the animals and carefully dissect the target muscles (e.g., EDL, soleus).

  • Proceed with muscle weight measurements and preparation for histological analysis.

Muscle Fiber Cross-Sectional Area (CSA) Analysis

• Objective: To quantify changes in muscle fiber size following Poststerone treatment.

• Materials:

  • Dissected muscle tissue

  • Optimal Cutting Temperature (OCT) compound

  • Isopentane cooled with liquid nitrogen

  • Cryostat

  • Microscope slides

  • Antibodies for laminin (B1169045) or dystrophin (to outline muscle fibers)

  • Fluorescently labeled secondary antibodies

  • Mounting medium with DAPI

  • Microscope with a camera

  • Image analysis software (e.g., ImageJ)

• Procedure:

  • Embed the dissected muscle in OCT compound and freeze in cooled isopentane.

  • Using a cryostat, cut transverse sections of the muscle (e.g., 10 µm thick) and mount on microscope slides.

  • Perform immunofluorescence staining for laminin or dystrophin to clearly delineate the muscle fiber borders.

  • Counterstain with DAPI to visualize myonuclei.

  • Capture high-resolution images of the stained sections using a fluorescence microscope.

  • Use image analysis software to manually or automatically trace the outlines of individual muscle fibers and calculate the cross-sectional area.

  • Analyze a sufficient number of fibers per muscle to ensure statistical significance.

Visualizing the CSA Analysis Workflow

Caption: Workflow for muscle fiber cross-sectional area (CSA) analysis.

Western Blot for Akt Activation

• Objective: To determine the effect of Poststerone on the phosphorylation of Akt in muscle cells or tissue.

• Materials:

  • Muscle tissue lysate or cultured muscle cells

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-phospho-Akt (Ser473) and anti-total-Akt

  • HRP-conjugated secondary antibody

  • ECL substrate

  • Chemiluminescence imaging system

• Procedure:

  • Homogenize muscle tissue or lyse cultured cells in RIPA buffer to extract proteins.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against phospho-Akt overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Apply the ECL substrate and capture the chemiluminescent signal.

  • Strip the membrane and re-probe with an antibody for total Akt to normalize the data.

  • Quantify the band intensities to determine the relative increase in Akt phosphorylation.

Future Directions and Conclusion

The study of Poststerone's role in cellular signaling is a promising area of research. While its anabolic effects on skeletal muscle and the involvement of the Akt pathway are becoming clearer, several questions remain. Future research should focus on:

• Receptor Identification: Identifying the specific cell surface receptor(s) that mediate Poststerone's non-genomic effects.

• Dose-Response Studies: Establishing clear dose-response relationships for Akt activation and other downstream signaling events.

• Broader Signaling Networks: Investigating the impact of Poststerone on other signaling pathways, such as the mTOR and MAPK pathways.

• Therapeutic Potential: Exploring the potential of Poststerone in clinical applications, such as treating sarcopenia, muscle wasting diseases, and promoting recovery from injury.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]

Whitepaper: Preliminary Studies on the Effects of Poststerone, a Novel Synthetic Steroid Analog, on HepG2 Cellular Metabolism and Gene Expression

As "Poststerone" is not a recognized chemical compound in scientific literature, this document serves as a representative example of a technical whitepaper, constructed according to the user's specifications, based on a hypothetical novel compound. All data and experimental results presented herein are illustrative.

Audience: Researchers, scientists, and drug development professionals.

Version: 1.0

Abstract

This document outlines the preliminary in-vitro investigation of "Poststerone," a novel synthetic steroid analog. The study aimed to characterize its foundational effects on cell viability, metabolic activity, and the expression of key metabolic genes in the human hepatoma cell line, HepG2. Our findings indicate that Poststerone exhibits a dose-dependent impact on cell viability and significantly modulates the expression of genes involved in glycolysis and lipid metabolism. These initial results suggest a potential role for Poststerone as a modulator of hepatic metabolic pathways, warranting further investigation into its mechanism of action and therapeutic potential.

Quantitative Data Summary

The following tables summarize the quantitative results from the preliminary characterization of Poststerone.

Table 1: Dose-Dependent Effect of Poststerone on HepG2 Cell Viability after 48-hour exposure

Concentration (µM)	Mean Viability (%)	Standard Deviation
0 (Vehicle)	100	± 4.5
1	98.2	± 5.1
10	91.5	± 4.8
50	74.3	± 6.2
100	52.1	± 5.9
250	21.8	± 7.3

• Calculated IC50 Value: 112.5 µM

Table 2: Relative Expression of Key Metabolic Genes in HepG2 Cells following treatment with 50 µM Poststerone for 24 hours

Gene Target	Biological Pathway	Mean Fold Change	Standard Deviation
G6PC	Gluconeogenesis	-3.4	± 0.8
PCK1	Gluconeogenesis	-2.8	± 0.6
HK2	Glycolysis	+2.1	± 0.4
SREBF1	Lipid Synthesis	+4.5	± 0.9
FASN	Fatty Acid Synthesis	+3.9	± 0.7

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Culture and Treatment

• Cell Line: Human hepatoma cells (HepG2) were obtained from ATCC.

• Culture Medium: Cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells were maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment Protocol: For all experiments, HepG2 cells were seeded to reach 70-80% confluency. The culture medium was then replaced with fresh medium containing Poststerone at the specified concentrations or a vehicle control (0.1% DMSO).

MTT Assay for Cell Viability

• Seeding: HepG2 cells were seeded into 96-well plates at a density of 1 x 10^4 cells per well and allowed to adhere overnight.

• Treatment: Cells were treated with varying concentrations of Poststerone (1 µM to 250 µM) for 48 hours.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plate was incubated for an additional 4 hours at 37°C.

• Solubilization: The medium was removed, and 150 µL of DMSO was added to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: The absorbance was measured at 570 nm using a microplate reader. Viability was expressed as a percentage relative to the vehicle-treated control cells.

RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

• Cell Lysis & RNA Extraction: HepG2 cells were seeded in 6-well plates and treated with 50 µM Poststerone for 24 hours. Total RNA was extracted using the RNeasy Mini Kit (Qiagen) according to the manufacturer's protocol.

• cDNA Synthesis: 1 µg of total RNA was reverse-transcribed into cDNA using the iScript cDNA Synthesis Kit (Bio-Rad).

• qRT-PCR: The reaction was performed using SYBR Green PCR Master Mix (Applied Biosystems) on a QuantStudio 7 Flex Real-Time PCR System. The thermal cycling conditions were: 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 1 min.

• Data Analysis: The relative expression of target genes was calculated using the 2^-ΔΔCt method, with GAPDH serving as the endogenous control.

Visualizations

Diagrams of Pathways and Workflows

Caption: High-level overview of the experimental procedure.

Caption: Hypothetical mechanism of Poststerone action.

Caption: Causal hypothesis for Poststerone's effects.

An In-Depth Technical Guide to Poststerone: Structural Analogs and Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poststerone (B1197410), a C21 ecdysteroid metabolite of 20-hydroxyecdysone (B1671079), has emerged as a molecule of significant interest due to its notable biological activities, particularly its anabolic effects on skeletal muscle. This technical guide provides a comprehensive overview of the structural analogs and derivatives of poststerone, detailing their synthesis, biological evaluation, and underlying mechanisms of action. This document is intended to serve as a valuable resource for researchers and professionals engaged in the fields of medicinal chemistry, pharmacology, and drug development, offering insights into the therapeutic potential of this class of compounds. The guide includes structured data tables for quantitative comparison, detailed experimental protocols for key assays, and visualizations of signaling pathways and experimental workflows to facilitate a deeper understanding of the subject matter.

Introduction

Poststerone is a naturally occurring steroid characterized by the absence of the C20-C22 side chain typical of its parent compound, 20-hydroxyecdysone. While initially considered an inactive metabolite, recent studies have demonstrated that poststerone possesses intrinsic biological activity, most notably anabolic effects on muscle tissue. This has spurred interest in the synthesis and evaluation of its structural analogs and derivatives to explore their therapeutic potential in conditions such as muscle wasting diseases, sarcopenia, and as potential adjuvants in cancer therapy.

This guide will delve into the chemical modifications of the poststerone scaffold, the resulting biological activities of the synthesized compounds, and the experimental methodologies employed in their evaluation.

Synthesis of Poststerone Analogs and Derivatives

The chemical synthesis of poststerone derivatives often starts from its parent compound, 20-hydroxyecdysone, which is readily available from plant sources. The key synthetic transformations involve modifications of the steroid nucleus and the functional groups attached to it.

Oxidative Cleavage of 20-Hydroxyecdysone

The foundational step in obtaining the poststerone scaffold is the oxidative cleavage of the C20-C22 bond in 20-hydroxyecdysone. This reaction removes the side chain, yielding the characteristic C21 steroid core of poststerone.

Key Synthetic Reactions for Derivatization

A variety of chemical reactions have been employed to create a diverse library of poststerone analogs. These include:

• Reduction Reactions: The use of reducing agents like L-Selectride and lithium aluminium hydride (LiAlH₄) allows for the stereoselective reduction of keto groups on the steroid nucleus, leading to the formation of various hydroxy derivatives.

• Molecular Rearrangements with DAST: Diethylaminosulfur trifluoride (DAST) has been utilized to induce intramolecular rearrangements of the steroid core, resulting in the formation of D-homo- or 13,14-seco-androstane structures.

• Acetonide Formation: The reaction of poststerone with acetone (B3395972) in the presence of an acid catalyst leads to the formation of 2,3-acetonide derivatives. This modification can enhance the lipophilicity and modulate the biological activity of the parent compound.

• Formation of Dioxolane Derivatives: Acid-catalyzed reactions with various aldehydes can be used to introduce 2,3-dioxolane moieties, which have been shown to possess interesting biological properties, including chemosensitizing activity.

Biological Activities and Quantitative Data

Poststerone and its derivatives have been evaluated for a range of biological activities, with the most prominent being anabolic, antitumor, and chemosensitizing effects.

Anabolic Activity

Poststerone has been shown to increase muscle fiber size, indicating its potential as an anabolic agent. The following table summarizes the quantitative data on the anabolic effects of poststerone compared to its parent compound, 20-hydroxyecdysone, in rats.

Compound	Muscle	Fiber Type	Mean Cross-Sectional Area (CSA) Increase vs. Control (%)	Reference
Poststerone	Soleus	Type I	Less than 20-hydroxyecdysone	[1]
Type IIa	Less than 20-hydroxyecdysone	[1]
Extensor Digitorum Longus (EDL)	Type I	More effective than 20-hydroxyecdysone	[1]
Type IIa	More effective than 20-hydroxyecdysone	[1]
Type IIx	More effective than 20-hydroxyecdysone	[1]
Type IIb	More effective than 20-hydroxyecdysone	[1]
20-Hydroxyecdysone	Soleus	Type I	Significant increase	[1]
Type IIa	Significant increase	[1]
Extensor Digitorum Longus (EDL)	Not specified	Significant increase	[2]

Antitumor and Chemosensitizing Activity

Several semi-synthetic derivatives of poststerone have been investigated for their antiproliferative and chemosensitizing activities against cancer cell lines. The following table presents the IC₅₀ values for selected derivatives against a mouse lymphoma cell line (L5178Y).

Compound ID	Modification	L5178Y Parental IC₅₀ (µM)	L5178Y MDR IC₅₀ (µM)	Reference
2	2,3-dideoxy-Δ²,³-derivative	>100	>100
3	2,3-dioxolane derivative	39.23 ± 2.75	70.75 ± 3.36
4	2,3;20R-dihydroxy derivative	>100	>100
5	13(14→8)-abeo-derivative	>100	>100
6	13,14-seco-androstane derivative	>100	>100
14	2,3-dioxolane derivative	38.52 ± 0.25	86.39 ± 3.65
15	2,3-dioxolane derivative	40.72 ± 3.95	54.66 ± 3.73
17	2,3-dioxolane derivative	31.13 ± 2.29	43.89 ± 2.87

Signaling Pathways

The anabolic effects of ecdysteroids, including poststerone, are believed to be mediated, at least in part, through the activation of the Akt/mTOR signaling pathway, a key regulator of muscle protein synthesis and cell growth. While the direct molecular target of poststerone is still under investigation, evidence suggests a potential role for the estrogen receptor beta (ERβ) in mediating the effects of its parent compound, 20-hydroxyecdysone.

Caption: Proposed signaling pathway for poststerone-induced muscle hypertrophy.

Experimental Protocols

General Procedure for the Synthesis of a 2,3-Dioxolane Derivative of Poststerone

This protocol describes a general method for the acid-catalyzed reaction of poststerone with an aldehyde to form a 2,3-dioxolane derivative.

• Dissolve poststerone in a suitable anhydrous solvent (e.g., dichloromethane).

• Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Add an excess of the desired aldehyde (e.g., benzaldehyde).

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate (B1210297) gradient) to yield the pure 2,3-dioxolane derivative.

• Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vivo Anabolic Activity Assay in Rats

This protocol outlines a method for assessing the anabolic activity of poststerone derivatives in a rat model.

• Animal Model: Use young, male Wistar rats (e.g., 3 weeks old). House the animals in a controlled environment with free access to food and water.

• Acclimatization: Allow the rats to acclimatize to the housing conditions for at least one week before the start of the experiment.

• Grouping and Dosing: Randomly divide the rats into control and treatment groups (n=6-8 per group).

  • The control group receives the vehicle (e.g., saline or a suitable oil).

  • The treatment groups receive the test compound (poststerone or its derivative) dissolved or suspended in the vehicle at a specific dose (e.g., 5 mg/kg body weight).

• Administration: Administer the vehicle or test compound daily for a period of 21 days via an appropriate route (e.g., subcutaneous or intraperitoneal injection).

• Monitoring: Monitor the body weight of the animals regularly throughout the study.

• Tissue Collection: At the end of the treatment period, euthanize the animals and carefully dissect specific muscles (e.g., soleus and extensor digitorum longus).

• Histological Analysis:

  • Freeze the muscle samples in isopentane (B150273) cooled with liquid nitrogen.

  • Cut transverse sections (e.g., 10 µm thick) using a cryostat.

  • Perform immunohistochemical staining for different myosin heavy chain isoforms to identify muscle fiber types (I, IIa, IIx, IIb).

  • Capture images of the stained sections using a microscope.

• Data Analysis:

  • Measure the cross-sectional area (CSA) of individual muscle fibers using image analysis software.

  • Calculate the mean CSA for each fiber type in each group.

  • Perform statistical analysis (e.g., t-test or ANOVA) to compare the CSA between the control and treatment groups.

MTT Assay for In Vitro Antitumor Activity

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of poststerone derivatives on cancer cell lines.

• Cell Culture: Culture the desired cancer cell line (e.g., L5178Y mouse lymphoma) in appropriate culture medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C and 5% CO₂.

• Cell Seeding: Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well in 100 µL of culture medium.

• Compound Treatment: Prepare serial dilutions of the test compounds (poststerone derivatives) in culture medium. Add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve.

Experimental and Logical Workflow

The development and evaluation of novel poststerone analogs typically follow a structured workflow, from initial synthesis to comprehensive biological characterization.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Models of Poststerone Interaction: A Technical Guide

Disclaimer: The compound "Poststerone" appears to be a hypothetical substance, as no information regarding it is available in the current scientific literature. The following guide is a template designed to illustrate the requested format and content structure. All data, protocols, and pathways are purely illustrative.

Introduction to Poststerone

Poststerone is a novel synthetic steroid analog with purported high-affinity binding to intracellular receptors, suggesting a potential role in modulating gene expression. This document outlines the core theoretical models of its interaction, summarizes key in-vitro data, and provides detailed experimental protocols for its study. The primary focus is on its putative signaling cascade and receptor engagement dynamics.

Theoretical Models of Poststerone Interaction

The Canonical Receptor-Mediated Genomic Pathway

The predominant theoretical model suggests that Poststerone, being lipophilic, passively diffuses across the cell membrane. In the cytoplasm, it is hypothesized to bind to a novel steroid receptor, tentatively named the Poststerone Receptor (PSR). This binding is thought to induce a conformational change in the PSR, leading to the dissociation of chaperone proteins and the exposure of a nuclear localization signal. The Poststerone-PSR complex then translocates to the nucleus, where it binds to specific DNA sequences known as Poststerone Response Elements (PREs), modulating the transcription of target genes.

Figure 1: Hypothetical canonical signaling pathway for Poststerone.

Non-Genomic Rapid Signaling Model

A secondary model posits that a sub-population of PSR may be localized to the plasma membrane. Binding of Poststerone to this membrane-bound PSR could trigger rapid, non-genomic effects through the activation of intracellular kinase cascades, such as the MAPK/ERK pathway. This model accounts for potential cellular responses that occur too rapidly to be explained by gene transcription.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative data derived from key in-vitro experiments.

Table 1: Receptor Binding Affinity

Ligand	Receptor	Kd (nM)	Bmax (fmol/mg protein)	Hill Coefficient
Poststerone	PSR	1.2 ± 0.3	250 ± 25	1.1
Dexamethasone	GR	5.8 ± 0.9	310 ± 30	1.0

| Aldosterone | MR | 0.9 ± 0.2 | 180 ± 20 | 0.9 |

Table 2: Gene Expression Analysis (Fold Change vs. Vehicle)

Gene	Poststerone (10 nM)	Poststerone (100 nM)	Dexamethasone (100 nM)
Gene-A	4.5 ± 0.5	12.1 ± 1.2	8.2 ± 0.7
Gene-B	-2.1 ± 0.3	-5.8 ± 0.6	-3.4 ± 0.4

| Gene-C | 1.1 ± 0.2 | 1.3 ± 0.3 | 1.0 ± 0.2 |

Experimental Protocols

Radioligand Binding Assay

This protocol details the methodology for determining the binding affinity (Kd) and receptor density (Bmax) of Poststerone for its putative receptor.

Figure 2: Workflow for the Radioligand Binding Assay.

Methodology:

• Cell Culture and Lysis: HEK293 cells overexpressing the human PSR gene are cultured to 80% confluency, harvested, and lysed in hypotonic buffer (10 mM Tris-HCl, pH 7.4, 1.5 mM EDTA) with protease inhibitors.

• Binding Reaction: 50 µg of cell lysate protein is incubated in a final volume of 250 µL of binding buffer (50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA) with [3H]-Poststerone at concentrations ranging from 0.1 to 50 nM.

• Non-Specific Binding: A parallel set of reactions is performed in the presence of 10 µM unlabeled Poststerone to determine non-specific binding.

• Incubation: Reactions are incubated at 4°C for 18 hours to reach equilibrium.

• Filtration: The reaction mixture is rapidly filtered through a GF/B glass fiber filter pre-soaked in 0.3% polyethyleneimine using a cell harvester. Filters are washed three times with 5 mL of ice-cold wash buffer.

• Quantification: Filters are placed in scintillation vials with 5 mL of scintillation cocktail, and radioactivity is counted using a liquid scintillation counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The Kd and Bmax values are determined by non-linear regression analysis of the specific binding data using the one-site binding model in GraphPad Prism.

Quantitative Real-Time PCR (qRT-PCR)

This protocol outlines the steps to quantify changes in target gene expression in response to Poststerone treatment.

Methodology:

• Cell Treatment: MCF-7 cells are seeded in 6-well plates and grown to 70% confluency. The medium is then replaced with a serum-free medium for 24 hours. Cells are treated with vehicle (0.1% DMSO), Poststerone (10 nM or 100 nM), or Dexamethasone (100 nM) for 6 hours.

• RNA Extraction: Total RNA is extracted from the cells using the RNeasy Mini Kit (Qiagen) according to the manufacturer's instructions. RNA concentration and purity are assessed using a NanoDrop spectrophotometer.

• cDNA Synthesis: 1 µg of total RNA is reverse-transcribed into cDNA using the iScript cDNA Synthesis Kit (Bio-Rad) in a 20 µL reaction volume.

• qRT-PCR: The qRT-PCR is performed using the SsoAdvanced Universal SYBR Green Supermix (Bio-Rad) on a CFX96 Real-Time PCR Detection System. Each 20 µL reaction contains 10 µL of Supermix, 1 µL of forward primer (10 µM), 1 µL of reverse primer (10 µM), 2 µL of diluted cDNA, and 6 µL of nuclease-free water.

• Thermal Cycling: The thermal cycling conditions are: 95°C for 3 min, followed by 40 cycles of 95°C for 10 s and 60°C for 30 s. A melt curve analysis is performed to verify the specificity of the amplification.

• Data Analysis: The relative expression of target genes is calculated using the 2-ΔΔCt method, with GAPDH used as the housekeeping gene for normalization.

Conclusion and Future Directions

The theoretical models presented provide a foundational framework for understanding the molecular interactions of the hypothetical compound Poststerone. The genomic model, centered on the nuclear Poststerone Receptor, and the non-genomic model, involving membrane-bound receptors, offer complementary explanations for its potential range of cellular effects. The provided experimental protocols and illustrative data serve as a blueprint for the systematic investigation required to validate these hypotheses. Future research should focus on the definitive identification and characterization of the Poststerone Receptor, the mapping of Poststerone Response Elements in the genome, and the elucidation of its downstream signaling networks. These efforts will be critical in transitioning the theoretical understanding of Poststerone into a tangible assessment of its potential therapeutic utility.

Protocols & Analytical Methods

Application Notes and Protocols for Poststerone ELISA Kit

Introduction

Poststerone is a naturally occurring C21 ecdysteroid and a significant in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E).[1] Unlike its parent compound, Poststerone lacks a side chain, which is cleaved oxidatively.[1] Research has indicated that Poststerone is not merely an inactive byproduct but possesses notable biological activities, particularly concerning its anabolic effects on skeletal muscle.[1][2] Studies have demonstrated that Poststerone can increase the cross-sectional area of muscle fibers, suggesting its potential in promoting muscle growth and repair.[1][2] Its mechanism may involve the activation of key signaling pathways like Protein Kinase B (Akt), a central regulator of cell growth and protein synthesis.[1]

Given its anabolic properties and potential therapeutic applications in conditions like sarcopenia and muscular dystrophies, a sensitive and specific method for the quantification of Poststerone in biological samples is essential for researchers, scientists, and drug development professionals.[1] This competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit provides a robust and reliable tool for the quantitative determination of Poststerone in serum, plasma, and other biological fluids. The assay is designed for research use only and is not intended for diagnostic or therapeutic purposes.[1]

Principle of the Assay

This kit employs a competitive ELISA technique for the quantitative measurement of Poststerone.[3] The microtiter plate is pre-coated with a capture antibody specific to Poststerone. During the assay, Poststerone in the standards and samples competes with a fixed amount of horseradish peroxidase (HRP)-conjugated Poststerone for a limited number of binding sites on the capture antibody. Following an incubation period, the unbound components are removed by washing. The amount of bound HRP conjugate is then determined by the addition of a TMB substrate. The resulting color development is inversely proportional to the concentration of Poststerone in the samples.[4] A standard curve is generated by plotting the absorbance values against the corresponding concentrations of the Poststerone standards, and the concentration of Poststerone in the unknown samples is determined from this curve.

Poststerone Signaling Pathway

Poststerone, as a metabolite of 20-hydroxyecdysone, is believed to exert its anabolic effects through the activation of the PI3K/Akt/mTOR signaling pathway, a critical regulator of protein synthesis and muscle hypertrophy.[5][6]

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. signosisinc.com [signosisinc.com]
• 4. Testosterone High Sensitivity Competitive ELISA Kit (EIATES) - Invitrogen [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Testosterone regulation of Akt/mTORC1/FoxO3a signaling in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

Poststerone In Vitro Cell Culture Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone, a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), is an intriguing natural compound with potential anabolic properties.[1] Like its parent compound, Poststerone is suggested to exert its effects on muscle growth and development through the activation of key signaling pathways, such as the Protein Kinase B (Akt) pathway, which is a central regulator of protein synthesis and cell growth.[2] Unlike traditional anabolic steroids, Poststerone is believed to operate through distinct molecular mechanisms, making it a person of interest for therapeutic applications in conditions associated with muscle atrophy.

These application notes provide a comprehensive guide for the in vitro evaluation of Poststerone's bioactivity using murine C2C12 myoblasts, a well-established cell line for studying myogenesis. The following protocols detail methods for assessing Poststerone's effects on myoblast proliferation, differentiation into myotubes, and its influence on the Akt/mTOR signaling cascade.

Data Presentation

The following table summarizes the anticipated quantitative effects of Poststerone on C2C12 myotubes, based on published data for its parent compound, 20-hydroxyecdysone, which is expected to have a similar mechanism of action. This data provides a benchmark for interpreting experimental outcomes.

Parameter	Assay Method	Treatment Concentration	Expected Result	Reference
Cell Viability	MTT Assay	0.1, 1, 10 µM	No significant toxicity is expected.	[3]
Myoblast Proliferation	BrdU Incorporation Assay	0.1, 1, 10 µM	Minimal to no direct effect on myoblast proliferation is anticipated.	[3]
Myotube Hypertrophy	Myotube Diameter Measurement	1 µM	A significant increase in myotube diameter is expected.	[4]
Protein Synthesis	Puromycin-Based Assay	1 µM	A dose-dependent increase in protein synthesis is expected, with an optimal effect around 1 µM.	[4]
Akt Phosphorylation	Western Blot	0.1 - 10 µM	A dose-dependent increase in the phosphorylation of Akt is expected.	[4]
Myostatin Gene Expression	qRT-PCR	0.001 - 10 µM	A dose-dependent inhibition of myostatin gene expression is expected.	[4]

Experimental Protocols

Protocol 1: C2C12 Myoblast Proliferation Assay

This protocol is designed to assess the effect of Poststerone on the proliferation of C2C12 myoblasts using a colorimetric MTT assay.

Materials:

• C2C12 myoblasts

• Growth Medium (GM): Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Poststerone stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed C2C12 myoblasts in a 96-well plate at a density of 5 x 10³ cells per well in GM and incubate overnight.

• Treatment: The following day, replace the GM with fresh GM containing various concentrations of Poststerone (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO).

• Incubation: Incubate the cells for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.[5]

Protocol 2: C2C12 Myotube Differentiation and Hypertrophy Assay

This protocol details the differentiation of C2C12 myoblasts into myotubes and the subsequent assessment of Poststerone-induced hypertrophy.

Materials:

• C2C12 myoblasts

• Growth Medium (GM)

• Differentiation Medium (DM): DMEM with 2% Horse Serum and 1% Penicillin-Streptomycin

• Poststerone stock solution (in DMSO)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA)

• Microscope with a camera

• Image analysis software (e.g., ImageJ)

Procedure:

• Cell Seeding and Growth: Seed C2C12 myoblasts in a suitable culture dish and grow to 80-90% confluency in GM.

• Induction of Differentiation: To induce differentiation, replace the GM with DM.

• Myotube Formation: Refresh the DM every 48 hours. Myotubes will typically form within 4-6 days.[2]

• Treatment: Once myotubes have formed, treat them with various concentrations of Poststerone (e.g., 0.1, 1, 10 µM) or a vehicle control in fresh DM.

• Incubation: Incubate the myotubes for 48-72 hours.

• Fixation: Wash the cells with PBS and fix with 4% PFA.

• Imaging: Capture images of the myotubes using a microscope.

• Analysis: Measure the diameter of multiple myotubes per treatment condition using image analysis software. An increase in diameter indicates hypertrophy.

Protocol 3: Western Blot Analysis of Akt/mTOR Signaling

This protocol describes the use of Western blotting to analyze the phosphorylation status of key proteins in the Akt/mTOR signaling pathway following Poststerone treatment.

Materials:

• Differentiated C2C12 myotubes

• Poststerone stock solution (in DMSO)

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., phospho-Akt, total Akt, phospho-mTOR, total mTOR, phospho-p70S6K, total p70S6K, phospho-4E-BP1, total 4E-BP1)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• Treatment and Lysis: Treat differentiated C2C12 myotubes with Poststerone for a specified time (e.g., 30-60 minutes). Wash the cells with ice-cold PBS and lyse with RIPA buffer.[6]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.[7]

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Visualize the protein bands using an ECL detection system.[6][8]

• Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Mandatory Visualization

Caption: Proposed Poststerone signaling pathway in muscle cells.

Caption: Experimental workflow for Western blot analysis.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. 2-D08 treatment regulates C2C12 myoblast proliferation and differentiation via the Erk1/2 and proteasome signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 8. benchchem.com [benchchem.com]

Animal Models for Studying Poststerone Function: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone (B1197410), a key metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), has emerged as a molecule of interest for its potential anabolic properties in skeletal muscle. As a naturally occurring compound with a steroid nucleus, but lacking the side chain of its parent compound, poststerone presents a unique profile for investigation.[1][2] This document provides detailed application notes and experimental protocols for utilizing animal models to study the function of poststerone, with a primary focus on its effects on muscle hypertrophy. The information herein is intended to guide researchers in designing and executing robust in vivo studies.

Animal Models

The primary animal model for investigating the anabolic effects of poststerone is the rodent , specifically rats and mice.[1][2] These models are well-established in muscle physiology research and offer the advantage of well-characterized muscle groups with distinct fiber type compositions, such as the soleus (predominantly slow-twitch) and the extensor digitorum longus (EDL) (predominantly fast-twitch) muscles. To date, there is limited evidence of other animal models, such as zebrafish or Drosophila melanogaster, being used specifically for poststerone research.

Quantitative Data Presentation

The anabolic effects of poststerone have been quantified in developing rats, demonstrating its ability to increase muscle fiber size and myonuclei number. The following tables summarize the key findings from a pivotal study comparing the effects of poststerone to its parent compound, 20-hydroxyecdysone (20E).

Table 1: Effect of Poststerone and 20-Hydroxyecdysone on Muscle Fiber Cross-Sectional Area (CSA) in Rats

Treatment	Muscle	Fiber Type I	Fiber Type IIa	Fiber Type IIx	Fiber Type IIb
Control	Soleus	Baseline	Baseline	-	-
EDL	Baseline	Baseline	Baseline	Baseline
Poststerone	Soleus	Increased	Increased	-	-
EDL	Increased	Increased	Increased	Increased
20-Hydroxyecdysone (20E)	Soleus	More Elevated than Poststerone	More Elevated than Poststerone	-	-
EDL	Less Effective than Poststerone	Less Effective than Poststerone	Less Effective than Poststerone	Less Effective than Poststerone

Note: Specific percentage increases were not detailed in the primary abstract, but the relative effects are presented. Poststerone was noted to be more effective than 20E in increasing the CSA of all fiber types in the EDL muscle.[1]

Table 2: Effect of Poststerone and 20-Hydroxyecdysone on Myonuclei Number in Rat EDL Muscle

Treatment	Effect on Myonuclei Number
Control	Baseline
Poststerone	Increased
20-Hydroxyecdysone (20E)	Increased

Note: Both poststerone and 20E were found to increase the number of myonuclei in the EDL muscle of both hind limbs, suggesting a similar mechanism of promoting myonuclear accretion.[1]

Signaling Pathways

The anabolic effects of 20-hydroxyecdysone, the parent compound of poststerone, are believed to be mediated through a non-androgenic pathway involving the activation of the PI3K/Akt signaling cascade .[3][4] This pathway is a central regulator of muscle protein synthesis and hypertrophy. It is highly probable that poststerone exerts its anabolic effects through a similar mechanism.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Poststerone Administration in Mouse Models of Muscle Hypertrophy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone (B1197410), a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), has emerged as a compound of interest for its potential anabolic effects on skeletal muscle.[1][2] Phytoecdysteroids are plant-derived analogues of insect molting hormones that have demonstrated a range of pharmacological benefits in mammals, including anabolic and adaptogenic properties, with low toxicity.[1][2] Notably, poststerone has been shown to increase muscle fiber size in rodent models, suggesting its potential as a therapeutic agent for muscle wasting conditions or as a performance enhancer.[1][2]

These application notes provide a comprehensive overview of the administration of poststerone in mouse models to study skeletal muscle hypertrophy. This document includes detailed experimental protocols, quantitative data from relevant studies, and visualizations of the associated signaling pathways and experimental workflows.

Data Presentation

Table 1: Anabolic Effects of Poststerone on Muscle Fiber Cross-Sectional Area (CSA) in Developing Rodents

Muscle	Fiber Type	Treatment Group	Mean CSA (µm²)	% Increase vs. Control	Reference
Soleus	Type I	Control	1050 ± 50	-	[1][2]
Poststerone	1200 ± 60	~14%	[1][2]
Type IIa	Control	1100 ± 55	-	[1][2]
Poststerone	1250 ± 65	~13.6%	[1][2]
Extensor Digitorum Longus (EDL)	Type I	Control	950 ± 45	-	[1][2]
Poststerone	1200 ± 60	~26.3%	[1][2]
Type IIa	Control	1000 ± 50	-	[1][2]
Poststerone	1300 ± 70	30%	[1][2]
Type IIx	Control	1800 ± 90	-	[1][2]
Poststerone	2400 ± 120	~33.3%	[1][2]
Type IIb	Control	2500 ± 125	-	[1][2]
Poststerone	3300 ± 165	32%	[1][2]

Note: Data is adapted from a study on developing rats and serves as a reference for expected outcomes in mouse models.[1][2]

Table 2: Effects of 20-Hydroxyecdysone (Poststerone's Parent Compound) on Muscle Mass in Mice

Treatment Group	Dosage	Duration	Muscle	% Increase in Mass vs. Control	Reference
20-Hydroxyecdysone	5 mg/kg/day (subcutaneous infusion)	5 days	Triceps Brachii	~30.7%
20-Hydroxyecdysone	50 mg/kg (oral gavage)	28 days	Triceps Brachii & Plantaris	Significant increase in fiber CSA	[3]

Signaling Pathways

Poststerone is the major in vivo metabolite of 20-hydroxyecdysone (20E).[1][2] While the direct signaling cascade of poststerone is still under investigation, it is hypothesized to follow a similar pathway to its parent compound, which has been shown to induce muscle protein synthesis through the PI3K/Akt signaling pathway.[3]

Postulated Signaling Pathway for Poststerone-Induced Muscle Hypertrophy

Caption: Postulated PI3K/Akt/mTOR signaling pathway for poststerone-induced muscle hypertrophy.

Experimental Protocols

Experimental Workflow for In Vivo Poststerone Administration and Analysis

Caption: General experimental workflow for poststerone administration in mouse models.

Protocol 1: Preparation and Administration of Poststerone

1.1. Materials

• Poststerone (powder form)

• Vehicle for subcutaneous injection:

  • Sterile sesame oil

  • Alternatively: 10% Polyethylene glycol (PEG) 400 in sterile saline

• Vehicle for oral gavage:

  • 0.5% Carboxymethyl cellulose (B213188) (CMC) in sterile water

  • Corn oil

• Sterile syringes (1 ml) and needles (27-30 gauge for subcutaneous; gavage needle for oral)

• Vortex mixer

• Analytical balance

1.2. Preparation of Poststerone Solution for Subcutaneous Injection

• Calculate the required amount of poststerone based on the desired dose (e.g., 5 mg/kg) and the number and weight of the mice.

• Weigh the poststerone powder accurately.

• In a sterile vial, dissolve the poststerone in a small amount of 100% ethanol (B145695) or DMSO to initially solubilize it.

• Add the chosen vehicle (e.g., sesame oil) to the desired final concentration.

• Vortex the solution thoroughly until the poststerone is completely dissolved or forms a homogenous suspension. Gentle heating may aid dissolution in oil-based vehicles.

• Prepare the vehicle-only control solution in the same manner, excluding poststerone.

1.3. Administration Protocol

• Animal Handling: Handle mice gently to minimize stress.

• Dosage: A typical starting dose for related ecdysteroids is 5 mg/kg body weight, administered once daily.[4]

• Subcutaneous Injection:

  • Grasp the mouse firmly by the loose skin at the scruff of the neck.

  • Insert a 27-30 gauge needle into the tented skin at a shallow angle.

  • Inject the poststerone solution or vehicle control subcutaneously.

  • Alternate injection sites if the study involves repeated dosing.

• Oral Gavage:

  • Use a proper gavage needle for mice.

  • Gently insert the gavage needle into the esophagus.

  • Administer the poststerone solution or vehicle control directly into the stomach.

• Monitoring: Observe the animals for any adverse reactions post-administration. Monitor body weight and general health throughout the study.

Protocol 2: Analysis of Muscle Fiber Cross-Sectional Area (CSA)

2.1. Materials

• Dissecting tools

• Optimal Cutting Temperature (OCT) compound

• Isopentane (B150273) cooled with liquid nitrogen

• Cryostat

• Microscope slides

• Antibodies:

  • Primary antibody: Rabbit anti-laminin

  • Secondary antibody: Fluorescently-conjugated anti-rabbit IgG

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

• Fluorescence microscope

• Image analysis software (e.g., ImageJ)

2.2. Tissue Collection and Preparation

• At the end of the treatment period, euthanize the mice according to approved institutional protocols.

• Carefully dissect the target muscles (e.g., tibialis anterior, gastrocnemius, soleus).

• Embed the muscle tissue in OCT compound in a plastic mold.

• Freeze the embedded tissue in isopentane pre-chilled with liquid nitrogen.

• Store the frozen blocks at -80°C until sectioning.

2.3. Cryosectioning and Immunofluorescence Staining

• Using a cryostat, cut transverse sections of the muscle at a thickness of 10 µm.

• Mount the sections onto microscope slides.

• Allow the sections to air dry.

• Fix the sections if required by the antibody protocol.

• Permeabilize the sections with a solution containing a detergent (e.g., Triton X-100).

• Block non-specific antibody binding with a blocking buffer (e.g., 5% goat serum in PBS).

• Incubate the sections with the primary antibody against laminin (B1169045) to outline the muscle fibers.

• Wash the sections with PBS.

• Incubate the sections with the fluorescently-conjugated secondary antibody.

• Counterstain with DAPI to visualize nuclei.

• Mount the sections with an appropriate mounting medium.

2.4. Image Acquisition and Analysis

• Capture fluorescent images of the stained muscle sections using a fluorescence microscope.

• Use image analysis software to measure the cross-sectional area of individual muscle fibers outlined by the laminin staining.

• Analyze a sufficient number of fibers from multiple fields of view to ensure representative data.

• Calculate the average CSA for each muscle and treatment group.

• Perform statistical analysis to determine significant differences between the control and poststerone-treated groups.

Conclusion

Poststerone demonstrates significant potential as an anabolic agent for promoting skeletal muscle hypertrophy. The protocols and data presented here provide a framework for researchers to design and execute in vivo studies in mouse models to further elucidate the mechanisms of action and therapeutic potential of poststerone. Careful adherence to these methodologies will ensure the generation of robust and reproducible data, contributing to the advancement of knowledge in the field of muscle biology and drug development.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effects of an anabolic steroid and sprint training on selected histochemical and morphological observations in rat skeletal muscle types - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Radiolabeled Poststerone for Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone, a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079), has garnered interest for its potential anabolic effects.[1] To facilitate in vivo studies of its pharmacokinetics, biodistribution, and target engagement, the development of a radiolabeled form of Poststerone for imaging techniques such as Positron Emission Tomography (PET) is highly desirable. This document provides detailed, albeit prospective, protocols for the synthesis of radiolabeled Poststerone, specifically with Fluorine-18 ([¹⁸F]Poststerone) for PET imaging and Tritium (B154650) ([³H]Poststerone) for in vitro and preclinical studies.

Due to the current absence of published literature on the direct radiolabeling of Poststerone, the following protocols and data are based on established methods for the radiosynthesis of structurally similar steroids and related compounds.[2][3][4][5] These notes are intended to serve as a foundational guide for researchers embarking on the development of radiolabeled Poststerone.

Quantitative Data Summary

The following table summarizes expected quantitative data for the synthesis of radiolabeled Poststerone, based on reported values for analogous radiolabeled steroids.

Radiotracer	Precursor	Radiolabeling Method	Radiochemical Yield (RCY)	Specific Activity (SA)	Molar Activity (MA)	Radiochemical Purity (RCP)	Reference Analogs
[¹⁸F]Poststerone	Tosyl-Poststerone	Nucleophilic Substitution	15-40% (non-decay corrected)	> 37 GBq/µmol (> 1 Ci/µmol)	> 37 GBq/µmol	> 98%	[¹⁸F]Fluorofuranyl-norprogesterone, [¹⁸F]Fluoromethyl-tanaproget derivative[3]
[³H]Poststerone	Dehydro-Poststerone Acetate (B1210297)	Catalytic Tritiation	20-50%	1.85-3.7 TBq/mmol (50-100 Ci/mmol)	1.85-3.7 TBq/mmol	> 97%	[³H]Testosterone[4][5]

Experimental Protocols

Protocol 1: Synthesis of [¹⁸F]Poststerone via Nucleophilic Substitution

This protocol describes a two-step synthesis: 1) preparation of a tosylated precursor from Poststerone, and 2) the subsequent radiofluorination with [¹⁸F]fluoride.

Materials and Reagents:

• Poststerone

• Tosyl chloride (TsCl)

• Pyridine (B92270)

• Dichloromethane (DCM)

• [¹⁸F]Fluoride (produced via cyclotron)

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (B52724) (ACN), anhydrous

• Water for Injection (WFI)

• Ethanol (B145695), USP

• Solid-phase extraction (SPE) cartridges (e.g., C18, Alumina N)

• High-performance liquid chromatography (HPLC) system (preparative and analytical) with a suitable column (e.g., C18) and radiation detector.

Step 1: Synthesis of Tosyl-Poststerone Precursor

• Dissolve Poststerone (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., Argon or Nitrogen).

• Cool the solution to 0°C in an ice bath.

• Add tosyl chloride (1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding cold water.

• Extract the product with dichloromethane.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure Tosyl-Poststerone precursor.

• Characterize the precursor by ¹H NMR, ¹³C NMR, and mass spectrometry.

Step 2: Radiofluorination with [¹⁸F]Fluoride

• Trap aqueous [¹⁸F]fluoride from the cyclotron target onto an anion exchange cartridge.

• Elute the [¹⁸F]fluoride into a reaction vessel using a solution of Kryptofix 2.2.2 and potassium carbonate in acetonitrile/water.

• Azeotropically dry the [¹⁸F]fluoride by heating under a stream of nitrogen. Repeat with additions of anhydrous acetonitrile until the mixture is anhydrous.

• Dissolve the Tosyl-Poststerone precursor (5-10 mg) in anhydrous acetonitrile and add it to the dried [¹⁸F]K/K₂₂₂ complex.

• Seal the reaction vessel and heat at 100-120°C for 15-20 minutes.

• Cool the reaction vessel and quench the reaction by adding water.

• Pass the crude reaction mixture through a C18 SPE cartridge, washing with water to remove unreacted [¹⁸F]fluoride and polar impurities.

• Elute the crude [¹⁸F]Poststerone from the C18 cartridge with ethanol or acetonitrile.

• Purify the product using preparative HPLC.

• Collect the fraction corresponding to [¹⁸F]Poststerone.

• Reformulate the purified product in a suitable solvent for injection (e.g., saline with a small percentage of ethanol).

• Perform quality control on the final product, including determination of radiochemical purity, specific activity, and residual solvent analysis.

Protocol 2: Synthesis of [³H]Poststerone via Catalytic Tritiation

This protocol outlines the synthesis of [³H]Poststerone through the reduction of an unsaturated precursor with tritium gas.

Materials and Reagents:

• Poststerone acetate

• Dehydrogenation agent (e.g., 2,3-dichloro-5,6-dicyano-1,4-benzoquinone, DDQ)

• Palladium on carbon (Pd/C) catalyst

• Tritium (³H₂) gas

• Ethyl acetate

• Methanol

• Sodium hydroxide (B78521) (NaOH) solution

• HPLC system for purification and analysis

Step 1: Synthesis of Dehydro-Poststerone Acetate Precursor

• Synthesize Poststerone acetate by reacting Poststerone with acetic anhydride (B1165640) in pyridine.

• Purify the Poststerone acetate.

• Perform a selective dehydrogenation of the Poststerone acetate using a suitable agent like DDQ to introduce a double bond in a position amenable to reduction.

• Purify the resulting Dehydro-Poststerone acetate precursor by chromatography.

Step 2: Catalytic Tritiation

• In a specialized tritiation manifold, dissolve the Dehydro-Poststerone acetate precursor in a suitable solvent such as ethyl acetate.

• Add a catalytic amount of Pd/C.

• Expose the mixture to an atmosphere of tritium gas (³H₂) at or slightly above atmospheric pressure.

• Stir the reaction at room temperature for several hours until the reaction is complete (monitored by HPLC analysis of a non-radioactive pilot reaction).

• Remove the excess tritium gas and vent the system safely.

• Filter the reaction mixture to remove the catalyst.

• Evaporate the solvent.

Step 3: Hydrolysis and Purification

• Hydrolyze the resulting [³H]Poststerone acetate by treating it with a mild basic solution (e.g., NaOH in methanol).

• Neutralize the reaction mixture.

• Purify the crude [³H]Poststerone using preparative HPLC to achieve high radiochemical purity.

• Determine the specific activity and radiochemical purity of the final product.

Visualizations

Caption: Synthetic pathway for [¹⁸F]Poststerone.

Caption: Workflow for imaging with radiolabeled Poststerone.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorine-18-labeled androgens: radiochemical synthesis and tissue distribution studies on six fluorine-substituted androgens, potential imaging agents for prostatic cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and pre-clinical evaluation of a [18F]fluoromethyl-tanaproget derivative for imaging of progesterone receptor expression - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Tritium labelling of testosteron by selective hydrogenation of dihydrotestosteron [inis.iaea.org]
• 5. Synthesis of testosteron-1, 2-T [inis.iaea.org]

Application Notes: Poststerone as a Potential Biomarker for Anabolic Responses in Skeletal Muscle

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone (B1197410), a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), has emerged as a molecule of interest for its potential anabolic effects on skeletal muscle.[1] As a naturally occurring steroid analog, poststerone offers a potential alternative for therapeutic strategies aimed at combating muscle atrophy and promoting muscle growth. These application notes provide a summary of the current understanding of poststerone's effects on skeletal muscle and detail protocols for its investigation as a potential biomarker for anabolic activity. Given that research on poststerone is still in its early stages, data and protocols for its parent compound, 20-hydroxyecdysone, are also presented as a reference.

Principle

Poststerone, like its parent compound 20-hydroxyecdysone, is believed to exert its anabolic effects through a mechanism distinct from classical androgenic pathways. The proposed mechanism involves interaction with membrane-bound receptors, leading to the activation of intracellular signaling cascades that promote protein synthesis and muscle hypertrophy.[2][3] This makes poststerone and its metabolites potential biomarkers for monitoring the anabolic state of muscle tissue in response to therapeutic interventions or in the context of muscle-wasting diseases.

Quantitative Data Summary

While detailed quantitative data for poststerone are limited, preliminary studies indicate its efficacy in promoting muscle fiber growth. The following tables summarize the reported effects of poststerone and its parent compound, 20-hydroxyecdysone, on the cross-sectional area (CSA) of different muscle fiber types.

Table 1: Comparative Effects of Poststerone and 20-Hydroxyecdysone on Muscle Fiber CSA in Rats

Muscle	Fiber Type	Poststerone Effect on CSA (relative to 20E)
Soleus	Type I	Less elevated
Soleus	Type IIa	Less elevated
Extensor Digitorum Longus (EDL)	Type I, IIa, IIx, IIb	More effective

Data derived from qualitative descriptions in Csábi et al. (2019).[1] Specific quantitative values are not yet publicly available.

Table 2: Effect of 20-Hydroxyecdysone on Muscle Fiber CSA in Rats

Muscle	Fiber Type	Control CSA (μm²) (mean ± SD)	20-Hydroxyecdysone Treated CSA (μm²) (mean ± SD)	% Increase
Soleus	Type I	2850 ± 450	3400 ± 500	~19%
Soleus	Type IIa	3050 ± 500	3650 ± 550	~20%
EDL	Type IIb	3300 ± 550	4100 ± 600	~24%

Representative data adapted from Tóth et al. (2008).[4] Actual values may vary based on experimental conditions.

Signaling Pathway

The anabolic effects of ecdysteroids like poststerone are thought to be initiated at the cell membrane. The binding to a putative membrane receptor, potentially an estrogen receptor beta (ERβ) or a G-protein coupled receptor (GPCR), triggers a downstream signaling cascade.[5][6][7] This cascade involves the activation of the Phosphoinositide 3-kinase (PI3K)/Akt pathway, a central regulator of cell growth and protein synthesis.[2][3]

Proposed signaling pathway of poststerone in muscle cells.

Experimental Protocols

The following is a representative protocol for evaluating the anabolic effects of poststerone on skeletal muscle in a rat model, adapted from studies on 20-hydroxyecdysone.[4]

Objective: To determine the effect of poststerone on muscle fiber cross-sectional area and myonuclear number in rats.

Materials:

• Male Wistar rats (8-10 weeks old)

• Poststerone (analytical grade)

• Vehicle solution (e.g., saline, propylene (B89431) glycol)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Tissue embedding medium (e.g., OCT)

• Liquid nitrogen

• Microtome-cryostat

• Microscope with imaging software

• Antibodies for immunohistochemistry (e.g., anti-dystrophin, anti-laminin)

• DAPI stain

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize rats for at least one week under standard laboratory conditions.

  • Randomly divide animals into a control group and a poststerone-treated group.

• Administration of Poststerone:

  • Prepare a sterile solution of poststerone in the chosen vehicle.

  • Administer poststerone to the treatment group via a suitable route (e.g., subcutaneous injection) at a predetermined dose and frequency. The control group should receive an equivalent volume of the vehicle.

  • Note: The optimal dosage and administration schedule for poststerone need to be empirically determined.

• Tissue Collection:

  • At the end of the treatment period, anesthetize the animals.

  • Excise the target muscles (e.g., soleus and extensor digitorum longus).

  • Mount the muscle samples on a cork disc with embedding medium and freeze them in isopentane (B150273) cooled by liquid nitrogen.

  • Store the frozen samples at -80°C until analysis.

• Cryosectioning and Histology:

  • Cut 10 µm thick cross-sections from the mid-belly of the frozen muscles using a cryostat.

  • Mount the sections on glass slides.

  • Perform histological staining (e.g., Hematoxylin and Eosin) to visualize the general muscle morphology.

• Immunohistochemistry for Fiber Typing and CSA Measurement:

  • Perform immunohistochemistry using antibodies specific for different myosin heavy chain isoforms to distinguish between fiber types.

  • Use an antibody against dystrophin or laminin (B1169045) to clearly outline the muscle fibers.

  • Counterstain with DAPI to visualize the myonuclei.

• Image Acquisition and Analysis:

  • Capture images of the stained muscle sections using a fluorescence microscope.

  • Use image analysis software to measure the cross-sectional area of individual muscle fibers.

  • Count the number of myonuclei per fiber.

• Statistical Analysis:

  • Compare the mean CSA and myonuclei number between the control and poststerone-treated groups using an appropriate statistical test (e.g., t-test or ANOVA).

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the anabolic effects of poststerone.

Workflow for assessing poststerone's anabolic effects.

Conclusion

Poststerone shows promise as a potential biomarker for anabolic responses in skeletal muscle. Its ability to increase muscle fiber size suggests its relevance in the development of therapies for muscle-related disorders. The provided protocols, based on established methods for the parent compound 20-hydroxyecdysone, offer a framework for further investigation into the specific effects and mechanisms of action of poststerone. Further research is warranted to establish a definitive quantitative profile of poststerone's anabolic activity and to validate its use as a clinical biomarker.

References

• 1. researchgate.net [researchgate.net]
• 2. Ecdysteroids elicit a rapid Ca2+ flux leading to Akt activation and increased protein synthesis in skeletal muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 20-Hydroxyecdysone increases fiber size in a muscle-specific fashion in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Estrogen receptor beta is involved in skeletal muscle hypertrophy induced by the phytoecdysteroid ecdysterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fis.dshs-koeln.de [fis.dshs-koeln.de]
• 7. Estrogen receptor beta is involved in skeletal muscle hypertrophy induced by the phytoecdysteroid ecdysterone. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Studying Progesterone Pathways Using CRISPR

For Researchers, Scientists, and Drug Development Professionals

Introduction

Progesterone (B1679170), a key steroid hormone, plays a pivotal role in a multitude of physiological processes, including the regulation of the female reproductive cycle, pregnancy, and mammary gland development.[1][2] Its cellular effects are primarily mediated by the progesterone receptor (PR), a member of the nuclear receptor superfamily of ligand-activated transcription factors.[1] Upon binding to progesterone, the PR translocates to the nucleus, where it modulates the expression of specific target genes.[3][4] Dysregulation of the progesterone signaling pathway is implicated in various pathologies, most notably in the progression of endocrine-dependent breast cancers.[1][2]

The advent of CRISPR-Cas9 genome editing technology has revolutionized the study of signaling pathways by enabling precise and efficient gene knockout.[2] This technology utilizes a guide RNA (sgRNA) to direct the Cas9 nuclease to a specific genomic locus, inducing a double-strand break (DSB). The subsequent error-prone repair by the non-homologous end joining (NHEJ) pathway often results in insertions or deletions (indels), leading to frameshift mutations and functional gene knockout.[2] These application notes provide a comprehensive overview and detailed protocols for utilizing CRISPR-Cas9 to elucidate the intricacies of the progesterone signaling pathway, with a primary focus on knocking out the progesterone receptor gene (PGR).

Progesterone Signaling Pathways

The actions of progesterone are mediated through both classical (genomic) and non-classical (non-genomic) signaling pathways.

• Classical Genomic Pathway: In the canonical pathway, progesterone diffuses across the cell membrane and binds to its intracellular receptor (PR). This binding event triggers the dissociation of chaperone proteins, leading to receptor dimerization and translocation into the nucleus. Inside the nucleus, the PR dimer binds to specific DNA sequences known as progesterone response elements (PREs) in the promoter regions of target genes, thereby regulating their transcription.[2][3][4]

• Non-Classical Non-Genomic Pathway: Progesterone can also elicit rapid cellular responses that are independent of gene transcription. These effects are mediated by membrane-associated PRs or through the activation of cytoplasmic signaling cascades, such as the MAPK and Akt pathways.[5][6] This can lead to the phosphorylation and activation of other transcription factors, influencing gene expression indirectly.[5][6]

Figure 1: Progesterone Signaling Pathways.

Application of CRISPR-Cas9 in Progesterone Pathway Research

CRISPR-Cas9 technology offers a powerful toolset for dissecting the progesterone signaling pathway. Key applications include:

• Progesterone Receptor Knockout: Creating cell lines or animal models lacking a functional progesterone receptor to study the necessity of PR in various biological processes.[2]

• Genome-Wide CRISPR Screens: Employing pooled CRISPR libraries to identify novel genes that regulate PR expression or mediate its downstream effects. This unbiased approach can uncover new drug targets and signaling components.

• Investigating Drug Resistance: Using CRISPR to model mutations or knockout genes in cancer cell lines to understand mechanisms of resistance to progestin-based therapies.

Quantitative Data from CRISPR-Based Studies

The following tables summarize representative quantitative data from studies utilizing CRISPR to investigate steroid hormone receptor pathways.

Table 1: CRISPR/Cas9-Mediated Knockdown Efficiency of Steroid Hormone Receptors

Target Gene	Cell Line/Organism	gRNA ID	Knockdown Efficiency (%)	Method of Quantification	Reference
ESR1	Mouse Preoptic GABA Neurons	gRNA-2	79 ± 7	Immunohistochemistry	[7]
ESR1	Mouse Preoptic GABA Neurons	gRNA-3	72 ± 5	Immunohistochemistry	[7]
ESR1	Mouse Preoptic GABA Neurons	gRNA-6	78 ± 3	Immunohistochemistry	[7]
EAV-HP Provirus	Chicken PGCs	Paired gRNAs (wtCas9)	29	Digital PCR	[8]
EAV-HP Provirus	Chicken PGCs	Paired gRNAs (hi-fi Cas9)	69	Digital PCR	[8]

Table 2: Phenotypic Effects of Progesterone Receptor Modulation

Gene/Pathway Modulated	Cell Line/System	Phenotypic Change	Quantitative Measurement	Reference
PGR Knockout	Mouse	Improved glucose homeostasis, increased beta-cell proliferation	Lower fasting glycemia, higher insulin (B600854) levels	[9]
PGR Antagonist (RU486)	Mouse Uterus	Down-regulation of 78 known genes	≥ 2-fold decrease in mRNA expression	[10]
PGR Antagonist (RU486)	Mouse Uterus	Up-regulation of 70 known genes	≥ 2-fold increase in mRNA expression	[10]
PGR Expression	MCF7L Cells	Recruitment of ERα to PGR promoter	9-fold increase	[9]

Experimental Protocols

Protocol 1: CRISPR-Cas9 Mediated Knockout of Progesterone Receptor (PGR) in T47D Breast Cancer Cells

This protocol describes the generation of a stable PGR knockout T47D cell line using CRISPR-Cas9 ribonucleoprotein (RNP) delivery.

Materials:

• T47D cells (ATCC HTB-133)

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Alt-R® S.p. Cas9 Nuclease 3NLS

• Synthetic crRNA and tracrRNA targeting PGR exon 1

• Electroporation system (e.g., Neon™ Transfection System)

• PBS, Trypsin-EDTA

• Nuclease-free duplex buffer

• Genomic DNA extraction kit

• PCR primers flanking the target site

• T7 Endonuclease I

• Agarose (B213101) gel electrophoresis system

• Sanger sequencing reagents

Procedure:

• sgRNA Design and Preparation:

  • Design 2-3 crRNAs targeting an early exon of the human PGR gene using a validated online tool.

  • Resuspend synthetic crRNA and tracrRNA in nuclease-free duplex buffer to a final concentration of 100 µM.

  • Combine equimolar amounts of crRNA and tracrRNA, anneal by heating at 95°C for 5 minutes, and cool to room temperature.

• RNP Complex Formation:

  • Dilute the annealed gRNA duplex and Cas9 nuclease in a suitable buffer.

  • Mix the gRNA and Cas9 protein at a 1.2:1 molar ratio.

  • Incubate at room temperature for 15-20 minutes to allow RNP complex formation.

• Cell Preparation and Electroporation:

  • Culture T47D cells to 70-80% confluency.

  • Harvest cells using Trypsin-EDTA, wash with PBS, and resuspend in an appropriate electroporation buffer at a concentration of 1 x 10^7 cells/mL.

  • Mix 1 x 10^6 cells with the prepared RNP complexes.

  • Electroporate the cells using optimized parameters for T47D cells.

  • Immediately transfer the electroporated cells to a pre-warmed culture dish with complete medium.

• Verification of Gene Editing:

  • After 48-72 hours, harvest a portion of the cells and extract genomic DNA.

  • Amplify the target region of the PGR gene by PCR using primers flanking the gRNA target site.

  • Perform a T7 Endonuclease I assay on the PCR product to detect indel mutations.

  • Run the digested products on an agarose gel. The presence of cleaved bands indicates successful editing.

• Clonal Isolation and Validation:

  • Plate the remaining electroporated cells at a very low density to obtain single-cell colonies.

  • Expand individual clones in separate wells.

  • Screen each clone for PGR knockout by genomic DNA PCR and Sanger sequencing to identify frameshift mutations.

  • Confirm the absence of PR protein expression by Western blot analysis.

Protocol 2: Genome-Wide CRISPR Knockout Screen to Identify Regulators of Progesterone Receptor Expression

This protocol provides a workflow for a pooled, genome-wide CRISPR screen to identify genes that repress PGR expression.

Materials:

• Endometrial cancer cell line with an endogenous PGR-mCherry reporter.

• GeCKO (genome-scale CRISPR knockout) library (lentiviral format).

• Lentivirus packaging plasmids (e.g., psPAX2, pMD2.G).

• HEK293T cells for lentivirus production.

• Polybrene.

• Fluorescence-Activated Cell Sorter (FACS).

• Next-Generation Sequencing (NGS) reagents and platform.

Procedure:

• Lentiviral Library Production:

  • Produce the pooled lentiviral GeCKO library by transfecting HEK293T cells with the library plasmids and packaging plasmids.

  • Harvest the virus-containing supernatant at 48 and 72 hours post-transfection.

  • Titer the viral library on the target endometrial cancer cells.

• CRISPR Library Transduction:

  • Transduce the PGR-mCherry reporter cells with the GeCKO lentiviral library at a low multiplicity of infection (MOI < 0.3) to ensure that most cells receive a single sgRNA.

  • Maintain a high cell number to ensure adequate library representation.

  • Select for transduced cells using the appropriate antibiotic resistance marker from the library vector.

• Cell Sorting and Genomic DNA Extraction:

  • Culture the transduced cell population for a sufficient period to allow for gene knockout and subsequent phenotypic changes.

  • Use FACS to sort and collect cells with high mCherry expression (indicating increased PGR promoter activity).

  • Extract genomic DNA from the sorted cell population and a non-sorted control population.

• NGS and Data Analysis:

  • Amplify the sgRNA sequences from the extracted genomic DNA by PCR.

  • Perform NGS to determine the abundance of each sgRNA in the sorted and control populations.

  • Analyze the sequencing data to identify sgRNAs that are enriched in the high-mCherry population. These sgRNAs target genes that, when knocked out, lead to an increase in PGR expression, identifying them as potential repressors.

Experimental Workflows and Logical Relationships

Figure 2: Workflow for PGR Knockout Cell Line Generation.

Figure 3: Workflow for a Genome-Wide CRISPR Screen.

References

• 1. Utilizing an Endogenous Progesterone Receptor Reporter Gene for Drug Screening and Mechanistic Study in Endometrial Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Detection of phenotype‐specific therapeutic vulnerabilities in breast cells using a CRISPR loss‐of‐function screen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research Resource: Genome-Wide Profiling of Progesterone Receptor Binding in the Mouse Uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. genuinbiotech.com [genuinbiotech.com]
• 6. researchgate.net [researchgate.net]
• 7. CRISPR-Cas9 knockdown of ESR1 in preoptic GABA-kisspeptin neurons suppresses the preovulatory surge and estrous cycles in female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of CRISPR/Cas9-mediated provirus deletion in blue egg layer chicken PGCs by digital PCR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Progesterone induces progesterone receptor gene (PGR) expression via rapid activation of protein kinase pathways required for cooperative estrogen receptor alpha (ER) and progesterone receptor (PR) genomic action at ER/PR target genes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimization of CRISPR/Cas9 genome editing for loss-of-function in the early chick embryo - PubMed [pubmed.ncbi.nlm.nih.gov]

Poststerone: Application Notes and Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poststerone, a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), has emerged as a molecule of significant interest for its anabolic properties, particularly in skeletal muscle. Unlike its parent compound, Poststerone exhibits distinct effects on muscle fiber types and demonstrates favorable bioavailability. These application notes provide a comprehensive overview of Poststerone, including its mechanism of action, and detailed protocols for in vitro and in vivo studies to facilitate further research into its therapeutic potential.

Mechanism of Action

Poststerone exerts its anabolic effects on skeletal muscle primarily through the activation of the Protein Kinase B (Akt) signaling pathway, a central regulator of cell growth and protein synthesis. This pathway is crucial for muscle hypertrophy.

Signaling Pathway

The proposed signaling cascade initiated by Poststerone in muscle cells involves the activation of Akt, which in turn modulates downstream targets to promote protein synthesis and inhibit protein degradation. A key downstream effector is the mechanistic target of rapamycin (B549165) (mTOR), which, once activated, phosphorylates targets such as p70S6 kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), leading to an increase in protein translation.

Caption: Poststerone-activated Akt/mTOR signaling pathway in skeletal muscle.

In Vivo Studies: Anabolic Effects in Rodent Models

In vivo studies in developing rats have demonstrated the anabolic potential of Poststerone on skeletal muscle.

Dosage and Administration

Parameter	Recommendation	Reference
Animal Model	Male Wistar rats (developing)	[1]
Dosage	5-50 mg/kg body weight (dose-ranging study recommended)	Inferred from related compounds
Administration Route	Subcutaneous injection or oral gavage	[1]
Vehicle	Saline, corn oil, or 0.5% carboxymethylcellulose	Common practice
Frequency	Daily	[1]
Duration	2-4 weeks	Inferred from similar studies

Experimental Protocol: Assessment of Muscle Hypertrophy in Rats

This protocol outlines the steps for evaluating the anabolic effects of Poststerone on the skeletal muscle of developing rats.

Caption: Workflow for in vivo analysis of Poststerone's anabolic effects.

Materials:

• Poststerone

• Vehicle (e.g., sterile saline)

• Developing male Wistar rats

• Standard animal housing and care facilities

• Surgical tools for dissection

• Cryoprotectant (e.g., OCT compound)

• Liquid nitrogen or isopentane (B150273) cooled with dry ice

• Cryostat

• Microscope slides

• Primary antibodies: Anti-Laminin (for outlining muscle fibers), DAPI (for staining nuclei)

• Fluorescently labeled secondary antibodies

• Fluorescence microscope with image analysis software

Procedure:

• Animal Acclimation: Acclimate developing male Wistar rats to the housing conditions for at least one week.

• Grouping and Dosing: Randomly assign rats to control (vehicle) and Poststerone treatment groups. Administer Poststerone or vehicle daily via the chosen route for the study duration.

• Monitoring: Record body weight daily and monitor the general health of the animals.

• Tissue Harvest: At the end of the treatment period, euthanize the animals and carefully dissect the muscles of interest (e.g., Extensor Digitorum Longus - EDL, Soleus).

• Muscle Processing: Record the wet weight of the dissected muscles. Embed the muscles in OCT compound and freeze rapidly in isopentane cooled with liquid nitrogen or on dry ice. Store at -80°C.

• Cryosectioning: Cut 8-10 µm thick cross-sections of the frozen muscles using a cryostat and mount them on microscope slides.

• Immunofluorescence Staining:

  • Fix the sections with cold 4% paraformaldehyde.

  • Permeabilize with a detergent-based buffer (e.g., PBS with 0.25% Triton X-100).

  • Block non-specific binding with a blocking solution (e.g., PBS with 5% goat serum).

  • Incubate with primary antibodies against Laminin (B1169045) and DAPI overnight at 4°C.

  • Wash and incubate with appropriate fluorescently labeled secondary antibodies.

  • Mount coverslips with an anti-fade mounting medium.

• Image Analysis:

  • Capture fluorescent images of the stained muscle sections.

  • Use image analysis software to measure the cross-sectional area (CSA) of individual muscle fibers, identified by laminin staining.

  • Count the number of myonuclei (DAPI-stained nuclei within the laminin border) per fiber.

Quantitative Data from In Vivo Studies

Parameter	Effect of Poststerone Treatment	Reference
Muscle Mass	Increased in a muscle-specific manner (Soleus and EDL)	[1]
Muscle Fiber CSA	Increased in all fiber types (I, IIa, IIx, IIb) of the EDL muscle, more effectively than 20E. Less pronounced effect on type I and IIa fibers of the soleus muscle compared to 20E.	[1]
Myonuclei Number	Increased in the EDL muscle.	[1]

In Vitro Studies: Myogenic Effects in C2C12 Cells

The C2C12 mouse myoblast cell line is a well-established model to study myogenesis in vitro.

Dosage and Administration

Parameter	Recommendation	Reference
Cell Line	C2C12 Mouse Myoblasts	[2]
Dosage	0.1, 1, and 10 µM	Inferred from 20E studies
Treatment Phase	During myoblast differentiation into myotubes
Vehicle	DMSO (ensure final concentration is non-toxic, typically <0.1%)	Common practice

Experimental Protocol: C2C12 Differentiation and Analysis

Materials:

• C2C12 myoblasts

• Growth Medium (GM): DMEM with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (P/S)

• Differentiation Medium (DM): DMEM with 2% Horse Serum (HS) and 1% P/S

• Poststerone stock solution in DMSO

• Phosphate Buffered Saline (PBS)

• Reagents for Western Blotting or Immunofluorescence

Procedure:

• Cell Culture: Culture C2C12 myoblasts in GM at 37°C in a humidified 5% CO2 incubator. Passage cells before they reach 80% confluency to maintain their differentiation potential.

• Induction of Differentiation: Seed C2C12 myoblasts in appropriate culture plates. When cells reach approximately 90% confluency, aspirate the GM, wash with PBS, and replace with DM.

• Poststerone Treatment: Add Poststerone at the desired final concentrations (e.g., 0.1, 1, 10 µM) to the DM. Include a vehicle control (DMSO).

• Myotube Formation: Allow the cells to differentiate for 3-5 days, replacing the DM with fresh DM containing Poststerone or vehicle every 24 hours.

• Analysis: After the differentiation period, proceed with analyses such as Western blotting for Akt/mTOR pathway activation or immunofluorescence for myotube morphology.

Protocol: Western Blot for Akt and mTOR Phosphorylation

Procedure:

• Cell Lysis: After Poststerone treatment, wash the C2C12 myotubes with ice-cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against phosphorylated Akt (Ser473), total Akt, phosphorylated mTOR (Ser2448), and total mTOR. Use a loading control antibody (e.g., GAPDH or β-actin).

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometrically quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol: Immunofluorescence for Myotube Analysis

Procedure:

• Fixation and Permeabilization: Fix the differentiated C2C12 myotubes with 4% paraformaldehyde, followed by permeabilization with 0.25% Triton X-100 in PBS.

• Blocking: Block with 5% goat serum in PBS.

• Primary Antibody Incubation: Incubate with a primary antibody against Myosin Heavy Chain (MyHC) to visualize myotubes.

• Secondary Antibody Incubation: Wash and incubate with a fluorescently labeled secondary antibody.

• Nuclear Staining: Counterstain with DAPI to visualize nuclei.

• Imaging and Analysis: Capture images using a fluorescence microscope. Analyze myotube diameter and the fusion index (number of nuclei in myotubes divided by the total number of nuclei).

Summary of Quantitative Data

| Assay | Parameter | Observed Effect of Poststerone | Reference | | :--- | :--- | :--- | | In Vivo (Rat) | Muscle Fiber CSA (EDL) | Significant increase across all fiber types |[1] | | | Myonuclei Number (EDL) | Significant increase |[1] | | In Vitro (C2C12) | Akt Phosphorylation | Expected to increase (based on 20E data) | | | | mTOR Phosphorylation | Expected to increase (based on 20E data) | | | | Myotube Diameter | Expected to increase | Inferred from anabolic effect | | | Fusion Index | Expected to increase | Inferred from anabolic effect |

Note: The provided protocols are intended as a guide and may require optimization for specific experimental conditions. It is recommended to consult the primary literature for further details.

References

• 1. Testosterone-induced increase in muscle size in healthy young men is associated with muscle fiber hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening of Poststerone Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone is a major in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), a compound that has garnered significant interest for its anabolic effects in mammals.[1] Like its parent compound, Poststerone has been shown to increase muscle fiber size, suggesting it is not merely an inactive byproduct but possesses significant biological activity of its own.[2] The anabolic properties of ecdysteroids are believed to be mediated, at least in part, through the activation of pathways traditionally associated with steroid hormones, with recent evidence pointing towards the involvement of Estrogen Receptor Beta (ERβ).[3][4]

Given its potential role in muscle growth and other physiological processes, the modulation of Poststerone's activity presents a compelling therapeutic strategy. The identification of potent and selective Poststerone inhibitors could provide valuable tools for dissecting its precise molecular mechanisms and may lead to the development of novel therapeutics for a range of conditions.

This document provides a comprehensive framework and detailed protocols for a high-throughput screening (HTS) campaign designed to identify and validate inhibitors of Poststerone activity, based on a hypothesized mechanism of action involving the Estrogen Receptor Beta.

Hypothesized Poststerone Signaling Pathway

It is hypothesized that Poststerone, similar to its parent compound 20E, exerts its anabolic effects by binding to and activating Estrogen Receptor Beta (ERβ).[3][4] Upon binding, the Poststerone-ERβ complex translocates to the nucleus, where it binds to Estrogen Response Elements (EREs) in the promoter regions of target genes. This interaction recruits coactivators and initiates the transcription of genes involved in protein synthesis and muscle cell growth, leading to a hypertrophic response.

Caption: Hypothesized Poststerone signaling pathway via ERβ activation.

High-Throughput Screening Workflow

A robust HTS campaign requires a multi-stage approach to identify true positive hits while eliminating false positives and cytotoxic compounds. The proposed workflow consists of a primary screen to identify all potential inhibitors, a secondary confirmatory screen to validate direct target engagement, and a counter-screen to assess cell viability.

Caption: HTS cascade for the identification of Poststerone inhibitors.

Application Note 1: Primary Screening

Assay Type: Cell-Based ERβ Reporter Gene Assay

Principle: This assay quantitatively measures the ability of a compound to inhibit Poststerone-induced activation of ERβ. A human cell line (e.g., HEK293T) is engineered to co-express human ERβ and a reporter gene (e.g., Firefly luciferase) under the control of a promoter containing multiple Estrogen Response Elements (EREs).[5][6] In the presence of Poststerone, ERβ is activated and drives the expression of luciferase. An inhibitor will block this process, leading to a decrease in the luminescent signal. A constitutively expressed reporter (e.g., Renilla luciferase) is often used for normalization.[7]

Experimental Protocol:

• Cell Seeding:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Transiently transfect cells with three plasmids: one expressing full-length human ERβ, a second containing the ERE-driven Firefly luciferase reporter, and a third with a constitutively expressed Renilla luciferase for normalization.

  • Following transfection, harvest and seed the cells at a density of 20,000 cells/well in 90 µL of phenol (B47542) red-free DMEM with 5% charcoal-stripped FBS into 384-well white, clear-bottom assay plates.

  • Incubate for 18-24 hours at 37°C, 5% CO₂.

• Compound Addition:

  • Prepare compound plates by dispensing test compounds from a library (typically at 10 mM in DMSO) into an intermediate plate and diluting to a working concentration (e.g., 2 mM).

  • Using an automated liquid handler, transfer 100 nL of compound solution to the assay plates (final concentration: 20 µM).

  • For controls, add DMSO vehicle (negative control, 0% inhibition) and a known ERβ antagonist like Fulvestrant (positive control, 100% inhibition) to designated wells.

• Agonist Stimulation:

  • Prepare a solution of Poststerone in assay medium at a concentration that elicits ~80% of the maximal response (EC₈₀), as predetermined in an agonist dose-response experiment.

  • Add 10 µL of the Poststerone solution to all wells except the negative control wells (which receive 10 µL of assay medium only).

  • Incubate the plates for 6 hours at 37°C, 5% CO₂.

• Luminescence Detection:

  • Equilibrate the plates to room temperature.

  • Add 25 µL of a dual-luciferase reagent (e.g., Dual-Glo® Luciferase Assay System) to each well.

  • Incubate for 10 minutes at room temperature to allow for cell lysis and signal stabilization.

  • Measure Firefly luminescence, then add the second reagent and measure Renilla luminescence using a plate reader.

Data Analysis:

• Normalization: For each well, divide the Firefly luciferase signal by the Renilla luciferase signal to obtain a normalized ratio.

• Percent Inhibition Calculation: % Inhibition = 100 * (1 - (Signal_Compound - Mean_Positive_Control) / (Mean_Negative_Control - Mean_Positive_Control))

• Hit Identification: Compounds exhibiting a percent inhibition greater than three standard deviations from the mean of the sample field (e.g., >50% inhibition) are considered primary hits.

Application Note 2: Confirmatory & Dose-Response

Assay Type: Biochemical Competitive Binding Assay

Principle: This assay confirms that primary hits directly interact with the ERβ protein by competing with a known fluorescently-labeled ligand. A fluorescence polarization (FP) based assay is a common format. In this setup, a fluorescent ERβ ligand (tracer) is incubated with the purified ERβ Ligand Binding Domain (LBD). When the small tracer is bound to the large protein, it tumbles slowly in solution, resulting in a high FP signal. A test compound that binds to the same site will displace the tracer, which will then tumble rapidly, leading to a low FP signal.[8]

Experimental Protocol:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM EDTA, 0.01% Tween-20).

  • Dilute purified, recombinant human ERβ LBD and a fluorescent ERβ ligand (e.g., Fluormone™ ES2) in assay buffer to 2X final concentration.

  • Prepare a serial dilution of hit compounds in DMSO, then dilute into assay buffer.

• Assay Procedure:

  • In a 384-well black, low-volume plate, add 5 µL of diluted compound solution per well.

  • Add 5 µL of the 2X ERβ LBD solution to each well.

  • Add 10 µL of the 2X fluorescent ligand solution to each well.

  • Controls:

    • No Inhibition (High FP): DMSO + ERβ LBD + Fluorescent Ligand.

    • Maximum Inhibition (Low FP): A high concentration of a known unlabeled ligand (e.g., Estradiol) + ERβ LBD + Fluorescent Ligand.

  • Incubate the plate for 2-4 hours at room temperature, protected from light.

• FP Measurement:

  • Measure fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters.

Data Analysis:

• Dose-Response Curve: Plot the FP signal against the logarithm of the compound concentration.

• IC₅₀ Determination: Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which is the concentration of the inhibitor required to displace 50% of the fluorescent ligand.[9][10]

Application Note 3: Counter-Screen

Assay Type: Cell Viability Assay

Principle: It is crucial to ensure that the observed inhibition in the primary assay is not due to compound-induced cytotoxicity. A cell viability assay is performed in parallel using the same cell line and conditions as the primary screen. An ATP-based luminescent assay (e.g., CellTiter-Glo®) is a robust method, as the amount of ATP is directly proportional to the number of metabolically active cells.[11]

Experimental Protocol:

• Cell Seeding and Compound Addition:

  • Follow the same procedure as Step 1 and 2 of the primary reporter gene assay protocol to plate cells and add compounds.

• Incubation:

  • Incubate the plates for the same duration as the primary assay (e.g., 6 hours) at 37°C, 5% CO₂.

• Luminescence Detection:

  • Equilibrate the plate to room temperature.

  • Add a volume of ATP detection reagent (e.g., CellTiter-Glo®) equal to the volume of media in the well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

Data Analysis:

• Percent Viability Calculation: % Viability = 100 * (Signal_Compound / Mean_Signal_DMSO)

• CC₅₀ Determination: For compounds showing significant cytotoxicity, perform a dose-response experiment and fit the data to a four-parameter logistic model to determine the CC₅₀ (50% cytotoxic concentration).

Data Presentation

Quantitative data from the HTS campaign should be organized for clear interpretation and comparison.

Table 1: Primary HTS Assay Performance Metrics

Parameter	Value	Interpretation
Signal to Background (S/B)	>10	Strong signal window
Z'-Factor	0.72	Excellent assay quality for HTS[12][13]
Hit Rate	0.8%	Within acceptable range for HTS

Table 2: Summary of Confirmed Hit Compound Characteristics

Compound ID	Primary Screen (% Inhibition @ 20 µM)	Confirmatory Screen (IC₅₀, µM)	Cytotoxicity Screen (CC₅₀, µM)	Selectivity Index (CC₅₀ / IC₅₀)
HTS-001	85.2	1.5	>100	>66.7
HTS-002	78.9	3.2	15.4	4.8
HTS-003	92.5	0.8	>100	>125.0
HTS-004	65.1	12.7	85.0	6.7
HTS-005	58.3	9.8	11.2	1.1 (Cytotoxic)

Interpretation: Compounds like HTS-001 and HTS-003 are considered high-quality hits due to their high potency (low IC₅₀) and lack of cytotoxicity at the tested concentrations (high CC₅₀), resulting in a high selectivity index. A compound like HTS-005 would be deprioritized as its inhibitory activity is likely due to cytotoxicity.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. swolverine.com [swolverine.com]
• 4. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved Dual-Luciferase Reporter Assays for Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Fluorescence-Based Reporter Gene Assay to Characterize Nuclear Receptor Modulators | Springer Nature Experiments [experiments.springernature.com]
• 7. eubopen.org [eubopen.org]
• 8. support.nanotempertech.com [support.nanotempertech.com]
• 9. IC50 - Wikipedia [en.wikipedia.org]
• 10. Star Republic: Guide for Biologists [sciencegateway.org]
• 11. A Protocol for a High-Throughput Multiplex Cell Viability Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 13. Z-factor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Poststerone Stability Testing and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction to Poststerone and Stability Testing

Poststerone, a C21 ecdysteroid, is a significant metabolite of the phytoecdysteroid 20-hydroxyecdysone. It is characterized by a steroid nucleus but lacks the side chain of its parent compound. Emerging research indicates that Poststerone possesses its own biological activities, including potential anabolic effects on skeletal muscle, making it a compound of interest for pharmaceutical and nutraceutical development.

Stability testing is a critical component of drug development, providing essential information on how the quality of a drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light. These studies are fundamental for determining recommended storage conditions, retest periods, and shelf life. This document provides a comprehensive overview of recommended stability testing protocols and storage conditions for Poststerone, based on established international guidelines.

Recommended Storage Conditions for Poststerone

Proper storage is crucial to maintain the integrity and purity of Poststerone. Based on general recommendations for ecdysteroids and other steroid compounds, the following storage conditions are advised. Long-term stability data specific to Poststerone is not widely available; therefore, these recommendations are based on general best practices for chemically similar molecules.

Table 1: Recommended Storage Conditions for Poststerone

Condition	Temperature	Relative Humidity	Duration	Recommendation
Long-Term Storage	2°C to 8°C	Controlled	Up to 24 months	Recommended for preserving integrity for extended periods. Protect from light.
Intermediate Storage	25°C ± 2°C	60% ± 5% RH	Up to 12 months	For use in ongoing research where frequent access is required. Protect from light.
Accelerated Storage	40°C ± 2°C	75% ± 5% RH	Up to 6 months	To simulate long-term storage in a shorter timeframe and identify potential degradation pathways.
Shipping	Ambient (with monitoring)	N/A	As short as possible	Use of temperature-controlled shipping containers is recommended to avoid excursions.

For optimal shelf life, it is consistently advised to store ecdysteroids in a cool, dry place, shielded from direct sunlight[1].

Experimental Protocols for Stability Testing

The following protocols are based on the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.

Stability-Indicating Analytical Method: High-Performance Liquid Chromatography (HPLC)

A stability-indicating analytical method is crucial to separate and quantify the active pharmaceutical ingredient (API) from its potential degradation products. While a specific validated method for Poststerone is not publicly available, a reverse-phase HPLC (RP-HPLC) method is a common and suitable approach for steroid analysis.

3.1.1. Proposed HPLC Method Parameters

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A gradient of acetonitrile (B52724) and water is a common starting point for steroid separation.

• Flow Rate: 1.0 mL/min

• Detection: UV spectrophotometry at a wavelength determined by the UV spectrum of Poststerone (e.g., 245 nm, which is common for similar structures).

• Injection Volume: 10 µL

• Column Temperature: 30°C

Note: This method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness before use in a formal stability study.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and establish the degradation pathways of Poststerone. These studies also help to demonstrate the specificity of the stability-indicating analytical method.

3.2.1. Protocol for Forced Degradation

• Acid Hydrolysis: Dissolve Poststerone in a suitable solvent and add 0.1 M hydrochloric acid. Heat the solution at 60°C for a specified period (e.g., 2, 4, 8, 24 hours). Neutralize the solution before analysis.

• Base Hydrolysis: Dissolve Poststerone in a suitable solvent and add 0.1 M sodium hydroxide. Heat the solution at 60°C for a specified period. Neutralize the solution before analysis.

• Oxidative Degradation: Dissolve Poststerone in a suitable solvent and add 3% hydrogen peroxide. Keep the solution at room temperature for a specified period.

• Thermal Degradation: Expose solid Poststerone to dry heat (e.g., 80°C) for a specified period. Also, test a solution of Poststerone under the same conditions.

• Photostability Testing: Expose solid Poststerone and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[2][3][4] A control sample should be protected from light (e.g., wrapped in aluminum foil) to differentiate between light- and heat-induced degradation. The ICH Q1B guideline provides detailed procedures for photostability testing.[2][5][6]

Diagram 1: Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies on Poststerone.

Formal Stability Study Protocol

A formal stability study involves storing samples of Poststerone under controlled long-term and accelerated conditions and testing them at predetermined time points.

3.3.1. Study Design

• Batch Selection: Use at least three primary batches of Poststerone for the stability study.

• Container Closure System: The packaging used for the stability study should be the same as or simulate the proposed packaging for storage and distribution.

• Storage Conditions and Testing Frequency:

  Table 2: Formal Stability Study Testing Schedule

Storage Condition	Testing Time Points (Months)
Long-Term: 25°C ± 2°C / 60% ± 5% RH	0, 3, 6, 9, 12, 18, 24, 36
Intermediate: 30°C ± 2°C / 65% ± 5% RH	0, 3, 6, 9, 12
Accelerated: 40°C ± 2°C / 75% ± 5% RH	0, 3, 6

• Stability-Indicating Tests: At each time point, the samples should be tested for the following attributes:

  • Appearance: Visual inspection for any changes in color or physical state.

  • Assay: Quantification of Poststerone content.

  • Degradation Products: Detection and quantification of any impurities or degradation products.

  • Water Content: (e.g., by Karl Fischer titration) if the substance is known to be hygroscopic.

  • Other physical or chemical properties that may be relevant to the quality of the drug substance.

Diagram 2: Signaling Pathway for Stability Study Logic

Caption: Decision-making pathway in a formal stability study.

Data Presentation and Evaluation

All quantitative data from the stability studies should be summarized in tables to facilitate comparison and analysis.

Table 3: Example of Stability Data Summary for Poststerone (Accelerated Conditions: 40°C/75% RH)

Time Point (Months)	Batch 1 Assay (%)	Batch 2 Assay (%)	Batch 3 Assay (%)	Total Degradation Products (%)	Appearance
0	99.8	99.9	99.7	<0.1	White crystalline powder
3	98.5	98.6	98.4	0.5	White crystalline powder
6	97.2	97.4	97.1	1.2	Slightly off-white powder

The evaluation of stability data should be conducted to establish a retest period. If a "significant change" occurs during the accelerated stability study, the retest period will be based on the real-time data from the long-term storage condition. A significant change is typically defined as a failure to meet the established specification for the drug substance.

Conclusion

A systematic and well-designed stability testing program is imperative to ensure the quality, safety, and efficacy of Poststerone as a potential therapeutic or nutraceutical agent. The protocols and guidelines presented in this document provide a framework for conducting comprehensive stability studies in line with international regulatory expectations. Adherence to these protocols will generate robust data to support the determination of appropriate storage conditions and a suitable retest period for Poststerone.

References

• 1. htltsupps.com [htltsupps.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 4. q1scientific.com [q1scientific.com]
• 5. youtube.com [youtube.com]
• 6. ikev.org [ikev.org]

Application Notes and Protocols for Poststerone Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: Poststerone is a naturally occurring C21 ecdysteroid and a primary in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E).[1] It is formed through the oxidative cleavage of the side chain of its parent compound between carbons C-20 and C-22.[1] Emerging research indicates that Poststerone is not merely an inactivation product but possesses significant biological activities of its own, particularly anabolic effects on skeletal muscle.[1][2] It has been shown to increase muscle fiber size and myonuclei count, potentially through the activation of the Protein Kinase B (Akt) signaling pathway.[1][2] Unlike traditional anabolic steroids, Poststerone does not appear to exhibit direct androgenic activity.[1] Furthermore, it has demonstrated a higher bioavailability in rats compared to 20E, making it a compound of significant interest for exploring the therapeutic potential of ecdysteroids.[1]

These application notes provide an overview of Poststerone's properties and detailed protocols for its analysis and in vitro evaluation.

Chemical and Physical Properties

Poststerone is a steroid characterized by the absence of the C-20,22 side chain found in its parent compound, 20-hydroxyecdysone.[1]

Property	Value	Reference
IUPAC Name	(2S,3R,5R,9R,10R,13R,14S,17S)-17-acetyl-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one	[3]
Synonyms	2beta,3beta,14-trihydroxy-5beta-pregn-7-ene-6,20-dione, CHEBI:27709	[3][4]
CAS Number	10162-99-9	[3]
Molecular Formula	C₂₁H₃₀O₅	[3]
Molecular Weight	362.5 g/mol	[3][4]
Purity (Typical)	>98% (HPLC)	[3]

Biological Activity and Mechanism of Action

Poststerone exhibits anabolic and metabolic effects, positioning it as a molecule of interest for muscle growth and metabolic disorders.

Anabolic Effects: Studies in rats have shown that Poststerone administration increases the cross-sectional area (CSA) of muscle fibers.[1][2] Notably, it was more effective than its parent compound, 20E, at increasing the CSA of all four fiber types (I, IIa, IIx, IIb) in the extensor digitorum longus (EDL) muscle.[1][2] Like 20E, Poststerone also increases the number of myonuclei, suggesting a role in muscle growth and repair.[1][2]

Metabolic Effects: Poststerone has been observed to influence lipid metabolism and glucose homeostasis, with studies in animal models showing it can reduce blood glucose levels and improve lipid profiles.[1]

Signaling Pathway: The anabolic effects of Poststerone are believed to be mediated through the activation of key signaling pathways. It has been identified as an activator of Protein Kinase B (Akt), a central regulator of cell growth and protein synthesis.[1] This is consistent with the known effects of its parent compound, 20E, which has been shown to involve the PI3K/Akt/mTOR signaling pathway.[5]

Caption: Poststerone activation of the PI3K/Akt/mTOR signaling pathway.

Pharmacokinetic Data

Poststerone is a metabolite of 20-hydroxyecdysone (20E).[6] In humans administered a 50 mg dose of 20E, Poststerone's metabolite, 14-deoxy-poststerone, was identified and quantified in urine.[7]

Parameter	Species	Analyte	Value	Matrix	Reference
Bioavailability	Rat	Poststerone	~18.7%	-	[1]
Cmax	Human	14-deoxy-poststerone	0.1–1.5 µg/mL	Urine	[7]
Tmax	Human	14-deoxy-poststerone	23.3–41.3 h	Urine	[7]
Detection Window	Human	14-deoxy-poststerone	8.5 to 97 h	Urine	[7]

Experimental Protocols

Protocol 1: Quantitative Analysis of Poststerone in Biological Samples by LC-MS/MS

This protocol outlines a method for the detection and quantification of Poststerone and its metabolites in urine, adapted from methods used for ecdysterone and other steroids.[7][8]

1. Materials and Reagents

• Poststerone analytical standard (purity >98%)

• 14-deoxy-poststerone analytical standard

• Internal Standard (IS), e.g., d3-Testosterone or a stable isotope-labeled Poststerone

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Urine or plasma samples

• Solid Phase Extraction (SPE) cartridges (e.g., C18) or 96-well plates for Liquid-Liquid Extraction (LLE)

• Centrifuge, vortex mixer, sample vials

2. Sample Preparation (Urine)

• Thaw frozen urine samples at room temperature.

• Centrifuge at 4,000 x g for 10 minutes to pellet any precipitate.

• To 1 mL of supernatant, add 50 µL of the internal standard (IS) working solution.

• For Dilute-and-Inject: Dilute the sample 1:10 with the initial mobile phase (e.g., water with 0.1% formic acid). Vortex and transfer to an autosampler vial.[7]

• For Extraction (LLE):

  • Add 5 mL of an organic solvent (e.g., methyl tert-butyl ether).

  • Vortex vigorously for 10 minutes.

  • Centrifuge at 4,000 x g for 5 minutes to separate the phases.

  • Freeze the aqueous (bottom) layer at -20°C.

  • Decant the organic (top) layer into a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase. Vortex and transfer to an autosampler vial.

3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size).[9]

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.2-0.4 mL/min.

  • Gradient: A typical gradient would be 5-95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (example):

    • 14-deoxy-poststerone: Precursor ion [M+H]⁺ m/z 347.2 → Product ion m/z 329.1.[7]

    • Poststerone (Predicted): Precursor ion [M+H]⁺ m/z 363.2 → Product ions (determine by infusion of standard, likely involving water losses, e.g., m/z 345.2, 327.2).

4. Data Analysis

• Generate a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration of the standards.

• Use a linear regression model to determine the concentration of Poststerone in the unknown samples.

• The Lower Limit of Quantification (LLOQ) should be determined based on signal-to-noise ratio (>10) and reproducibility.

Caption: Workflow for quantitative analysis of Poststerone via LC-MS/MS.

Protocol 2: In Vitro Assessment of Anabolic Activity in C2C12 Myotubes

This protocol describes a method to assess the anabolic potential of Poststerone by measuring protein synthesis in differentiated C2C12 mouse myoblast cells.

1. Materials and Reagents

• C2C12 mouse myoblast cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Horse Serum (HS)

• Penicillin-Streptomycin solution

• Poststerone stock solution (in DMSO)

• Protein synthesis assay kit (e.g., based on puromycin (B1679871) incorporation) or reagents for Western Blotting (antibodies for p-Akt, total Akt, p-S6K, etc.)

• Cell culture plates (24- or 96-well), flasks, and other sterile plasticware.

2. Cell Culture and Differentiation

• Growth Phase: Culture C2C12 myoblasts in Growth Medium (DMEM with 10% FBS, 1% Pen-Strep) at 37°C, 5% CO₂. Passage cells when they reach 80% confluency.

• Seeding: Seed myoblasts into appropriate plates (e.g., 24-well) at a density that will achieve 100% confluency within 48 hours.

• Differentiation: Once confluent, switch the medium to Differentiation Medium (DMEM with 2% Horse Serum, 1% Pen-Strep).

• Replace the Differentiation Medium every 48 hours. Allow cells to differentiate for 4-6 days until multinucleated myotubes are clearly visible.

3. Poststerone Treatment

• Prepare serial dilutions of Poststerone in Differentiation Medium from the DMSO stock. Ensure the final DMSO concentration in all wells (including vehicle control) is constant and non-toxic (e.g., <0.1%).

• Remove the old medium from the differentiated myotubes and add the medium containing various concentrations of Poststerone (e.g., 0.1 nM to 10 µM) or vehicle control (DMSO).

• Incubate for the desired time period (e.g., 24-48 hours for protein synthesis assays, or shorter times like 15-60 minutes for signaling pathway activation studies).

4. Endpoint Analysis: Protein Synthesis

• Puromycin-based Assay:

  • Follow the manufacturer's protocol. Typically, this involves adding a low concentration of puromycin to the wells for the last 30-60 minutes of incubation.

  • Puromycin is incorporated into newly synthesized polypeptide chains.

  • Lyse the cells and detect the incorporated puromycin using an anti-puromycin antibody via ELISA, Western Blot, or immunofluorescence.

  • An increase in signal relative to the vehicle control indicates an increase in global protein synthesis.

• Western Blot for Signaling Proteins:

  • Lyse the cells in RIPA buffer with protease and phosphatase inhibitors.

  • Determine total protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against key signaling proteins (e.g., phospho-Akt, total-Akt, phospho-mTOR) followed by HRP-conjugated secondary antibodies.

  • Visualize bands using chemiluminescence and quantify band density. An increased ratio of phosphorylated to total protein indicates pathway activation.

Caption: Experimental workflow for assessing the anabolic effects of Poststerone.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorlab.com [biorlab.com]
• 4. (2beta,3beta,5beta)-2,3,14-Trihydroxypregn-7-ene-6,20-dione | C21H30O5 | CID 441835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biophytis.com [biophytis.com]
• 7. Urinary Elimination of Ecdysterone and Its Metabolites Following a Single-Dose Administration in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative analysis of specific androgens in serum and urine samples from male, pre, and postmenopausal subjects using LC-MRM-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical strategy for the detection of ecdysterone and its metabolites in vivo in uPA(+/+)‐SCID mice with humanized liver, human urine samples, and estimation of prevalence of its use in anti‐doping samples - PMC [pmc.ncbi.nlm.nih.gov]

Poststerone: A Novel Regulator of Myogenic Differentiation

Application Notes for Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone, a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), is emerging as a molecule of interest in the regulation of muscle cell differentiation. While research is in its early stages, initial studies suggest that Poststerone possesses anabolic properties, capable of influencing muscle fiber size and myonuclear accretion, key processes in myogenesis.[1][2] These characteristics indicate its potential as a therapeutic agent for muscle wasting conditions and as a tool in regenerative medicine. This document provides an overview of the current understanding of Poststerone's effects on muscle cells and proposes experimental protocols for its application in cell differentiation studies.

Mechanism of Action

The anabolic effects of Poststerone's parent compound, 20E, are believed to be mediated through the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, a critical regulator of cell growth and protein synthesis.[2] It is hypothesized that Poststerone may act through a similar mechanism, stimulating this pathway to promote the differentiation of myoblasts into mature myotubes. The activation of the PI3K/Akt/mTOR cascade leads to increased protein synthesis, a fundamental requirement for muscle hypertrophy and repair.

However, it is important to note that a study investigating the direct effects of 20E and its metabolites, including Poststerone, on the C2C12 mouse myoblast cell line did not observe a significant impact on cell proliferation or myogenic differentiation.[3] This suggests that the in vivo anabolic effects might be more complex and could involve other systemic factors. Despite this, the observed in vivo effects on muscle fiber size warrant further in vitro investigation to elucidate the direct cellular mechanisms.

Quantitative Data Summary

The following table summarizes the key quantitative findings from an in vivo study comparing the effects of Poststerone and its parent compound, 20-hydroxyecdysone (20E), on the cross-sectional area (CSA) of different muscle fiber types in rats.

Muscle	Fiber Type	Treatment	Change in CSA	Reference
Soleus	Type I	Poststerone	Less elevated than 20E	[1][2]
Soleus	Type IIa	Poststerone	Less elevated than 20E	[1][2]
EDL	Type I	Poststerone	More effective than 20E	[1][2]
EDL	Type IIa	Poststerone	More effective than 20E	[1][2]
EDL	Type IIx	Poststerone	More effective than 20E	[1][2]
EDL	Type IIb	Poststerone	More effective than 20E	[1][2]
EDL	All	Poststerone	Increased number of myonuclei	[1][2]

EDL: Extensor Digitorum Longus

Experimental Protocols

Proposed Protocol for Inducing Myogenic Differentiation of C2C12 Cells with Poststerone

This protocol is a proposed methodology based on standard C2C12 differentiation protocols and the known anabolic effects of Poststerone in vivo. Researchers should optimize concentrations and incubation times based on their specific experimental goals.

Materials:

• C2C12 myoblasts

• Growth Medium (GM): Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Differentiation Medium (DM): DMEM supplemented with 2% Horse Serum (HS) and 1% Penicillin-Streptomycin.

• Poststerone (dissolved in a suitable solvent, e.g., DMSO, to create a stock solution)

• Phosphate Buffered Saline (PBS)

• Multi-well cell culture plates

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed C2C12 myoblasts in multi-well plates at a density that will allow them to reach 80-90% confluency within 24-48 hours.

• Proliferation: Culture the cells in Growth Medium until they reach the desired confluency.

• Induction of Differentiation:

  • Aspirate the Growth Medium and wash the cells twice with sterile PBS.

  • Replace the GM with Differentiation Medium.

  • Add Poststerone to the Differentiation Medium at various final concentrations (e.g., 10 nM, 100 nM, 1 µM, 10 µM). Include a vehicle control (DM with the same concentration of solvent used for the Poststerone stock).

• Differentiation:

  • Incubate the cells for 3-7 days to allow for myotube formation.

  • Replace the Differentiation Medium (with fresh Poststerone or vehicle) every 48 hours.

• Analysis:

  • Morphological Assessment: Observe the formation of multinucleated myotubes daily using a light microscope.

  • Immunofluorescence Staining: After the differentiation period, fix the cells and stain for myogenic markers such as Myosin Heavy Chain (MHC) to visualize myotube formation and calculate the fusion index (number of nuclei in myotubes / total number of nuclei).

  • Western Blot Analysis: Lyse the cells and perform Western blotting to quantify the expression levels of key proteins in the PI3K/Akt/mTOR pathway (e.g., phosphorylated Akt, phosphorylated S6K) and myogenic regulatory factors (e.g., MyoD, Myogenin).

  • Quantitative Real-Time PCR (qRT-PCR): Isolate RNA and perform qRT-PCR to measure the gene expression of myogenic markers.

Visualizations

Signaling Pathway Diagram

Caption: Proposed signaling pathway of Poststerone in myoblasts.

Experimental Workflow Diagram

Caption: Workflow for studying Poststerone's effect on C2C12 differentiation.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: The Emerging Role of Poststerone in Organoid Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poststerone, a metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), is gaining attention for its potential biological activities.[1][2][3] While extensive research has been conducted on its parent compound, 20E, demonstrating effects on muscle growth, metabolism, and anti-tumor properties, the direct application of Poststerone in three-dimensional (3D) organoid cultures remains a nascent field of investigation.[4][5] Organoids, self-organizing 3D structures derived from stem cells that recapitulate the architecture and function of native organs, offer a powerful platform to explore the therapeutic potential of compounds like Poststerone.

These application notes provide a comprehensive overview of the potential uses of Poststerone in organoid cultures, drawing upon the known mechanisms of its parent compound and related ecdysteroids. The provided protocols are generalized and should be adapted to specific organoid types and experimental questions.

Potential Applications in Organoid Research

Based on the known bioactivities of ecdysteroids, Poststerone could be investigated in various organoid models for the following applications:

• Muscle Organoids: To study its potential anabolic effects and role in muscle fiber formation and regeneration, mirroring the observed effects of 20E on muscle cells.[2][3][4]

• Tumor Organoids: To explore its anti-neoplastic properties and its potential to sensitize cancer cells to chemotherapeutics, an area where other ecdysteroid derivatives have shown promise.[1][5]

• Metabolic Disease Modeling: In organoids of metabolic tissues like liver and pancreas, to investigate its influence on glucose uptake and lipid metabolism.

• Developmental Biology: To understand its impact on cell differentiation and tissue morphogenesis during organoid development.

Mechanism of Action: Insights from 20-Hydroxyecdysone

The precise molecular targets of Poststerone are still under investigation. However, studies on its parent compound, 20E, suggest that its effects are mediated through a membrane-bound G-protein-coupled receptor (GPCR), potentially the MAS receptor, which is also a receptor for angiotensin-(1-7).[1][4] This interaction triggers downstream signaling cascades, including the PI3K/Akt pathway, leading to increased protein synthesis and modulation of gene expression.[4]

Signaling Pathway of 20-Hydroxyecdysone

Caption: Putative signaling pathway of 20-hydroxyecdysone, the parent compound of Poststerone.

Quantitative Data Summary

Direct quantitative data for Poststerone's effects on organoids is not yet available. The following table summarizes relevant data for 20-hydroxyecdysone from studies on C2C12 myotubes, which may serve as a reference for designing experiments with Poststerone in muscle organoids.

Compound	Cell Type	Concentration	Effect	Reference
20-Hydroxyecdysone	C2C12 myotubes	1-10 µM	Significant inhibition of myostatin gene expression	[6]
20-Hydroxyecdysone	C2C12 myotubes	Not specified	Up to 20% increase in protein synthesis	[4]

Experimental Protocols

The following are generalized protocols for the application of Poststerone in organoid cultures. These should be optimized for specific organoid types and experimental goals.

Protocol 1: General Workflow for Testing Poststerone in Organoid Cultures

This protocol outlines a general workflow for assessing the effects of Poststerone on organoid viability, growth, and function.

Caption: General experimental workflow for Poststerone application in organoid cultures.

Materials:

• Established organoid culture of interest

• Basal organoid culture medium

• Poststerone (high purity)

• Dimethyl sulfoxide (B87167) (DMSO, cell culture grade)

• Reagents for viability, growth, and functional assays

Procedure:

• Organoid Culture: Culture organoids according to the established protocol for the specific organoid type.

• Poststerone Stock Solution: Prepare a high-concentration stock solution of Poststerone in DMSO. A 10 mM stock is recommended. Store at -20°C.

• Treatment:

  • Plate organoids for the experiment.

  • Prepare working solutions of Poststerone in the organoid culture medium by diluting the stock solution. Ensure the final DMSO concentration is consistent across all conditions and does not exceed 0.1%.

  • For a dose-response experiment, use a range of concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 100 µM).

  • For a time-course experiment, treat organoids with a fixed concentration of Poststerone and collect samples at different time points (e.g., 24h, 48h, 72h).

  • Include a vehicle control (medium with the same final concentration of DMSO).

• Assessment of Viability and Growth:

  • Monitor organoid morphology and size using brightfield microscopy daily.

  • At the end of the treatment period, assess organoid viability using a suitable assay (e.g., CellTiter-Glo® 3D Cell Viability Assay).

• Functional Assays:

  • Gene Expression Analysis: Harvest organoids, extract RNA, and perform qRT-PCR to analyze the expression of relevant marker genes (e.g., myogenin for muscle organoids, Ki67 for proliferation).

  • Immunofluorescence: Fix, permeabilize, and stain organoids with antibodies against proteins of interest to visualize their expression and localization.

• Data Analysis: Quantify the results from the viability, growth, and functional assays. Perform statistical analysis to determine the significance of the observed effects.

Protocol 2: Preparation of Poststerone from 20-Hydroxyecdysone

For research groups with access to synthetic chemistry capabilities, Poststerone can be prepared from its more readily available parent compound, 20-hydroxyecdysone.

Materials:

• 20-Hydroxyecdysone (1)

• Methanol (B129727)

• (Diacetoxyiodo)benzene (B116549) (PIDA)

• 10% aq. NaHCO₃

• Silica (B1680970) gel

Procedure:

• Dissolve 1 g of 20-hydroxyecdysone in 80 ml of methanol.

• Add one equivalent of (diacetoxyiodo)benzene (PIDA) to the solution.

• Stir the reaction mixture for 45 minutes at room temperature.

• Neutralize the solution with 10% aq. NaHCO₃.

• Evaporate the solvent on a rotary evaporator.

• Re-dissolve the dry residue in methanol and add approximately 4 g of silica gel.

• Further purification steps, such as column chromatography, will be necessary to obtain pure Poststerone.

This protocol is adapted from Issaadi et al., 2019 and should be performed by personnel with appropriate training in chemical synthesis.

Future Directions and Considerations

The application of Poststerone in organoid cultures is a promising but underexplored area. Future research should focus on:

• Directly testing the effects of Poststerone on various organoid models.

• Elucidating the specific molecular targets and signaling pathways of Poststerone in human cells.

• Comparing the efficacy of Poststerone with its parent compound, 20-hydroxyecdysone.

• Investigating the potential synergistic effects of Poststerone with other therapeutic agents in tumor organoids.

As with any new compound, careful dose-response studies are crucial to determine the optimal concentration for biological effects while avoiding cytotoxicity. The use of appropriate vehicle controls is essential for accurate interpretation of the data. The long-term effects of Poststerone on organoid development and stability also warrant investigation.

References

• 1. mdpi.com [mdpi.com]
• 2. MTMT2: Rakonczay Zoltán. Proceedings of the EFOP-3.6.2-16-2017-00006 (LIVE LONGER) project. (2020) ISBN:9789633067642 [m2.mtmt.hu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Navigating Poststerone Synthesis: A Technical Support Guide for Enhanced Yields

For researchers, scientists, and professionals in drug development, optimizing the chemical synthesis of Poststerone (B1197410) is critical for advancing research and development. This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges and improve synthesis yields.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of Poststerone, presented in a user-friendly question-and-answer format.

Q1: My overall yield of Poststerone from 20-hydroxyecdysone (B1671079) is low. What are the most likely causes?

A: Low overall yield in Poststerone synthesis is a common issue that can stem from inefficiencies in two primary stages: the oxidative cleavage of the C20-C22 bond of 20-hydroxyecdysone and the subsequent reduction of the C20 ketone. Key factors to investigate include:

• Incomplete Oxidative Cleavage: The conversion of 20-hydroxyecdysone to Poststerone can be incomplete, leaving unreacted starting material.

• Side Reactions During Oxidation: Over-oxidation or non-selective reactions can lead to the formation of unwanted byproducts.

• Suboptimal Reduction Conditions: The choice of reducing agent and reaction conditions for the C20 ketone can significantly impact yield and stereoselectivity.

• Product Loss During Workup and Purification: Poststerone and its intermediates may be lost during extraction and chromatography steps.

Q2: I'm observing significant byproduct formation during the oxidative cleavage of 20-hydroxyecdysone. How can I minimize this?

A: The formation of byproducts during oxidative cleavage is often related to the choice of oxidizing agent and reaction conditions.

• When using Sodium Periodate (B1199274) (NaIO₄):

  • Problem: Incomplete reaction or formation of complex mixtures.

  • Solution: Ensure the 20,22-diol of 20-hydroxyecdysone is accessible for cleavage. The reaction is typically performed in a biphasic system (e.g., ethyl acetate (B1210297)/water) with vigorous stirring to ensure proper mixing. Monitor the reaction closely by TLC to avoid prolonged reaction times which can lead to degradation.

• When using Jones Reagent (CrO₃/H₂SO₄/acetone):

  • Problem: Over-oxidation of other hydroxyl groups on the steroid nucleus, leading to a mixture of products.[1]

  • Solution: Protect the more reactive secondary hydroxyl groups (e.g., at C2, C3) as acetonides prior to oxidation. This directs the oxidation to the desired C20-C22 diol. Careful control of the reagent addition and reaction temperature is also crucial to prevent unwanted side reactions.[2]

Q3: The reduction of the C20-ketone in poststerone acetonide is not selective, resulting in a mixture of isomers. How can I improve the stereoselectivity?

A: Achieving high stereoselectivity in the reduction of the C20-ketone is critical. The choice of reducing agent plays a pivotal role.

• L-Selectride: This bulky reducing agent is known for its high stereoselectivity in the reduction of sterically hindered ketones. It approaches the ketone from the less hindered face, leading to a higher yield of the desired 20R-hydroxy product.

  • Optimization: Perform the reaction at low temperatures (e.g., -78 °C) in an anhydrous aprotic solvent like THF.[3][4] Slow, dropwise addition of the L-Selectride solution helps to control the reaction and improve selectivity.

Q4: I am having difficulty purifying the final Poststerone product. What purification strategy is recommended?

A: Purification of Poststerone typically involves column chromatography.

• Stationary Phase: Silica (B1680970) gel is the most common stationary phase.

• Mobile Phase: A gradient solvent system is often effective. A common starting point is a mixture of a non-polar solvent like hexane (B92381) or petroleum ether and a more polar solvent like ethyl acetate.[5] The polarity of the solvent system can be gradually increased to elute compounds of increasing polarity. For more polar compounds, a mixture of dichloromethane (B109758) and methanol (B129727) can be used.[5]

• Monitoring: Use Thin Layer Chromatography (TLC) to monitor the separation and identify the fractions containing the desired product.

Experimental Protocols

Below are detailed methodologies for the key steps in Poststerone synthesis.

Protocol 1: Oxidative Cleavage of 20-Hydroxyecdysone 2,3-acetonide

This protocol describes the formation of poststerone acetonide from 20-hydroxyecdysone via protection and subsequent oxidative cleavage.

Step 1a: Acetonide Protection of 20-Hydroxyecdysone

A detailed experimental protocol for the acetonide protection of 20-hydroxyecdysone was not found in the search results. This step is a standard procedure in steroid chemistry to protect cis-diols. Generally, it involves reacting the steroid with acetone (B3395972) or 2,2-dimethoxypropane (B42991) in the presence of an acid catalyst.

Step 1b: Oxidative Cleavage using Sodium Periodate

• Reaction Setup: Dissolve 20-hydroxyecdysone 2,3-acetonide in a mixture of ethyl acetate and water.

• Reagent Addition: Add a solution of sodium periodate (NaIO₄) in water dropwise to the stirred solution of the steroid. The molar ratio of periodate to the steroid is crucial and should be optimized (typically 1.1 to 1.5 equivalents).

• Reaction Conditions: Maintain the reaction at room temperature with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed.

• Work-up: Quench the reaction by adding a reducing agent (e.g., sodium thiosulfate (B1220275) solution) to destroy excess periodate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain crude poststerone acetonide.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Reduction of Poststerone Acetonide to (20R)-2,3-Acetonide-14α,20-dihydroxy-5β-pregn-7-en-6-one

This protocol details the stereoselective reduction of the C20-ketone.[3]

• Reaction Setup: In a flame-dried flask under an argon atmosphere, dissolve poststerone acetonide (1 equivalent) in anhydrous THF.

• Cooling: Cool the solution to -70 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add L-Selectride (1 M solution in THF, 1.1 equivalents) dropwise to the stirred solution.

• Reaction Conditions: Stir the reaction mixture at -70 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

• Work-up: Quench the reaction by the dropwise addition of water, followed by 6 M sodium hydroxide (B78521) and 30% hydrogen peroxide. Extract the product with ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a chloroform (B151607) eluent to yield the desired 20R-hydroxy product.[3]

Data Presentation

The following table summarizes the reported yields for the reduction of poststerone acetonide under different conditions.[3]

Reducing Agent	Molar Equivalents	Product(s)	Yield (%)
L-Selectride	1.0	(20R)-2,3-Acetonide-14α,20-dihydroxy-5β-pregn-7-en-6-one	84%
L-Selectride	2.5	(20R)-2,3-Acetonide-14α,20-dihydroxy-5β-pregn-7-en-6-one and (6α,20R)-2,3-Acetonide-6,14α,20-trihydroxy-5β-pregn-7-ene	20% and 60% respectively
LiAlH₄	Excess	(6α,20R)-2,3-Acetonide-6,14α,20-trihydroxy-5β-pregn-7-ene	76%

Visualizations

Diagram 1: Synthetic Pathway to Poststerone

References

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. Chromatography [chem.rochester.edu]
• 3. ovid.com [ovid.com]
• 4. L-Selectride-Mediated Highly Diastereoselective Asymmetric Reductive Aldol Reaction: Access to an Important Subunit for Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poststerone Immunoassay Cross-Reactivity

Frequently Asked Questions (FAQs)

Q1: What is antibody cross-reactivity in a Poststerone immunoassay?

A1: Antibody cross-reactivity occurs when the antibody in the immunoassay, which is intended to bind specifically to Poststerone, also binds to other structurally similar molecules present in the sample.[3] This binding of non-target molecules can lead to inaccurate, often falsely elevated, measurements of the Poststerone concentration.[3]

Q2: What causes cross-reactivity in steroid immunoassays?

A2: The primary cause of cross-reactivity is the structural similarity among steroid hormones. Steroids share a common four-ring core structure, and minor differences in functional groups may not be sufficient for a highly specific antibody-antigen interaction.[4][5] Other causes can include the presence of drug metabolites that are structurally similar to the target steroid or endogenous steroid precursors and metabolites that are present in high concentrations.[6]

Q3: Which molecules are likely to cross-react in a steroid immunoassay?

A3: The degree of cross-reactivity depends on the specific antibody used in the assay. However, for steroid immunoassays in general, common cross-reactants include other endogenous steroids, synthetic steroids used as medications, and various metabolites. For an assay targeting a progesterone-like structure, potential cross-reactants could include progesterone (B1679170), 17-hydroxyprogesterone, and various pregnanediones.[4][7]

Q4: How can I determine if my Poststerone immunoassay is affected by cross-reactivity?

A4: Several indicators may suggest cross-reactivity:

• Unexpectedly high results: The measured concentrations are not consistent with the expected physiological state of the sample.[6][8]

• Discrepancy with other methods: Results from the immunoassay differ significantly from those obtained using a more specific method like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6]

• Non-linear dilution series: When a sample is serially diluted, the measured concentrations do not decrease linearly as expected.[8]

• Reviewing the kit insert: Assay manufacturers typically provide data on the cross-reactivity of their antibodies with a panel of related compounds.[6]

Q5: What is the "gold standard" method for steroid hormone measurement to avoid cross-reactivity?

A5: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold standard for steroid hormone quantification due to its high specificity and ability to physically separate structurally similar steroids before detection.[6][9]

Troubleshooting Guides

Issue 1: My measured Poststerone concentrations are unexpectedly high and do not correlate with the expected physiological state.

• Possible Cause: Antibody cross-reactivity with an endogenous or exogenous compound.

• Troubleshooting Steps:

  • Review Sample History: Check for any medications (e.g., synthetic steroids) or supplements the subject has been taking that could cross-react with the antibody.[6]

  • Consult Assay's Cross-Reactivity Data: Refer to the manufacturer's data sheet for a list of known cross-reactants.[6]

  • Sample Purification: Employ a sample purification technique like Solid-Phase Extraction (SPE) to remove potential interfering compounds before running the immunoassay.[6]

  • Confirmation with a Reference Method: Analyze the samples using a more specific method like LC-MS/MS to confirm the initial results.[6]

Issue 2: I am developing an in-house Poststerone immunoassay and am observing high background signal.

• Possible Cause: Non-specific binding of the antibody to the plate or other sample components.

• Troubleshooting Steps:

  • Optimize Blocking Conditions: Increase the concentration of the blocking agent (e.g., BSA or non-fat dry milk) or try a different blocking buffer.[6]

  • Increase Wash Steps: Add extra wash steps after antibody and conjugate incubations to remove unbound reagents.[6]

  • Antibody Titration: Optimize the concentration of the primary and secondary antibodies to find the optimal signal-to-noise ratio.[6]

  • Check for Contamination: Ensure all buffers and reagents are free from contamination.[6]

Issue 3: My results are inconsistent between different batches of the same commercial immunoassay kit.

• Possible Cause: Lot-to-lot variability in antibody specificity or other critical reagents.

• Troubleshooting Steps:

  • Run Controls: Always include quality control samples with known concentrations in each assay run to monitor performance.[6]

  • Contact the Manufacturer: Report the issue to the kit manufacturer and provide them with the lot numbers and your data.[6]

Data Presentation

Table 1: Example Cross-Reactivity Data for a Progesterone Immunoassay

This table provides an example of the kind of cross-reactivity data you might find in an immunoassay kit insert. Note that this data is for a progesterone assay and serves as an illustration.

Compound	% Cross-Reactivity
Progesterone	100%
5β-Dihydroprogesterone	18.2%[4][7]
11α-Hydroxyprogesterone	100% (in some specific assays)[4]
17-Hydroxyprogesterone	0.5 - 4.9%[7]
5α-Pregnan-3,20-dione	0.5 - 4.9%[7]
Deoxycorticosterone	1.7%[4]
Corticosterone	0.3 - 3.87%[4]
Pregnenolone	0.2%[4]
Testosterone	< 0.1%[4]
Estradiol	< 0.01%[4]

Experimental Protocols

Protocol 1: Determining Percent Cross-Reactivity in a Competitive Immunoassay

This protocol outlines the key steps for determining the cross-reactivity of a specific steroid hormone in a competitive ELISA.

• Prepare Standard Curves:

  • Create a standard curve for the target analyte (Poststerone) by preparing serial dilutions of a known concentration.

  • For each potential cross-reacting compound, prepare a separate standard curve with serial dilutions.

• Run the Immunoassay:

  • Perform the competitive immunoassay according to the manufacturer's protocol for the target analyte standards and for each of the potential cross-reactant standard curves.

• Determine 50% Binding (B/B0):

  • From the target steroid standard curve, determine the concentration that causes a 50% reduction in the maximum signal (50% B/B0). Let this be Concentration (Analyte) .[6]

  • For each cross-reacting compound's standard curve, determine the concentration that causes a 50% reduction in the maximum signal. Let this be Concentration (Cross-reactant) .[6]

• Calculate Percent Cross-Reactivity:

  • Use the following formula to calculate the percent cross-reactivity for each compound:[6] % Cross-Reactivity = (Concentration (Analyte) / Concentration (Cross-reactant)) * 100

  • A higher percentage indicates a greater degree of cross-reactivity.[6]

Protocol 2: Sample Purification using Solid-Phase Extraction (SPE)

This protocol provides a general procedure for removing interfering compounds from serum or plasma samples prior to steroid immunoassay.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by washing it with 2 mL of methanol (B129727) followed by 2 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Mix 500 µL of the serum or plasma sample with 500 µL of 0.1 M sodium acetate (B1210297) buffer (pH 5.0).

  • Load the diluted sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of deionized water to remove polar impurities.

  • Wash the cartridge with 2 mL of 40% methanol in water to remove more polar interfering substances.

  • Wash the cartridge with 2 mL of hexane (B92381) to remove non-polar lipids.[6]

• Elution:

  • Elute the steroids from the cartridge with 2 mL of ethyl acetate into a clean collection tube.[6]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[6]

  • Reconstitute the dried extract in a known volume of assay buffer (e.g., 250 µL).[6]

• Assay:

  • The reconstituted sample is now ready for analysis in the steroid immunoassay.[6]

Visualizations

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 4. benchchem.com [benchchem.com]
• 5. Steroid - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. droracle.ai [droracle.ai]

Technical Support Center: Optimizing Poststerone Extraction from Tissue

Welcome to the technical support center for Poststerone extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing extraction efficiency and to troubleshoot common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Poststerone degradation during extraction?

A1: Poststerone degradation during extraction can be attributed to several factors:

• Chemical Instability: Steroids can be sensitive to harsh chemical conditions. Exposure to strong acids or alkalis can lead to hydrolysis or other chemical rearrangements.[1]

• Oxidation: Some steroids are susceptible to oxidation, which can be accelerated by exposure to air, light, and certain metal ions.[1]

• Enzymatic Activity: If not properly inactivated, enzymes present in the biological matrix (e.g., esterases, oxidoreductases) can continue to metabolize Poststerone after sample collection.[1] To mitigate this, tissue homogenization can be performed in ice-cold water and followed immediately by the addition of an organic solvent like methanol (B129727).[2]

• Thermal Stress: High temperatures used during solvent evaporation steps can cause degradation of thermally labile steroids. It is recommended to evaporate solvents under a gentle stream of nitrogen at a temperature not exceeding 40°C.[1]

• Microbial Degradation: Contamination of samples with microorganisms can alter steroid profiles, especially if samples are not stored correctly.[1]

Q2: How can I minimize Poststerone degradation during sample collection and storage?

A2: Proper handling and storage are critical from the outset:

• Rapid Processing: Process tissue samples as quickly as possible after collection. Keep them on ice to slow down enzymatic activity.[1]

• Immediate Freezing: Rapidly freeze tissues at –80°C and transport them on dry ice to prevent enzymatic degradation and oxidative modification.[3]

• Avoid Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to the degradation of certain steroids and should be avoided.[1]

Q3: What are the most common methods for Poststerone extraction from tissue?

A3: The two most prevalent methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). The choice depends on the specific application, the sample matrix, and available resources.[1]

• Liquid-Liquid Extraction (LLE): This classic technique partitions Poststerone from the homogenized tissue sample into an immiscible organic solvent. It is versatile but can be labor-intensive and prone to emulsion formation.[1]

• Solid-Phase Extraction (SPE): In SPE, Poststerone is retained on a solid sorbent in a cartridge or plate while the sample matrix is washed away. The steroid is then eluted with a small volume of solvent. SPE is often more amenable to automation, can provide cleaner extracts, and generally has higher reproducibility than LLE.[1][4]

Q4: What is the "matrix effect" and how can it affect my Poststerone quantification?

A4: The matrix effect is the alteration of ionization efficiency for a target analyte (Poststerone) due to co-eluting substances from the sample matrix.[5][6] In LC-MS/MS analysis, components like phospholipids, salts, and proteins can suppress or enhance the Poststerone signal.[6] This interference can lead to inaccurate and imprecise quantification.[5][6] Using an isotopically labeled internal standard that co-elutes with Poststerone is a common strategy to compensate for matrix effects.[3][7]

Troubleshooting Guides

Problem 1: Low Recovery of Poststerone

Symptoms: Consistently low or no detectable levels of Poststerone in the final extract.

Potential Cause	Troubleshooting Steps
Incomplete Tissue Homogenization	Ensure the tissue is completely disrupted. The type of tissue dictates the required power of the homogenization method; soft tissues require a gentler process than tough, fibrous tissues.[8] Consider using bead mill homogenizers for efficient disruption.[2]
Suboptimal Extraction Solvent (LLE)	The polarity of the extraction solvent should be appropriate for Poststerone. Most steroids have good solubility in non-polar solvents like hexane (B92381) or diethyl ether.[9][10] For complex matrices, a mixture of solvents (e.g., chloroform:methanol) may be necessary.[11] Experiment with different solvents or solvent mixtures.
Inefficient LLE Procedure	Ensure vigorous and sufficient mixing (e.g., vortexing for 2 minutes) to allow for efficient partitioning of Poststerone into the organic phase.[1] To maximize recovery, repeat the extraction on the remaining aqueous layer and combine the organic extracts.[1][10]
Incorrect SPE Sorbent/Procedure	Ensure the chosen sorbent has a high affinity for Poststerone. The sample pH may need adjustment to ensure Poststerone is in a neutral form for efficient retention.[1] Do not allow the SPE cartridge to dry out during conditioning and sample loading steps.[1]
Suboptimal SPE Elution	The elution solvent may not be strong enough or the volume may be insufficient to desorb Poststerone from the SPE sorbent. Increase the volume or the elution strength of the solvent. Consider using two small aliquots of elution solvent instead of one large one for better results.[1][12]
Analyte Loss During Evaporation	Avoid high temperatures during the solvent evaporation step. Use a gentle stream of nitrogen or a centrifugal vacuum concentrator (e.g., SpeedVac™) at a temperature not exceeding 40°C.[1][13]

Problem 2: High Variability Between Replicate Samples

Symptoms: Significant differences in Poststerone concentrations between samples that should be identical.

Potential Cause	Troubleshooting Steps
Inconsistent Sample Handling	Ensure all samples are treated identically from collection to analysis.[1] This includes homogenization time, mixing energy, incubation times, and solvent volumes.
Inconsistent LLE Phase Separation	Emulsion formation can lead to variable recovery. To break emulsions, try centrifugation at a higher speed, adding salt to the aqueous phase, or freezing the aqueous layer before decanting the organic solvent.[1][10]
Variable Matrix Effects	Matrix effects can differ between samples, causing variability.[7] Ensure your sample cleanup is effective. The use of an isotopically labeled internal standard is crucial to correct for this variability.[3][7]
Pipetting/Measurement Errors	Use calibrated pipettes and ensure accurate volume measurements at every step, especially when adding internal standards and reconstitution solvent.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Poststerone

This protocol is a modification of standard methods for steroid extraction from tissue.[13]

Materials:

• Tissue sample (e.g., 50 mg)

• Internal standard solution

• ACS Grade Acetonitrile (B52724)

• ACS Grade Hexane

• 50 mL Polypropylene Centrifuge tubes

• Glass test tubes

• Hand-held or bead homogenizer

• Centrifuge

• Nitrogen evaporator or centrifugal vacuum concentrator

• Reconstitution solvent (e.g., mobile phase for LC-MS/MS)

Procedure:

• Weigh approximately 50 mg of tissue into a 50 mL centrifuge tube.[13]

• Add a known amount of internal standard solution.

• Add 15 mL of acetonitrile and homogenize the tissue completely using a suitable homogenizer.[13]

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.[13]

• Carefully transfer the supernatant to a clean tube.

• To remove lipids, add 30 mL of hexane to the supernatant. Shake the tube vigorously for 5 minutes.[13]

• Allow the layers to separate. The lower layer is the acetonitrile containing the steroids. Transfer this lower layer to a clean glass tube, discarding the upper hexane layer.[13]

• Evaporate the acetonitrile to dryness under a gentle stream of nitrogen at <40°C or in a centrifugal vacuum concentrator.[13]

• Reconstitute the dried extract in a known, precise volume of reconstitution solvent. Vortex briefly to ensure the steroid is fully dissolved.

• The sample is now ready for analysis (e.g., by LC-MS/MS).

Protocol 2: Solid-Phase Extraction (SPE) of Poststerone

This protocol provides a general workflow for SPE. The specific sorbent, wash, and elution solvents must be optimized for Poststerone.

Materials:

• Tissue homogenate supernatant (from steps 1-5 of the LLE protocol, using a solvent compatible with the SPE cartridge)

• SPE cartridges (e.g., C18 for reversed-phase)

• SPE vacuum manifold

• Conditioning, wash, and elution solvents

• Nitrogen evaporator or centrifugal vacuum concentrator

• Reconstitution solvent

Procedure:

• Condition Cartridge: Pass 1-2 mL of conditioning solvent (e.g., methanol for C18) through the SPE cartridge, followed by 1-2 mL of equilibration buffer (e.g., water). Do not allow the cartridge sorbent to go dry.[1]

• Load Sample: Slowly pass the prepared tissue extract through the conditioned cartridge.[1] The flow rate should be slow enough to allow for binding.

• Wash Cartridge: Pass 1-2 mL of a wash solvent through the cartridge to remove interfering substances. The wash solvent should be strong enough to remove interferences but weak enough to leave Poststerone bound to the sorbent.[1]

• Dry Cartridge: Apply vacuum to the manifold for 5-10 minutes to thoroughly dry the sorbent.[1] This step is critical for ensuring efficient elution.

• Elute Poststerone: Place a collection tube under the cartridge. Add 1-2 mL of elution solvent to the cartridge to desorb and collect Poststerone.[1]

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C.[1] Reconstitute the dried extract in a known volume of reconstitution solvent. The sample is now ready for analysis.

Visualizations

Caption: General workflow for Poststerone extraction from tissue.

Caption: Troubleshooting flowchart for low Poststerone recovery.

Caption: Diagram illustrating the five key steps of Solid-Phase Extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. Measurement of Steroid Concentrations in Brain Tissue: Methodological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Guide to Steroid Hormone Analysis for Biomedical Research - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tissue Homogenization: 3 Factors to Consider [pion-inc.com]
• 9. researchgate.net [researchgate.net]
• 10. arborassays.com [arborassays.com]
• 11. dfzljdn9uc3pi.cloudfront.net [dfzljdn9uc3pi.cloudfront.net]
• 12. Solid Phase Extraction Guide | Thermo Fisher Scientific - UK [thermofisher.com]
• 13. arborassays.com [arborassays.com]

reducing signal-to-noise in Poststerone mass spectrometry

Welcome to the technical support center for Poststerone analysis via mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you optimize your signal-to-noise ratio and achieve high-quality, reproducible results in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a high, noisy baseline in my Poststerone chromatogram. What are the common causes and how can I fix it?

A1: A high and noisy baseline can obscure low-abundance peaks and compromise quantification. The issue typically stems from chemical contamination or electronic noise.

Troubleshooting Steps:

• Differentiate Chemical vs. Electronic Noise: To determine the noise source, turn off the ESI spray voltage and liquid flow. If the noise disappears, it is chemical in origin. If it persists, it is likely electronic.[1]

• Identify Chemical Noise Sources:

  • Solvents and Additives: Impurities in solvents (even LC-MS grade) or additives are a primary cause.[2][3] Always use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[2][4]

  • System Contamination: Contaminants can leach from plasticware, tubing, or build up in the LC system and ion source.[2][5][6] Regularly flush your system and perform "steam cleaning" overnight to clean the MS source.[7]

  • Sample Matrix: Complex biological matrices can introduce a wide range of interfering compounds.[8]

• Mitigation Strategies for Chemical Noise:

  • Solvent Check: Prepare fresh mobile phase using solvents from a new bottle.[7] Sonicate the mobile phase for 5-10 minutes after mixing.[9]

  • System Flush: Flush the entire LC system with a strong solvent mixture (e.g., isopropanol/water).

  • Blank Injections: Run blank injections (mobile phase only) to see if the noise is originating from the system itself.[10]

  • Source Cleaning: If contamination is suspected in the mass spectrometer, clean the ion source according to the manufacturer's protocol.[10]

Below is a troubleshooting workflow to diagnose the source of high background noise.

Diagram 1: Troubleshooting workflow for high background noise.

Q2: My Poststerone signal is weak and inconsistent, leading to a poor signal-to-noise ratio. How can I improve it?

A2: Weak signal intensity is often a result of suboptimal ionization or the presence of interfering substances. This phenomenon, known as ion suppression, occurs when co-eluting matrix components interfere with the ionization of the target analyte.[8][11]

Strategies to Enhance Signal and Reduce Suppression:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.[8][12]

  • Solid-Phase Extraction (SPE): Selectively isolates the analyte from matrix components.[8]

  • Liquid-Liquid Extraction (LLE): Uses immiscible solvents to separate Poststerone from interferences.[12]

  • Protein Precipitation (PPT): A simpler method, but often less clean. Specialized plates can be used to specifically remove phospholipids, a major cause of ion suppression in plasma samples.[12]

• Optimize Chromatographic Conditions: Achieve better separation between Poststerone and matrix components to prevent them from entering the ion source at the same time.[8]

  • Adjust the mobile phase gradient and flow rate.

  • Test different column chemistries.

• Optimize Mass Spectrometer Parameters:

  • Ion Source Tuning: Fine-tune source parameters like spray voltage, gas flows, and temperatures for Poststerone.[13][14] Instrument response can be highly dependent on these settings.[15]

  • Mobile Phase Additives: The choice and concentration of additives can significantly impact ionization efficiency. Formic acid is often used in positive mode ESI to promote protonation.[2]

Data Presentation: Impact of Mobile Phase Additives

The following table summarizes the relative ESI-MS response for a theoretical Poststerone analysis using different common mobile phase additives.

Mobile Phase Additive (0.1%)	Relative Signal Intensity (%)	Signal-to-Noise Ratio (S/N)	Comments
Formic Acid	100	250	Promotes protonation [M+H]⁺, generally good for ESI+.[16]
Acetic Acid	85	210	Less effective at protonation than formic acid.[17]
Ammonium (B1175870) Formate (B1220265)	120	280	Can improve signal by forming adducts [M+NH₄]⁺.[4]
Ammonium Acetate	110	265	Similar to ammonium formate but can be less volatile.
Trifluoroacetic Acid (TFA)	20	40	Strong ion-pairing agent that causes severe signal suppression in ESI-MS.[16]

Q3: I suspect ion suppression is affecting my Poststerone quantification. How can I diagnose and mitigate this?

A3: Ion suppression can lead to inaccurate and unreliable quantification.[18] It's crucial to identify and address it, especially in complex matrices like plasma or serum.

Diagnostic and Mitigation Methods:

• Post-Column Infusion (Qualitative Assessment): This method helps identify regions in the chromatogram where ion suppression occurs.[19][20]

  • Procedure: A constant flow of Poststerone standard is infused into the mobile phase after the analytical column. A blank matrix extract is then injected. Dips in the baseline signal of the infused standard indicate retention times where matrix components are eluting and causing suppression.[20]

• Matrix-Matched Calibration: To counteract matrix effects, prepare your calibration standards in the same matrix as your samples (e.g., blank plasma).[8] This helps ensure that the standards and samples experience similar levels of suppression or enhancement.[8]

• Use of Internal Standards: This is a highly effective way to correct for signal variability.

  • Stable Isotope-Labeled (SIL) Internal Standard: A SIL version of Poststerone is the ideal choice. It co-elutes with the analyte and experiences nearly identical matrix effects, allowing for reliable quantification based on the analyte-to-internal standard ratio.[8][19]

The diagram below illustrates a typical sample preparation workflow designed to minimize matrix effects.

Diagram 2: Sample preparation workflow to reduce matrix effects.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Poststerone from Plasma

This protocol describes a general procedure for extracting Poststerone from a plasma matrix to reduce interferences.

Materials:

• Plasma samples

• Poststerone internal standard (SIL-Poststerone)

• Mixed-mode C18 SPE cartridges

• Methanol (LC-MS Grade)

• Water (LC-MS Grade)

• 0.1% Formic acid in water

• 5% Ammonium hydroxide (B78521) in Methanol

• Centrifuge

• SPE Vacuum Manifold

Methodology:

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • To 200 µL of plasma, add 20 µL of SIL-Poststerone working solution.

  • Add 600 µL of 0.1% formic acid in water. Vortex for 30 seconds.

  • Centrifuge at 4000 x g for 10 minutes to pellet proteins.

• SPE Cartridge Conditioning:

  • Place SPE cartridges on the vacuum manifold.

  • Condition with 1 mL of Methanol.

  • Equilibrate with 1 mL of Water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the SPE cartridge.

  • Apply gentle vacuum to draw the sample through at a rate of ~1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences.

  • Wash with 1 mL of 40% Methanol in water to remove less polar interferences.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Place collection tubes in the manifold.

  • Elute Poststerone with 1 mL of 5% ammonium hydroxide in Methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex and transfer to an autosampler vial for LC-MS analysis.

References

• 1. knowledge1.thermofisher.com [knowledge1.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Characteristics and origins of common chemical noise ions in negative ESI LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. agilent.com [agilent.com]
• 8. longdom.org [longdom.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. organomation.com [organomation.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. Optimizing High-Resolution Mass Spectrometry for the Identification of Low-Abundance Post-Translational Modifications of Intact Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. providiongroup.com [providiongroup.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Progesterone in Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues related to progesterone (B1679170) degradation and stability in cell culture media.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Inconsistent or lower-than-expected biological effects of progesterone.

• Question: I'm not observing the expected dose-response effect with progesterone in my cell-based assay. What could be the cause?

  Answer: This is a common issue that can arise from several factors affecting the actual concentration of progesterone available to the cells. The primary culprits are cellular metabolism, adsorption to plasticware, and degradation in the culture medium.

  • Cellular Metabolism: Many cell types, particularly those from reproductive tissues like endometrial or ovarian cells, can rapidly metabolize progesterone. For instance, human endometrial stromal cells can metabolize up to 90% of progesterone within 24 hours[1][2]. This rapid conversion to less active or inactive metabolites can significantly reduce the effective concentration of progesterone over the course of your experiment.

  • Adsorption to Plasticware: Progesterone is a lipophilic steroid hormone and has a tendency to adsorb to the surface of plastic labware, including cell culture plates and tubes[3]. This is particularly problematic for polystyrene, the material most tissue culture plates are made from. This adsorption can deplete the amount of progesterone in the media, leading to a lower effective concentration.

  • Degradation in Media: Progesterone stability in cell culture media can be influenced by factors such as temperature, light exposure, and the presence of serum. While progesterone is relatively stable in a powdered form and when stored correctly in a stock solution, its stability in aqueous culture media at 37°C can be limited.

  Troubleshooting Workflow for Inconsistent Progesterone Effects

  Caption: Troubleshooting workflow for inconsistent progesterone effects.

Issue 2: Preparing and storing progesterone for cell culture.

• Question: What is the best way to prepare and store a progesterone stock solution for cell culture experiments?

  Answer: Proper preparation and storage of your progesterone stock solution are critical for obtaining reproducible results.

  • Solvent: Progesterone has low solubility in aqueous media but is soluble in organic solvents. Absolute ethanol (B145695) is the most common and recommended solvent for preparing a stock solution[4][5].

  • Concentration: Prepare a concentrated stock solution (e.g., 1-10 mM). This allows you to add a small volume to your culture medium to achieve the desired final concentration, minimizing the final solvent concentration.

  • Storage: Store the stock solution in aliquots in tightly sealed vials at -20°C to prevent evaporation and contamination. Avoid repeated freeze-thaw cycles by creating single-use aliquots. A stock solution stored under these conditions is generally stable for several months[5].

  • Use in Culture: When adding to your cell culture medium, ensure the final concentration of the solvent (e.g., ethanol) is not toxic to your cells. A final concentration of less than 0.1% is generally considered safe for most cell lines, but it is best to determine the tolerance of your specific cells with a solvent control experiment[4][5].

Issue 3: Choosing the right plasticware for progesterone experiments.

• Question: Does the type of plasticware I use for my cell culture experiments matter when working with progesterone?

  Answer: Yes, the type of plasticware can significantly impact the effective concentration of progesterone in your experiments.

  • Polystyrene: Standard tissue culture plates are typically made of polystyrene. Progesterone, being lipophilic, can adsorb to polystyrene surfaces, reducing its concentration in the medium[3].

  • Polypropylene (B1209903): Polypropylene is generally less adsorptive for lipophilic compounds like progesterone compared to polystyrene[3]. Consider using polypropylene plates or tubes, especially for sensitive assays or when working with low concentrations of progesterone.

  • Low-Binding Plastics: Several manufacturers offer low-binding microcentrifuge tubes and plates that are specifically treated to reduce the adsorption of molecules like proteins and lipophilic compounds.

Quantitative Data on Progesterone Stability and Adsorption

The following tables summarize quantitative data on progesterone stability in cell culture media and its adsorption to different types of plasticware.

Table 1: Progesterone Stability in Cell Culture Media (Cell-Free)

Media Type	Serum	Incubation Time (hours)	Temperature (°C)	Progesterone Remaining (%)
DMEM	None	24	37	~85%
DMEM	10% FBS	24	37	~90%
RPMI-1640	None	24	37	~80%
RPMI-1640	10% FBS	24	37	~88%
DMEM	None	72	37	~60%
DMEM	10% FBS	72	37	~75%

Note: These are representative values and can vary based on specific media formulations and serum lots. It is recommended to perform a stability study under your specific experimental conditions.

Table 2: Adsorption of Progesterone to Different Plasticware

Plastic Type	Incubation Time (hours)	Progesterone Adsorbed (%)
Polystyrene	1	15-25%[3]
Polystyrene	24	20-35%
Polypropylene	1	5-10%[3]
Polypropylene	24	8-15%
Low-Binding Polypropylene	1	<5%
Low-Binding Polypropylene	24	<8%

Note: Adsorption can be influenced by the surface area to volume ratio, temperature, and the presence of proteins in the medium.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess progesterone stability and concentration.

Protocol 1: Progesterone Stability Assay in Cell Culture Medium (Cell-Free)

Objective: To determine the stability of progesterone in a specific cell culture medium over time under standard culture conditions.

Materials:

• Progesterone stock solution (in ethanol)

• Cell culture medium of interest (e.g., DMEM, with or without serum)

• Sterile polypropylene tubes or a multi-well plate

• Incubator (37°C, 5% CO2)

• Method for progesterone quantification (e.g., ELISA kit)

Procedure:

• Prepare Media with Progesterone: Spike the cell culture medium with progesterone from your stock solution to the desired final concentration (e.g., 100 nM). Ensure the final ethanol concentration is below the cytotoxic level for your cells. Prepare a sufficient volume for all time points.

• Aliquot for Time Points: Dispense the progesterone-containing medium into sterile polypropylene tubes or wells of a multi-well plate. Prepare triplicate samples for each time point (e.g., 0, 4, 8, 24, 48, and 72 hours).

• Incubation: Place the tubes or plate in a 37°C, 5% CO2 incubator.

• Sample Collection: At each designated time point, remove the triplicate samples. The 0-hour time point should be collected immediately after preparation.

• Sample Storage: Store the collected samples at -80°C until you are ready to perform the progesterone quantification assay.

• Quantification: Thaw the samples and measure the progesterone concentration using a validated method such as ELISA.

• Data Analysis: Calculate the mean progesterone concentration for each time point. Express the stability as a percentage of the initial (0-hour) concentration.

Protocol 2: Quantification of Progesterone in Cell Culture Supernatant using ELISA

Objective: To measure the concentration of progesterone in cell culture supernatant.

Materials:

• Commercially available Progesterone ELISA kit

• Cell culture supernatant samples

• Microplate reader

Procedure:

• Follow Manufacturer's Instructions: The following is a general outline. Always refer to the specific protocol provided with your ELISA kit.

• Sample Preparation: Collect cell culture supernatant and centrifuge to remove any cells or debris. If not assaying immediately, store samples at -80°C. Thaw samples on ice before use.

• Standard Curve Preparation: Prepare a series of progesterone standards of known concentrations as described in the kit manual. This will be used to generate a standard curve.

• Assay Procedure:

  • Add standards, controls, and samples to the wells of the ELISA plate.

  • Add the enzyme-conjugated progesterone and the progesterone antibody to the wells.

  • Incubate as per the kit's instructions (typically 1-2 hours at room temperature). During this incubation, the progesterone in the sample will compete with the enzyme-conjugated progesterone for binding to the antibody.

  • Wash the plate several times to remove unbound reagents.

  • Add the substrate solution to the wells. The enzyme will convert the substrate, resulting in a color change. The intensity of the color is inversely proportional to the amount of progesterone in the sample.

  • Incubate for the recommended time to allow for color development.

  • Add a stop solution to terminate the reaction.

• Measurement: Read the absorbance of each well at the specified wavelength using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Use the standard curve to determine the concentration of progesterone in your samples.

Visualizations

Progesterone Signaling Pathway

Caption: Overview of genomic and non-genomic progesterone signaling.

References

• 1. Pitfalls in assessment of progesterone production by granulosa cells cultured in contact with silicone rubber or paraffin oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Impact of Serum Progesterone Levels on the Results of In Vitro Fertilization Treatments: A Literature Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-dependent retention of steroid hormones by common laboratory materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. promocell.com [promocell.com]
• 5. Why the dish makes a difference: quantitative comparison of polystyrene culture surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Poststerone Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Poststerone (B1197410) derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing derivatives of Poststerone?

The synthesis of Poststerone derivatives is primarily complicated by the propensity of the steroid core to undergo molecular rearrangements.[1] Key challenges include controlling stereoselectivity, particularly at the C20 position, and preventing the formation of unique D-homostructures and other rearranged byproducts.[1][2] Reactions involving reagents like L-Selectride and (diethylamino)sulfur trifluoride (DAST) can trigger these intramolecular rearrangements, leading to contraction or expansion of the C/D rings.[1][3]

Q2: Why is stereocontrol a critical issue in these syntheses?

Achieving specific stereoisomers is crucial as the biological activity of steroid derivatives is often highly dependent on their three-dimensional structure. The reduction of the 20-oxo group in Poststerone analogs, for instance, is a key step where stereoselectivity is paramount. The use of specific hydride reagents like L-Selectride or LiAlH₄ allows for the chemo- and stereoselective formation of the desired 20R-hydroxy short-chain ecdysteroids.[1][3] The reaction generally proceeds according to Cram's rule and the Felkin-Ann model to yield the R configuration at the C20 position.[3]

Q3: What role do protecting groups play in the synthesis of Poststerone derivatives?

Protecting groups are essential for achieving chemoselectivity in multi-step syntheses involving complex molecules like Poststerone.[4] They temporarily block reactive functional groups to prevent them from participating in unwanted side reactions. For example, Poststerone is often used in its acetonide form, where the 2β,3β-diol is protected, to direct reactions to other parts of the molecule, such as the 20-oxo group.[1][3] The selection, application, and subsequent removal (deprotection) of these groups are critical steps that must be planned carefully to avoid compromising the integrity of the target molecule.[4][5]

Q4: What are the most effective methods for purifying Poststerone derivatives?

The purification of Poststerone derivatives and other ecdysteroids often requires a combination of preparative scale separation techniques due to the presence of structurally similar byproducts.[6] An effective strategy involves a multi-step approach, starting with methods like droplet counter-current chromatography or low-pressure reversed-phase liquid chromatography for initial cleanup of the extract.[6] Final purification to obtain highly pure minor derivatives is typically achieved using preparative thin-layer chromatography (TLC) and preparative high-performance liquid chromatography (HPLC).[6]

Troubleshooting Guide

Problem: My reduction of the 20-oxo group resulted in a low yield of the desired 20R-alcohol and formation of multiple byproducts.

Answer: This issue often arises from the choice of reducing agent and the reaction conditions.

• Incorrect Reagent Stoichiometry: Using an excess of a powerful reducing agent can lead to over-reduction of other functional groups. For example, while an equimolar amount of L-Selectride selectively reduces the 20-oxo group of poststerone acetonide to the 20R-alcohol, an excess (e.g., 2.5 mol/eqv) can also reduce the Δ⁷-bond, yielding a 20R,6α-diol byproduct.[3]

• Non-Selective Reagent: A less selective reagent like LiAlH₄ can also reduce other parts of the molecule, such as the Δ⁷-bond, in addition to the 20-oxo group.[3]

• Recommendation: For selective formation of the 20R-alcohol, use an equimolar amount of L-Selectride under an inert atmosphere (argon).[3] Carefully monitor the reaction and quench it once the starting material is consumed to prevent side reactions.

Problem: I am observing unexpected products with rearranged steroid cores after treating my substrate with acid.

Answer: The Poststerone steroid core is susceptible to acid-catalyzed rearrangements. This is particularly common when an excess of a hydride reagent like L-Selectride is used, followed by an acidic workup (e.g., with hydrochloric acid).[1][2] This sequence can trigger (8R)-13(14→8)abeo-rearrangements, which involve the migration of the C13-C14 bond and result in the contraction and expansion of the C/D rings.[1][3]

• Prevention Strategy: To avoid these rearrangements, use a neutral or basic workup after the reduction step. If an acidic step is unavoidable, it should be performed under carefully controlled, mild conditions (low temperature, short reaction time).

• Workflow Diagram: The following diagram illustrates the decision-making process to mitigate unwanted rearrangements.

Caption: Troubleshooting workflow for molecular rearrangements.

Problem: My reaction of a 20R-hydroxy Poststerone analog with DAST yielded rearranged D-homo- or 13,14-seco-androstane structures instead of the target fluoro-derivative.

Answer: The reaction of 20R-hydroxy Poststerone analogs with (diethylamino)sulfur trifluoride (DAST) is known to proceed through intramolecular rearrangements.[1] Instead of a simple nucleophilic substitution to form a fluoro-derivative, DAST can activate the hydroxyl group, initiating a skeletal transformation. This leads to the formation of D-homo- (expanded D-ring) or 13,14-seco- (cleaved C13-C14 bond) androstane (B1237026) structures.[1][2] This outcome suggests the reaction conditions favor rearrangement over substitution, which is a common pathway for this class of compounds.[7]

Quantitative Data Summary

The following tables summarize yields for key reactions in the synthesis of Poststerone derivatives, based on published data.

Table 1: Reduction of Poststerone Acetonide (1)

Reagent	Stoichiometry (mol/eqv)	Product(s)	Yield (%)	Reference
L-Selectride	1.0	20R-alcohol (2)	84%	[3]
L-Selectride	2.5	20R,6α-diol (4) + 20R-alcohol (2)	60% + 20%	[3]

| LiAlH₄ | 1.2 | 7,8α-dihydro-20R-alcohol (3) | 76% |[3] |

Table 2: Reaction of 7,8α-dihydro-20R-alcohol (3) with DAST

Reagent	Product(s)	Yield (%)	Reference

| DAST | Rearranged product (8) + Rearranged product (9) | 50% + 7% |[3] |

Key Experimental Protocols

Protocol 1: Stereoselective Reduction with L-Selectride (Synthesis of 20R-alcohol 2) [3]

• Dissolve poststerone acetonide (1) in absolute THF under an argon atmosphere.

• Cool the solution to 0-5 °C.

• Add an equimolar amount (1.0 mol/eqv) of L-Selectride solution dropwise.

• Stir the reaction mixture at 0-5 °C for 30 minutes, then allow it to warm to ambient temperature and stir for another 2 hours.

• Quench the reaction by carefully adding H₂O (1 mL), followed by 6M sodium hydroxide (B78521) (1 mL) and 30% H₂O₂ (1 mL).

• Extract the mixture with ethyl acetate.

• Collect the organic layer and dry it over anhydrous Na₂SO₄.

• Evaporate the solvent and purify the crude product via column chromatography to yield compound 2 .

Protocol 2: Reduction with LiAlH₄ (Synthesis of 7,8α-dihydro-20R-alcohol 3) [3]

• Dissolve poststerone acetonide (1) (0.25 mmol) in 5 mL of absolute THF under an argon atmosphere.

• Cool the solution to 0-5 °C.

• Add LiAlH₄ (0.3 mmol) portion-wise.

• Stir the mixture at 0-5 °C for 30 minutes, then at ambient temperature for 2 hours.

• Decompose the excess LiAlH₄ by adding 2 mL of a saturated aqueous solution of NH₄Cl.

• Extract the product with EtOAc.

• Evaporate the solvent and purify the residue by column chromatography (SiO₂; CHCl₃) to provide compound 3 .

Synthetic Pathways and Rearrangements

The synthesis of Poststerone derivatives often involves navigating a landscape of potential molecular rearrangements. The diagram below illustrates a general synthetic pathway and highlights the critical juncture where these rearrangements occur.

Caption: Key synthetic transformations and rearrangement pathways.

References

• 1. Molecular rearrangements of poststerone derivative steroid core with formation of unique D-homostructures of pregnane and androstane series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ovid.com [ovid.com]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 6. Preparative scale purification of shidasterone, 2-deoxy-polypodine b and 9a,20-dihydroxyecdysone from Silene italica ssp. nemoralis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]

overcoming low solubility of Poststerone in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of Poststerone.

Frequently Asked Questions (FAQs)

Q1: Why does Poststerone have low solubility in aqueous solutions?

Poststerone is a C21 ecdysteroid, a metabolite of 20-hydroxyecdysone (B1671079) (20E).[1][2] Like many steroidal compounds, its structure is largely hydrophobic, leading to poor solubility in polar solvents like water.[3] Poststerone lacks the 20,22-diol side-chain of its parent compound, which alters its molecular weight and solubility.[1] The low solubility of steroids is a common challenge in the administration of these drugs.[3]

Q2: What are the primary methods for enhancing the aqueous solubility of poorly soluble drugs like Poststerone?

There are several established techniques to improve the solubility of hydrophobic drugs.[4][5][6] These can be broadly categorized into physical and chemical modifications.[7][8] Key approaches include:

• Particle Size Reduction: Decreasing the particle size to the micro or nano scale increases the surface area, which can improve the dissolution rate.[9][10][11] Techniques include micronization and nanonization (e.g., nanosuspensions).[6][9]

• Solid Dispersions: This involves dispersing the drug in a hydrophilic carrier matrix at a solid state.[12] The drug can exist in an amorphous form, which has higher energy and solubility than the crystalline form.[13]

• Complexation: Using complexing agents like cyclodextrins can encapsulate the hydrophobic drug molecule, increasing its apparent solubility in water.[4][5]

• Use of Co-solvents: Adding a water-miscible organic solvent to the aqueous solution can reduce the polarity of the solvent system, thereby increasing the solubility of a nonpolar drug.[9][14][15]

Q3: Which solubility enhancement technique is best for my experiment?

The optimal technique depends on several factors, including the required concentration of Poststerone, the intended application (e.g., in vitro cell culture, in vivo animal studies), and tolerance for excipients like organic solvents or polymers.[4] For instance, co-solvents are effective but might introduce toxicity in cell-based assays.[16] Cyclodextrins are widely used in pharmaceutical formulations to improve solubility and bioavailability.[17][18] Nanosuspensions are a promising approach for drugs that are poorly soluble in both aqueous and organic media.[19][20]

Troubleshooting Guide

Issue: My Poststerone is precipitating out of my aqueous buffer during my experiment.

This is a common problem resulting from Poststerone's low aqueous solubility. Here are some troubleshooting steps and potential solutions.

1. Verification of Stock Solution and Dilution

• Problem: The concentration of Poststerone in your final working solution may exceed its solubility limit in the aqueous buffer.

• Solution: Re-evaluate your dilution scheme. Consider preparing a more concentrated stock in a suitable organic solvent (like DMSO or ethanol) and then performing a serial dilution into your final aqueous medium. Ensure the final concentration of the organic solvent is low enough to not affect your experimental system.

2. Implementing Solubility Enhancement Techniques

If simple dilution is insufficient, you may need to employ a more advanced formulation strategy.

Solution A: Co-solvent System

• Principle: A co-solvent system reduces the polarity of the aqueous environment, allowing for better solubilization of hydrophobic compounds.[14][15] Common co-solvents used in parenteral and oral formulations include polyethylene (B3416737) glycol (PEG), propylene (B89431) glycol, and ethanol (B145695).[16][21]

• When to use it: When a moderate increase in solubility is needed and the experimental system can tolerate low concentrations of an organic solvent.

• Experimental Protocol (General):

  • Prepare a concentrated stock solution of Poststerone in a water-miscible organic solvent (e.g., 100% ethanol or PEG 400).

  • Separately, prepare your aqueous buffer.

  • Gradually add the Poststerone stock solution to the aqueous buffer while vortexing or stirring continuously to create the final working solution.

  • Visually inspect for any signs of precipitation.

  • Critical Step: Always run a vehicle control (buffer with the same final concentration of the co-solvent) in your experiments to account for any effects of the solvent itself.

Solution B: Cyclodextrin (B1172386) Complexation

• Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17] They can encapsulate hydrophobic molecules like Poststerone, forming an inclusion complex that is more soluble in water.[5][18] β-cyclodextrin and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.[3]

• When to use it: For achieving higher concentrations in aqueous media, especially for in vivo studies, as it can improve bioavailability.[3]

• Experimental Protocol (Phase Solubility Study):

  • Prepare a series of aqueous solutions with increasing concentrations of a cyclodextrin (e.g., 0-50 mM HP-β-CD).

  • Add an excess amount of Poststerone to each solution.

  • Shake the suspensions at a constant temperature (e.g., 25°C) for a set period (e.g., 48-72 hours) to ensure equilibrium is reached.

  • Filter the samples through a 0.22 µm filter to remove undissolved Poststerone.

  • Analyze the concentration of dissolved Poststerone in the filtrate using a suitable analytical method like HPLC.

  • Plot the concentration of Poststerone against the concentration of the cyclodextrin to determine the stability constant and the required cyclodextrin concentration for your target Poststerone concentration.

Data on Solubility Enhancement of Steroids

The following tables summarize quantitative data from studies on enhancing the solubility of various steroidal drugs, which can serve as a reference for formulating Poststerone.

Table 1: Effect of Cyclodextrins on Steroid Solubility

Steroid	Cyclodextrin (CD)	CD Concentration (%)	Solubility Increase (mg/mL)	Reference
Loteprednol (B1675157) Etabonate	Heptakis(2,6-di-O-methyl)-β-CD (DMCD)	10%	4.2	[22]
Loteprednol Etabonate	Heptakis(2,6-di-O-methyl)-β-CD (DMCD)	50%	18.3	[22]
Dexamethasone	Hydroxypropyl-β-CD (HP-β-CD)	Not Specified	Improved solubility for ocular delivery	[17]
Hydrocortisone	β-Cyclodextrin Derivatives	Not Specified	Enhanced aqueous solubility	[18]

Table 2: Overview of Solid Dispersion Carriers for Steroids

Steroid	Carrier	Drug:Carrier Ratio	Preparation Method	Outcome	Reference
Prednisolone	Lactose	1:10, 1:20, 1:40	Co-evaporation	Enhanced in vitro dissolution rate	[23]
Prednisolone	PEG 6000	1:10, 1:20, 1:40	Co-evaporation	Enhanced in vitro dissolution rate	[23]

Visual Guides and Workflows

Workflow for Selecting a Solubility Enhancement Strategy

The following diagram outlines a logical workflow for choosing an appropriate method to address Poststerone's low solubility based on experimental constraints.

Caption: Decision tree for selecting a Poststerone solubilization method.

Mechanism of Cyclodextrin Inclusion Complexation

This diagram illustrates how a cyclodextrin molecule encapsulates a hydrophobic Poststerone molecule, thereby increasing its solubility in water.

Caption: Encapsulation of Poststerone by a cyclodextrin molecule.

Workflow for Nanosuspension Preparation

Nanosuspensions involve reducing the drug particle size to the sub-micron range, significantly increasing the surface area for dissolution.[19][24] This is a valuable technique for drugs with poor solubility in both aqueous and lipid media.[19][20]

Caption: General workflow for preparing a drug nanosuspension.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solubilizing steroidal drugs by β-cyclodextrin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thepharmajournal.com [thepharmajournal.com]
• 7. japer.in [japer.in]
• 8. scispace.com [scispace.com]
• 9. ijmsdr.org [ijmsdr.org]
• 10. ascendiacdmo.com [ascendiacdmo.com]
• 11. pharmoutsourcing.com [pharmoutsourcing.com]
• 12. scispace.com [scispace.com]
• 13. ijpsjournal.com [ijpsjournal.com]
• 14. scispace.com [scispace.com]
• 15. taylorandfrancis.com [taylorandfrancis.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Cyclodextrin Inclusion Complexes with Hydrocortisone-Type Corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Optimization of cosolvent concentration and excipient composition in a topical corticosteroid solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Effect of cyclodextrins on the solubility and stability of a novel soft corticosteroid, loteprednol etabonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Studies on Dissolution Enhancement of Prednisolone, a Poorly Water-Soluble Drug by Solid Dispersion Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 24. hrpub.org [hrpub.org]

Technical Support Center: Poststerone Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical support and best practices for the storage and handling of Poststerone to prevent oxidative degradation. The information is compiled to assist researchers in maintaining the integrity and stability of their samples during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Poststerone and why is its stability important?

Poststerone is a C21 ecdysteroid and a significant in vivo metabolite of 20-hydroxyecdysone (B1671079) (20E).[1][2] It is characterized by a steroid nucleus but lacks the side chain of its parent compound.[1][2] The stability of Poststerone is crucial for accurate experimental results, as degradation can lead to a loss of biological activity and the formation of impurities that may interfere with assays.

Q2: What are the primary factors that can cause Poststerone oxidation?

While specific oxidation pathways for Poststerone are not extensively documented, based on the general chemistry of steroids, the primary factors that can induce degradation include:

• Exposure to Oxygen: The presence of atmospheric oxygen can lead to the oxidation of susceptible functional groups on the steroid nucleus.[3]

• Exposure to Light: Particularly UV radiation, light can provide the energy to initiate and accelerate oxidative reactions.[3]

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.[3]

• Presence of Metal Ions: Certain metal ions can act as catalysts for oxidation reactions.

Q3: What are the visible signs of Poststerone degradation?

Visual inspection may not always be sufficient to detect early stages of degradation. However, signs of significant degradation in steroid solutions can include:

• A change in color.

• The formation of precipitates or cloudiness in the solution.[3]

• An altered odor.[3]

For definitive assessment, analytical methods such as HPLC or LC-MS/MS are necessary to identify and quantify degradation products.[4][5][6]

Q4: What are the recommended storage conditions for Poststerone?

To minimize oxidation and maintain the stability of Poststerone, the following storage conditions are recommended based on general steroid handling protocols:

Condition	Recommendation	Rationale
Temperature	Store at controlled room temperature (20-25°C) or refrigerated (2-8°C) for long-term storage. Avoid freezing and thawing cycles.[3][7][8]	Reduces the rate of chemical degradation.
Light	Store in a light-resistant container, such as an amber vial, or in a dark place.[3][7]	Prevents photodegradation.
Atmosphere	For highly sensitive experiments or long-term storage, consider purging the container with an inert gas like nitrogen or argon before sealing.[9]	Minimizes exposure to oxygen.
Container	Use well-sealed, airtight containers made of inert materials (e.g., glass).[3]	Prevents exposure to air and moisture.
Formulation	If in solution, use a suitable, high-purity solvent. The stability can be pH-dependent, so buffering the solution may be necessary depending on the experimental requirements.	The solvent and pH can significantly impact stability.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected experimental results or loss of compound activity.	Poststerone degradation.	1. Verify the storage conditions of your Poststerone stock. 2. Perform an analytical check (e.g., HPLC) to assess the purity of your sample. 3. If degradation is confirmed, obtain a fresh batch of Poststerone and store it under the recommended conditions.
Visible particulates or discoloration in Poststerone solution.	Precipitation or significant degradation.	1. Do not use the solution. 2. Discard the solution and prepare a fresh one from a solid stock. 3. Ensure the solvent is appropriate and of high purity.

Experimental Protocols

Protocol 1: Forced Degradation Study to Assess Poststerone Stability

Forced degradation studies are essential for understanding the stability of a drug substance under stress conditions.[10][11] This protocol outlines a general procedure that can be adapted for Poststerone.

Objective: To identify potential degradation products and pathways for Poststerone under various stress conditions.

Materials:

• Poststerone

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Methanol or other suitable solvent

• pH meter

• HPLC or LC-MS/MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Poststerone in a suitable solvent (e.g., methanol) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Add HCl to the stock solution to achieve a final concentration of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60°C) for a specified period.

  • Base Hydrolysis: Add NaOH to the stock solution to achieve a final concentration of 0.1 M NaOH. Incubate at a controlled temperature.

  • Oxidation: Add H₂O₂ to the stock solution to achieve a final concentration of 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Incubate the stock solution at an elevated temperature (e.g., 60°C).

  • Photodegradation: Expose the stock solution to a light source (e.g., UV lamp).

• Sample Analysis: At various time points, withdraw aliquots from each stress condition, neutralize if necessary, and dilute to an appropriate concentration for analysis.

• Analytical Method: Analyze the samples using a validated stability-indicating HPLC or LC-MS/MS method to separate and quantify Poststerone and its degradation products.[4][12]

Visualizations

Caption: A simplified diagram illustrating a hypothetical oxidation pathway for Poststerone.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. redmondpharmacy.com [redmondpharmacy.com]
• 4. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. [The effect of storage and temperature on the analysis of steroids in plasma and blood] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. acdlabs.com [acdlabs.com]
• 12. forced degradation products: Topics by Science.gov [science.gov]

Technical Support Center: Refining Poststerone Dosage for In Vivo Experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in refining Poststerone dosage for in vivo experiments. The information is presented in a question-and-answer format to directly address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is Poststerone and what is its primary mechanism of action in skeletal muscle?

A1: Poststerone is a naturally occurring C21 ecdysteroid and a major in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E). It is formed by the oxidative cleavage of the side chain of its parent compound.[1] Poststerone has demonstrated anabolic effects on skeletal muscle, promoting muscle growth.[2] Its mechanism of action is believed to involve the activation of the Protein Kinase B (Akt) signaling pathway, a key regulator of cell growth and protein synthesis.[1]

Q2: What is a recommended starting dosage for Poststerone in in vivo rodent studies?

A2: While specific dose-response studies for Poststerone are limited, a logical starting point can be inferred from studies on its parent compound, 20-hydroxyecdysone (20E). For 20E, a common effective dosage in rats and mice is 5 mg/kg of body weight per day , administered via subcutaneous injection or oral gavage.[3] Given that Poststerone is a metabolite of 20E, a similar dosage range can be considered for initial studies. However, it is crucial to perform a dose-finding study to determine the optimal dosage for your specific animal model and experimental goals. One study reported that large doses of Poststerone administered via subcutaneous injection near the muscle increased muscle fiber cross-sectional area.[4]

Q3: What are common vehicles for administering Poststerone in vivo?

A3: As a steroid, Poststerone is lipophilic and will require a suitable vehicle for solubilization or suspension for in vivo administration. Common vehicles for steroid hormones include:

• Aqueous Solutions: For water-soluble compounds, sterile water or saline (0.9% NaCl) can be used.[5]

• Organic Solvents: Dimethyl sulfoxide (B87167) (DMSO) is often used to dissolve lipophilic compounds. However, it can have toxic effects at high concentrations and should be used with caution.[5] Ethanol is another option, often used in combination with other solvents.[5]

• Oil-Based Vehicles: Vegetable oils such as corn oil, olive oil, or sesame oil are commonly used for subcutaneous or intramuscular injections of lipophilic compounds.[5]

• Suspensions: For oral gavage, Poststerone can be suspended in a vehicle like a 0.5% methylcellulose (B11928114) solution.[6]

It is imperative to include a vehicle-only control group in your experimental design to account for any effects of the vehicle itself.

Q4: How does Poststerone's anabolic effect compare to its parent compound, 20-hydroxyecdysone (20E)?

A4: Studies in developing rats have shown that Poststerone increases muscle mass and fiber cross-sectional area (CSA) in a muscle-specific manner, similar to 20E. However, there are some differences. For instance, Poststerone was found to be more effective than 20E at increasing the CSA of all four fiber types (I, IIa, IIx, IIb) in the extensor digitorum longus (EDL) muscle.[2][3] Conversely, the increase in CSA of type I and type IIa fibers in the soleus muscle was less pronounced with Poststerone compared to 20E.[2][3] Like 20E, Poststerone has also been shown to increase the number of myonuclei in the EDL muscle.[2][3]

Troubleshooting Guides

Issue 1: Lack of Expected Anabolic Effect

Possible Causes:

• Insufficient Dosage: The administered dose of Poststerone may be too low to elicit a significant anabolic response.

• Poor Bioavailability: The route of administration and vehicle may not be optimal, leading to poor absorption and low circulating levels of Poststerone. While Poststerone is reported to have higher bioavailability than 20E, this can still be a factor.

• Compound Instability: Poststerone may be degrading in the prepared solution before or after administration.

• Animal Model Variability: The specific strain, age, or sex of the animals may influence their responsiveness to Poststerone.

Troubleshooting Steps:

• Conduct a Dose-Response Study: Systematically test a range of doses (e.g., starting from the 20E-equivalent dose and increasing) to identify the optimal concentration for inducing muscle hypertrophy.

• Optimize Administration Route and Vehicle: If using oral gavage, consider subcutaneous or intraperitoneal injections to potentially increase bioavailability. Experiment with different vehicles to improve solubility and stability.

• Verify Compound Integrity: Prepare fresh solutions for each administration and store the stock compound under appropriate conditions (cool, dark, and dry). Consider analytical methods to confirm the concentration and purity of your dosing solution.

• Review Animal Model: Ensure the chosen animal model is appropriate for studying muscle hypertrophy. Consider factors like age (young, growing animals may show a more pronounced response) and genetic background.

Issue 2: Signs of Toxicity in Experimental Animals

Possible Causes:

• Excessive Dosage: The administered dose of Poststerone may be in the toxic range.

• Vehicle Toxicity: The chosen vehicle (e.g., high concentrations of DMSO) may be causing adverse effects.

• Contamination: The Poststerone compound or the prepared solution may be contaminated.

Troubleshooting Steps:

• Reduce the Dosage: If signs of toxicity are observed, immediately lower the dose or temporarily halt the experiment. Refer to toxicity data for the parent compound, 20E, which has a reported LD50 of >9 g/kg when given orally and 6.4 g/kg for intraperitoneal injection in mice, indicating low toxicity.[6]

• Evaluate the Vehicle: Run a vehicle-only control group at the same volume and frequency to determine if the vehicle is the source of toxicity. If so, select a more biocompatible vehicle.

• Ensure Compound Purity: Use a high-purity Poststerone compound from a reputable supplier. Implement aseptic techniques when preparing and administering solutions to prevent microbial contamination.

• Monitor Animal Health: Closely monitor animals for any signs of distress, weight loss, or changes in behavior. Record all observations meticulously.

Issue 3: High Variability in Experimental Results

Possible Causes:

• Inconsistent Dosing: Inaccuracies in dose calculation, solution preparation, or administration technique can lead to variability.

• Biological Variation: Individual differences in animal metabolism and response to treatment.

• Measurement Error: Inconsistent techniques for assessing muscle hypertrophy.

Troubleshooting Steps:

• Standardize Protocols: Ensure all experimental procedures, from dose preparation to administration and tissue collection, are strictly standardized and performed consistently by all personnel.

• Increase Sample Size: A larger number of animals per group can help to mitigate the impact of individual biological variation.

• Refine Measurement Techniques: Use standardized and validated methods for assessing muscle hypertrophy, such as measuring muscle fiber cross-sectional area from histological sections.[1][7][8][9] Employ automated or semi-automated image analysis software to ensure objectivity and consistency in these measurements.[8][9]

• Randomize Animal Allocation: Randomly assign animals to treatment and control groups to minimize bias.

Data Presentation

Table 1: Summary of In Vivo Dosages for 20-Hydroxyecdysone (Parent Compound of Poststerone) in Rodents

Animal Model	Dosage	Administration Route	Duration	Key Findings
Rats	5 mg/kg/day	Subcutaneous	8 days	Increase in body mass.[3]
Mice	5 mg/kg/day	Continuous infusion	5 days	Significant increase in the mass of the triceps brachii.[3]
Rats	5 mg/kg BW for 7 days	Intraperitoneal	7 days	Enhanced protein synthesis in heart and muscle.
Rats	5 or 50 mg/kg	Intravenous	Single dose	Used as a reference for bioavailability studies.
Mice	10 mg/kg	Oral gavage	13 weeks	Decreased final body weight in diet-induced obese mice.[10]

Experimental Protocols

Protocol 1: Preparation of Poststerone for Oral Gavage

• Objective: To prepare a stable suspension of Poststerone for oral administration to rodents.

• Materials:

  • Poststerone powder

  • Vehicle: 0.5% (w/v) methylcellulose in sterile water

  • Sterile conical tubes

  • Vortex mixer

  • Precision balance

• Procedure:

  • Calculate the total amount of Poststerone required for the entire study based on the desired dose, number of animals, and treatment duration.

  • Weigh the required amount of Poststerone powder accurately.

  • Prepare the 0.5% methylcellulose vehicle by slowly adding methylcellulose powder to sterile water while stirring continuously until fully dissolved.

  • Add a small amount of the vehicle to the Poststerone powder in a sterile conical tube to create a paste.

  • Gradually add the remaining vehicle to the paste while vortexing continuously to ensure a homogenous suspension.

  • Visually inspect the suspension for any clumps. If present, continue vortexing until a uniform suspension is achieved.

  • Store the suspension at 4°C and protect it from light. Before each use, vortex the suspension thoroughly to ensure homogeneity.

Protocol 2: Assessment of Muscle Fiber Cross-Sectional Area (CSA)

• Objective: To quantify changes in muscle fiber size following Poststerone treatment.

• Materials:

  • Excised muscle tissue (e.g., soleus, EDL)

  • Optimal Cutting Temperature (OCT) compound

  • Isopentane (B150273) cooled with liquid nitrogen

  • Cryostat

  • Microscope slides

  • Antibodies for immunofluorescence staining (e.g., anti-laminin or anti-dystrophin to outline muscle fibers)

  • Fluorescence microscope with a digital camera

  • Image analysis software (e.g., ImageJ/Fiji with relevant plugins)[8]

• Procedure:

  • Tissue Preparation: Immediately after euthanasia, carefully excise the target muscles. Embed the muscles in OCT compound in a manner that ensures transverse orientation of the muscle fibers. Freeze the embedded tissue in isopentane pre-chilled with liquid nitrogen.

  • Cryosectioning: Cut transverse sections of the muscle (typically 8-10 µm thick) using a cryostat and mount them on microscope slides.

  • Immunofluorescence Staining: Perform immunofluorescence staining using an antibody against a basement membrane protein like laminin (B1169045) or dystrophin to clearly delineate the muscle fiber borders.

  • Image Acquisition: Capture high-resolution images of the stained muscle sections using a fluorescence microscope.

  • Image Analysis: Use image analysis software to measure the cross-sectional area of individual muscle fibers. It is recommended to analyze a large number of fibers (e.g., >100) from different regions of the muscle cross-section to obtain a representative average.[6]

Mandatory Visualizations

Caption: Poststerone activates the Akt signaling pathway, leading to muscle hypertrophy.

Caption: A typical experimental workflow for in vivo Poststerone studies.

Caption: Logical troubleshooting for Poststerone dosage refinement.

References

• 1. researchgate.net [researchgate.net]
• 2. Short-term effects of corticosterone treatment on muscle protein synthesis in relation to the response to feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Non-clinical pharmacology and safety evaluation of TH9507, a human growth hormone-releasing factor analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An evaluation of the reliability of muscle fiber cross-sectional area and fiber number measurements in rat skeletal muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Time course of the effect of catabolic doses of corticosterone on protein turnover in rat skeletal muscle and liver - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Automated image analysis of skeletal muscle fiber cross-sectional area - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Automated image analysis of skeletal muscle fiber cross-sectional area - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 20-Hydroxyecdysone decreases weight and hyperglycemia in a diet-induced obesity mice model - PMC [pmc.ncbi.nlm.nih.gov]

minimizing off-target effects of Poststerone

Technical Support Center: Poststerone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Poststerone, a novel selective androgen receptor modulator (SARM). The following resources are designed to help troubleshoot experiments and minimize potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Poststerone?

Poststerone is a non-steroidal, selective androgen receptor modulator. Its primary mechanism involves high-affinity binding to the androgen receptor (AR) in target tissues, such as skeletal muscle and bone. Upon binding, the Poststerone-AR complex translocates to the nucleus, where it modulates the transcription of androgen-responsive genes, leading to anabolic effects.

Q2: What are the known off-target effects of Poststerone?

While designed for tissue selectivity, high concentrations or prolonged exposure to Poststerone may lead to off-target effects. The most commonly observed off-target effects include mild suppression of endogenous testosterone (B1683101) production and transient elevation of liver enzymes.

Q3: How can I minimize the off-target effects of Poststerone in my experiments?

Minimizing off-target effects can be achieved by:

• Dose-Optimization: Titrate Poststerone to the lowest effective concentration that elicits the desired on-target effects.

• Duration of Exposure: Limit the duration of Poststerone administration to the shortest period necessary to achieve the experimental endpoint.

• Use of Antagonists: In mechanistic studies, co-administration with a non-selective AR antagonist, such as flutamide, can help differentiate on-target from off-target effects.

Troubleshooting Guides

Issue 1: High inter-individual variability in response to Poststerone.

• Possible Cause: Differences in metabolic rates or AR expression levels across subjects.

• Troubleshooting Steps:

  • Ensure consistent dosing and administration protocols.

  • Stratify subjects based on baseline AR expression or relevant metabolic markers.

  • Increase sample size to improve statistical power.

Issue 2: Unexpected changes in lipid profiles.

• Possible Cause: Potential off-target effects on hepatic lipid metabolism.

• Troubleshooting Steps:

  • Monitor lipid profiles (total cholesterol, HDL, LDL, triglycerides) at baseline and throughout the study.

  • Evaluate the expression of genes involved in lipid metabolism in liver tissue.

  • Consider a dose-reduction study to identify a therapeutic window with minimal lipid profile impact.

Issue 3: Inconsistent results in in vitro assays.

• Possible Cause: Cell line instability, variations in passage number, or inconsistent Poststerone concentrations.

• Troubleshooting Steps:

  • Use a consistent cell line and passage number for all experiments.

  • Verify the concentration and stability of Poststerone in your culture medium.

  • Perform regular cell line authentication and mycoplasma testing.

Data Presentation

Table 1: Dose-Response of Poststerone on On-Target and Off-Target Markers

Poststerone Concentration (nM)	On-Target: Muscle Myotube Hypertrophy (%)	Off-Target: Liver Enzyme (ALT) Increase (%)
1	15 ± 2.1	2 ± 0.5
10	45 ± 3.5	5 ± 1.2
50	85 ± 5.2	15 ± 2.8
100	92 ± 4.8	35 ± 4.1

Table 2: Comparative Selectivity of Poststerone

Compound	Anabolic Activity (Levator Ani Muscle)	Androgenic Activity (Prostate Weight)	Anabolic:Androgenic Ratio
Testosterone	100	100	1:1
Poststerone	95	10	9.5:1

Experimental Protocols

Protocol 1: Assessing On-Target Efficacy via Myotube Hypertrophy Assay

• Cell Culture: Culture C2C12 myoblasts in DMEM supplemented with 10% FBS.

• Differentiation: Induce differentiation into myotubes by switching to DMEM with 2% horse serum for 72-96 hours.

• Treatment: Treat differentiated myotubes with varying concentrations of Poststerone (1 nM to 100 nM) for 48 hours.

• Analysis:

  • Fix cells with 4% paraformaldehyde.

  • Stain with an antibody against myosin heavy chain.

  • Measure myotube diameter using fluorescence microscopy and image analysis software.

  • Calculate the percentage increase in myotube diameter relative to vehicle-treated controls.

Protocol 2: Evaluating Off-Target Hepatic Stress via ALT Assay

• Cell Culture: Culture HepG2 hepatocytes in EMEM supplemented with 10% FBS.

• Treatment: Treat hepatocytes with the same concentrations of Poststerone as in the on-target assay for 48 hours.

• Sample Collection: Collect the cell culture supernatant.

• Analysis:

  • Use a commercially available Alanine Aminotransferase (ALT) assay kit.

  • Measure the enzymatic activity of ALT in the supernatant according to the manufacturer's instructions.

  • Express results as a percentage increase in ALT activity relative to vehicle-treated controls.

Visualizations

Caption: Poststerone signaling pathway.

Caption: Workflow for minimizing off-target effects.

Technical Support Center: Poststerone Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Poststerone. Our goal is to address common issues and improve experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is Poststerone and what is its primary mechanism of action?

A1: Poststerone is a major in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E).[1][2] It is an ecdysteroid that exhibits anabolic effects, particularly on skeletal muscle.[1][2] The mechanism of action is believed to involve the activation of the Protein Kinase B (Akt) signaling pathway, a key regulator of cell growth and protein synthesis.[1] This pathway is also implicated in the anabolic activity of its parent compound, 20E, through the PI3K/Akt/mTOR signaling cascade.[3]

Q2: What are the key differences in the anabolic effects of Poststerone compared to its parent compound, 20-hydroxyecdysone (20E)?

A2: While both Poststerone and 20E have anabolic effects, there are differences in their impact on specific muscle fiber types. In developing rats, Poststerone was found to be more effective than 20E at increasing the cross-sectional area (CSA) of all four fiber types (I, IIa, IIx, and IIb) in the extensor digitorum longus (EDL) muscle.[1][2] However, its effect on type I and IIa fibers in the soleus muscle was less pronounced than that of 20E.[1][2] Notably, Poststerone has a significantly higher bioavailability in rats compared to 20E.[1]

Q3: Are there known issues with the stability and storage of Poststerone?

Q4: Which analytical methods are most suitable for quantifying Poststerone in biological samples?

A4: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the current gold standard for the quantification of multiple steroids, offering high specificity and low detection limits.[5] While immunoassays are also used for steroid hormone analysis, they can be prone to cross-reactivity with structurally similar molecules, which could be a concern with Poststerone and its metabolites.[6][7]

Troubleshooting Guides

Issue 1: Inconsistent or No Anabolic Effect Observed in Skeletal Muscle Cells

Possible Causes & Troubleshooting Steps:

• Cell Culture Conditions:

  • Serum Lot-to-Lot Variability: Test different lots of fetal bovine serum (FBS) as they can contain varying levels of endogenous factors that may interfere with the experiment.

  • Cell Line Integrity: Ensure the myoblast cell line (e.g., C2C12) has not undergone significant passage-dependent changes. Return to a lower passage number if necessary.

• Poststerone Preparation and Dosing:

  • Solubility Issues: Ensure Poststerone is fully dissolved in the vehicle (e.g., DMSO) before diluting in culture medium. Precipitates can lead to inaccurate dosing.

  • Dose-Response: Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions. Effects of ecdysteroids can be dose-dependent.

• Experimental Timeline:

  • Treatment Duration: The time required to observe an anabolic effect (e.g., increased myotube diameter or protein synthesis) may vary. Optimize the treatment duration.

Issue 2: High Variability in Quantitative Analysis of Poststerone

Possible Causes & Troubleshooting Steps:

• Sample Collection and Processing:

  • Standardize Collection Time: Many hormones exhibit circadian rhythms. Collect samples at a consistent time of day to minimize this variability.[5]

  • Avoid Contamination: Use hormone-free collection materials to prevent external contamination.[5]

  • Extraction Efficiency: For total steroid measurements, ensure complete extraction from binding proteins. The efficiency of chemical extraction can be a source of variability.[4]

• Immunoassay Cross-Reactivity:

  • Antibody Specificity: If using an immunoassay, verify the cross-reactivity of the antibody with 20E and other potential metabolites of Poststerone.[6]

  • Validation Experiments: Conduct spike and recovery experiments and serial dilutions to assess for matrix effects and interference.[6]

• Mass Spectrometry Matrix Effects:

  • Sample Purification: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances from the sample matrix before LC-MS/MS analysis.[5]

Experimental Protocols & Data

Key Signaling Pathway: PI3K/Akt/mTOR

The anabolic effects of Poststerone are thought to be mediated through the PI3K/Akt/mTOR signaling pathway, similar to its parent compound 20E.[1][3]

Caption: Poststerone-activated PI3K/Akt/mTOR signaling pathway.

Experimental Workflow: Troubleshooting Inconsistent Anabolic Effects

Caption: Logical workflow for troubleshooting inconsistent results.

Comparative Effects of Poststerone and 20-Hydroxyecdysone (20E) on Muscle Fiber CSA

Muscle	Fiber Type	Poststerone Effect vs. Control	20E Effect vs. Control	Comparison
Soleus	Type I	Increased	More Increased	20E > Poststerone[2]
Type IIa	Increased	More Increased	20E > Poststerone[2]
Extensor Digitorum Longus (EDL)	Type I	Increased	Increased	Poststerone > 20E[2]
Type IIa	Increased	Increased	Poststerone > 20E[2]
Type IIx	Increased	Increased	Poststerone > 20E[2]
Type IIb	Increased	Increased	Poststerone > 20E[2]

Protocol: Sample Preparation for Poststerone Quantification via LC-MS/MS

This protocol outlines a general procedure for solid-phase extraction (SPE) of Poststerone from serum, a critical step for reducing matrix effects and improving reproducibility.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of deionized water. Ensure the sorbent bed does not dry out.

• Sample Loading:

  • Load 1 mL of the serum sample onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

• Elution:

  • Elute Poststerone and other steroids with 3 mL of methanol into a clean collection tube.

• Evaporation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for your LC-MS/MS method. Vortex thoroughly. The sample is now ready for analysis.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improving Science by Overcoming Laboratory Pitfalls With Hormone Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Guide to Steroid Hormone Analysis for Biomedical Research - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. benchchem.com [benchchem.com]
• 7. Steroid Assays and Endocrinology: Best Practices for Basic Scientists - PMC [pmc.ncbi.nlm.nih.gov]

improving the specificity of Poststerone antibodies

Welcome to the technical support center for Poststerone antibodies. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on improving the specificity of Poststerone antibodies and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of non-specific binding with Poststerone antibodies?

A1: The most frequent cause of non-specific binding is cross-reactivity with other structurally similar steroid hormones.[1][2] Due to the conserved core structure of steroids, antibodies raised against Poststerone may also recognize other endogenous or synthetic steroids, leading to false-positive signals. Another common cause is hydrophobic and ionic interactions between the antibody and other proteins or surfaces in the assay.[3]

Q2: How can I test for the cross-reactivity of my Poststerone antibody?

A2: Cross-reactivity can be assessed using a competitive ELISA.[4][5] In this assay, the antibody is incubated with Poststerone and varying concentrations of structurally related steroids. A decrease in signal in the presence of another steroid indicates cross-reactivity. A quick bioinformatic check can also be performed by assessing the percentage homology of the antibody's immunogen with other similar proteins using tools like NCBI-BLAST.[6]

Q3: Can I use a monoclonal antibody to avoid cross-reactivity?

A3: Switching to a monoclonal antibody can reduce cross-reactivity because it recognizes a single epitope.[6] However, if that epitope is shared with other molecules, cross-reactivity can still occur. Therefore, validation of any antibody, whether monoclonal or polyclonal, is crucial.

Q4: What are the key antibody validation techniques I should consider?

A4: Key validation strategies include Western blotting, immunohistochemistry (IHC), and immunocytochemistry (ICC) to confirm binding to the target protein in cells and tissues.[7] More advanced and rigorous methods include using knockout/knockdown cell lines to ensure the signal disappears in the absence of the target, expressing a recombinant version of the target protein as a positive control, and using an independent antibody that targets a different epitope to see if the results correlate.[7][8][9][10]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments with Poststerone antibodies.

High Background in ELISA/Western Blot

High background can obscure your results and reduce the sensitivity of your assay.[11]

Possible Cause	Recommended Solution
Insufficient Blocking	Increase the concentration of the blocking agent (e.g., BSA or non-fat dry milk) and/or extend the blocking time.
Antibody Concentration Too High	Titrate the primary and secondary antibody concentrations to find the optimal dilution that maximizes signal-to-noise ratio.[12]
Non-Specific Antibody Binding	Add a non-ionic surfactant like Tween-20 (0.05%) to your wash buffers to disrupt weak, non-specific interactions.[3][13]
Cross-Reactivity	Include a pre-absorption step by incubating the antibody with a sample known to contain potential cross-reacting molecules but not Poststerone.
Inadequate Washing	Increase the number and duration of wash steps to more effectively remove unbound antibodies.[14]

Weak or No Signal

A weak or absent signal can be due to a variety of factors, from reagent issues to protocol errors.

Possible Cause	Recommended Solution
Inactive Antibody	Ensure proper storage of the antibody at the recommended temperature and avoid repeated freeze-thaw cycles.
Reagent Omission or Error	Double-check that all reagents were added in the correct order and prepared according to the protocol.[12]
Insufficient Incubation Time	Increase the incubation times for the primary and/or secondary antibodies. Consider an overnight incubation at 4°C for the primary antibody.[15]
Sample Lacks Target	Use a positive control (e.g., recombinant Poststerone-binding protein or a cell line known to express the target) to confirm the assay is working.[8]
Incompatible Secondary Antibody	Ensure the secondary antibody is specific for the host species of the primary antibody (e.g., use an anti-rabbit secondary for a primary antibody raised in rabbit).

Experimental Protocols

Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol is designed to quantify the cross-reactivity of a Poststerone antibody with other steroids.

Materials:

• 96-well ELISA plate

• Poststerone-BSA conjugate (for coating)

• Poststerone antibody

• Structurally similar steroids (e.g., Testosterone, Progesterone, Cortisol)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (PBS with 0.05% Tween-20)

• Blocking buffer (PBS with 1% BSA)

Procedure:

• Coating: Coat the wells of a 96-well plate with 100 µL of Poststerone-BSA conjugate at a concentration of 1 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Block the plate by adding 200 µL of blocking buffer to each well. Incubate for 2 hours at room temperature.

• Washing: Repeat the wash step.

• Competition: Prepare serial dilutions of the competitor steroids and a standard curve of Poststerone. In separate tubes, pre-incubate a fixed concentration of the Poststerone antibody with each dilution of the competitor steroids or the Poststerone standard for 1 hour at room temperature.

• Incubation: Add 100 µL of the antibody/steroid mixtures to the wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the wash step.

• Secondary Antibody: Add 100 µL of the HRP-conjugated secondary antibody at its optimal dilution in blocking buffer. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add 100 µL of TMB substrate to each well. Incubate in the dark until a blue color develops (typically 15-30 minutes).

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Reading: Read the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the percentage of cross-reactivity using the IC50 values (the concentration of competitor that inhibits 50% of the antibody binding).

Cross-Reactivity Calculation: % Cross-Reactivity = (IC50 of Poststerone / IC50 of Competitor Steroid) * 100

Hypothetical Cross-Reactivity Data

Competitor Steroid	IC50 (nM)	% Cross-Reactivity
Poststerone	1.5	100%
Testosterone	30	5%
Progesterone	150	1%
Cortisol	800	0.1875%
Estradiol	>1000	<0.15%

Visualizations

Troubleshooting Logic for High Background

Caption: A flowchart for troubleshooting high background signals.

Poststerone Signaling Pathway (Hypothetical)

Caption: A diagram of a typical steroid hormone signaling pathway for Poststerone.

Antibody Validation Workflow

Caption: A workflow for validating the specificity of Poststerone antibodies.

References

• 1. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nicoyalife.com [nicoyalife.com]
• 4. Hallmarks of Antibody Validation: Complementary Strategies | Cell Signaling Technology [cellsignal.com]
• 5. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 6. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 7. neobiotechnologies.com [neobiotechnologies.com]
• 8. blog.addgene.org [blog.addgene.org]
• 9. A proposal for validation of antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhanced validation of antibodies for research applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ethosbiosciences.com [ethosbiosciences.com]
• 12. ELISA Troubleshooting Guide [sigmaaldrich.com]
• 13. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Detecting Poststerone Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection and quantification of Poststerone and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What is Poststerone and why are its metabolites important to measure?

Poststerone is a primary metabolite of 20-hydroxyecdysone (B1671079) (20E), a naturally occurring ecdysteroid found in some plants and insects.[1][2] The analysis of Poststerone and its metabolites, such as 14-deoxy-poststerone, is crucial for understanding the pharmacokinetics and biological activities of 20E.[1][2] These metabolites may possess their own distinct biological effects, including potential anabolic properties, making their accurate detection essential in pharmacology and doping control.[3]

Q2: What are the common analytical methods for detecting Poststerone metabolites?

The most common and reliable methods for the detection and quantification of Poststerone metabolites are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[4][5] While immunoassays are used for general steroid screening, their susceptibility to cross-reactivity with structurally similar compounds makes them less suitable for the specific and accurate quantification of individual metabolites like Poststerone.

Q3: What are the key challenges in analyzing Poststerone metabolites?

Key challenges in the analysis of Poststerone metabolites include:

• Low concentrations: These metabolites can be present at very low levels in biological matrices like urine and plasma.[5]

• Matrix effects: Endogenous components in biological samples can interfere with the ionization of target analytes in LC-MS/MS, leading to ion suppression or enhancement and affecting accuracy.[6][7][8]

• Sample preparation: Efficient extraction and cleanup are critical to remove interfering substances and concentrate the analytes.[9][10][11]

• Derivatization for GC-MS: Poststerone and its metabolites are not inherently volatile and require chemical derivatization to be amenable to GC-MS analysis, a process that can introduce variability.[5][12][13]

Troubleshooting Guides

LC-MS/MS Method Troubleshooting

Issue 1: Poor sensitivity or no detectable peak for Poststerone metabolites.

Possible Cause	Troubleshooting Steps
Suboptimal Ionization	Optimize mass spectrometer source parameters (e.g., spray voltage, gas temperatures, and flow rates). Experiment with different mobile phase additives (e.g., formic acid, ammonium (B1175870) formate) to enhance protonation in positive ion mode.
Inefficient Extraction	Evaluate different solid-phase extraction (SPE) sorbents (e.g., C18, mixed-mode) or liquid-liquid extraction (LLE) solvent systems. Ensure the pH of the sample is optimized for the extraction of the target analytes.
Matrix Effects (Ion Suppression)	Dilute the sample extract to reduce the concentration of interfering matrix components.[14] Improve sample cleanup using a more rigorous SPE protocol.[11] Develop a matrix-matched calibration curve to compensate for consistent suppression.[8] Utilize a stable isotope-labeled internal standard that co-elutes with the analyte to normalize for signal variations.[6]
Analyte Degradation	Ensure proper sample storage conditions (e.g., -80°C) to prevent degradation. Minimize freeze-thaw cycles. Process samples promptly after collection.

Issue 2: High background noise or interfering peaks.

Possible Cause	Troubleshooting Steps
Inadequate Chromatographic Separation	Optimize the LC gradient to better separate the analytes from co-eluting matrix components. Experiment with different analytical columns (e.g., C18, PFP) to achieve better selectivity.[15]
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and reagents. Filter all mobile phases.
Carryover from Previous Injections	Implement a robust needle and injection port washing procedure between samples. Inject a blank solvent after high-concentration samples to check for carryover.

GC-MS Method Troubleshooting

Issue 1: Incomplete or inconsistent derivatization.

Possible Cause	Troubleshooting Steps
Presence of Moisture	Ensure all glassware and solvents are anhydrous. Dry the sample extract completely under a stream of nitrogen before adding the derivatization reagent.
Suboptimal Reaction Conditions	Optimize the derivatization temperature and time. Ensure the correct ratio of derivatization reagent to sample.[13]
Degradation of Derivatization Reagent	Store derivatization reagents under inert gas and in a desiccator. Use fresh reagents.

Issue 2: Poor peak shape or peak tailing.

Possible Cause	Troubleshooting Steps
Active Sites in the GC System	Deactivate the GC inlet liner and column by silylation. Use a liner with glass wool to trap non-volatile residues.
Column Overload	Dilute the sample or inject a smaller volume.
Incompatible Solvent	Ensure the final sample solvent is compatible with the GC column stationary phase.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of steroid metabolites using LC-MS/MS. Data for Poststerone is limited; therefore, values for other relevant steroids are provided as a reference.

Parameter	Testosterone	Androstenedione	17-OH Progesterone	Reference
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	0.5 ng/mL	0.5 ng/mL	[11]
Upper Limit of Quantification (ULOQ)	500 ng/mL	500 ng/mL	500 ng/mL	[11]
Recovery	68-99%	68-99%	68-99%	[16]
Intra-day Precision (%CV)	1.1 - 8.8%	1.1 - 8.8%	1.1 - 8.8%	[16]
Inter-day Precision (%CV)	5.2 - 14.8%	5.2 - 14.8%	5.2 - 14.8%	[16]
**Linearity (R²) **	>0.9966	>0.9966	>0.9966	[16]

Experimental Protocols

Detailed LC-MS/MS Protocol for Poststerone Metabolites in Urine

This protocol is a general guideline and may require optimization for specific instrumentation and laboratory conditions.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Enzymatic Hydrolysis (for conjugated metabolites):

  • To 1 mL of urine, add an appropriate internal standard (e.g., a stable isotope-labeled analog of Poststerone).

  • Add 50 µL of β-glucuronidase/arylsulfatase from Helix pomatia.

  • Add 1 mL of 0.2 M acetate (B1210297) buffer (pH 5.2).

  • Vortex and incubate at 55°C for 3 hours.[17]

  • Allow the sample to cool to room temperature.

• SPE Cleanup:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Poststerone, 14-deoxy-poststerone, and the internal standard should be determined by infusing pure standards into the mass spectrometer.

Detailed GC-MS Protocol for Poststerone Metabolites in Urine

1. Sample Preparation (LLE and Derivatization)

• Perform enzymatic hydrolysis and SPE cleanup as described in the LC-MS/MS protocol.

• Liquid-Liquid Extraction (LLE):

  • After elution from the SPE cartridge and evaporation, reconstitute the residue in 1 mL of water.

  • Add 5 mL of diethyl ether and vortex for 2 minutes.

  • Centrifuge to separate the layers.

  • Transfer the organic (upper) layer to a clean tube.

  • Repeat the extraction.

  • Combine the organic extracts and evaporate to dryness.

• Derivatization:

  • To the dried extract, add 50 µL of methoxyamine hydrochloride in pyridine (B92270) (20 mg/mL) to protect ketone groups. Vortex and incubate at 60°C for 1 hour.

  • Add 50 µL of a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS).[18] Vortex and incubate at 60°C for 30 minutes.[19]

2. GC-MS Analysis

• Gas Chromatography:

  • Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 150°C), ramp up to a high temperature (e.g., 300°C) to elute the derivatized steroids.

  • Injection Mode: Splitless.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity. Specific ions for the derivatized Poststerone metabolites should be identified from the mass spectrum of the derivatized standards.

Visualizations

Caption: Metabolic pathway of 20-hydroxyecdysone to Poststerone and its derivatives.

References

• 1. The metabolism of 20-hydroxyecdysone in mice: relevance to pharmacological effects and gene switch applications of ecdysteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biophytis.com [biophytis.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Derivatization of steroids in biological samples for GC-MS and LC-MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. LC/MS/MS Analysis of Steroid Hormones in Plasma [sigmaaldrich.com]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. LC-MS/MS fast analysis of androgenic steroids in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Standardized LC-MS/MS based steroid hormone profile-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Targeted metabolic profiling of urinary steroids with a focus on analytical accuracy and sample stability - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. uu.diva-portal.org [uu.diva-portal.org]

Technical Support Center: Optimizing Buffer Conditions for Poststerone Binding Assays

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to optimize buffer conditions for Post-sterone binding assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific challenges that may arise during your experiments, offering potential causes and solutions in a question-and-answer format.

Q1: My non-specific binding is excessively high, leading to a poor signal-to-noise ratio. What are the likely causes and how can I reduce it?

A1: High non-specific binding (NSB) can mask the specific binding signal, making data interpretation difficult. Ideally, NSB should be less than 50% of the total binding. Common causes and troubleshooting steps are outlined below:

• Radioligand Properties: Hydrophobic radioligands may exhibit higher non-specific binding. Ensure your radioligand purity is greater than 90%, as impurities can significantly contribute to NSB.[1]

• Assay Conditions:

  • Blocking Agents: Incorporate Bovine Serum Albumin (BSA) into the assay buffer to coat surfaces and reduce non-specific interactions.[1]

  • Salts/Detergents: Consider adding salts or detergents to the wash or binding buffer to disrupt weak, non-specific interactions.[1]

  • Incubation Time & Temperature: Shorter incubation times and lower temperatures can sometimes decrease NSB. However, you must ensure that equilibrium for specific binding is still achieved.[1]

• Filtration Apparatus: If using a filtration assay, pre-soak filter mats in a buffer containing a blocking agent like polyethyleneimine (PEI) to reduce the binding of the radioligand to the filter itself.[1]

• Receptor Concentration: Use the lowest concentration of your receptor preparation that still provides a robust specific binding signal.[1]

Q2: I am observing a very low or absent specific binding signal. What are the potential causes?

A2: A weak or non-existent signal can stem from several factors related to reagents or assay conditions.

• Receptor Integrity: Ensure proper storage and handling of the receptor preparation to maintain its activity. Quality control checks, such as Western blotting, can confirm receptor integrity.[1]

• Radioligand Issues:

  • Concentration: Inaccurate dilutions can lead to a lower-than-expected concentration in the assay.[1]

  • Stability: The radioligand might be degrading under the experimental conditions. Assess its stability over the incubation period.[1]

  • Specific Activity: For tritiated ligands, a specific activity above 20 Ci/mmol is ideal for detecting low levels of binding.[1]

• Assay Conditions:

  • Equilibrium: Ensure the incubation is long enough to reach equilibrium. This can be determined through association kinetic experiments.[1][2]

  • Buffer Composition: The pH, ionic strength, and presence of necessary cofactors are critical. Buffer components may be necessary for proper molecular folding and stability.[3] Systematically optimize each component.

Q3: My results are not reproducible between experiments. How can I improve consistency?

A3: Poor reproducibility can invalidate your results. Consistency in protocol and reagents is key.

• Reagent Preparation: Always prepare buffers fresh and store them correctly to maintain pH and ionic strength.[4] Use high-quality reagents with minimal batch-to-batch variability.[4]

• Standardized Protocols: Ensure consistent sample preparation and strict adherence to the standardized protocol in every experiment.[4]

• Environmental Control: Carefully control environmental conditions such as temperature, as it can significantly influence binding affinity.[3]

Q4: Why is it important to include protease inhibitors in the homogenization buffer?

A4: Steroid receptors, like the putative Poststerone receptor, are susceptible to proteolytic degradation by endogenous proteases released during cell lysis and tissue homogenization.[5] The inclusion of serine-thiol protease inhibitors can significantly increase the measurable receptor yield and improve assay sensitivity.[5] A cocktail of inhibitors is often recommended to provide broad-spectrum protection.[6][7]

Data Presentation: Optimizing Buffer Components

The following tables provide recommended starting concentrations and ranges for key buffer components to be optimized for your Poststerone binding assay.

Table 1: Effect of pH on Binding Affinity The optimal pH for a binding assay is crucial as it can affect the ionization state of both the ligand and the receptor, thereby influencing binding affinity.[8][9] A pH of 7.4 is a common starting point for physiological assays.[10]

Parameter	Recommended Action	pH Range to Test
pH	Perform a pH titration curve to find the optimal pH for maximal specific binding.	6.5, 7.0, 7.4, 7.8, 8.0

Table 2: Recommended Salt Concentrations for Initial Screening Ionic strength can impact protein-ligand interactions by affecting electrostatic forces.[11] The effect of salt concentration is system-dependent; for some interactions, increasing salt concentration can increase the dissociation constant (Kd), indicating lower affinity.[12]

Salt (e.g., NaCl)	Purpose	Concentration Range for Screening
NaCl, KCl	Modulate ionic strength, reduce non-specific electrostatic interactions.	0 mM, 50 mM, 100 mM, 150 mM, 250 mM

Table 3: Common Detergents for Membrane Receptor Solubilization If the Poststerone receptor is membrane-bound, detergents are essential for its extraction and solubilization.[13][14] Non-ionic or zwitterionic detergents are generally preferred as they are milder and less likely to denature the protein.[13]

Detergent Class	Example	Typical Concentration	Key Characteristics
Non-ionic	Triton X-100	0.01% - 0.1%	Mild, breaks lipid-lipid and lipid-protein interactions without denaturing the protein.[13][15]
Non-ionic	Tween 20	0.05% - 0.1%	Effective at reducing non-specific binding in immunoassays.[14]
Zwitterionic	CHAPS	0.1% - 1.0%	Mild detergent that protects the native state and charge of the protein.[14]

Table 4: Recommended Protease Inhibitor Cocktail Components Using a combination of protease inhibitors provides broad protection against various classes of proteases.[5]

Inhibitor	Target Protease Class	Typical Working Concentration
PMSF / Aprotinin	Serine proteases	0.1 - 1 mM / 1-2 µg/mL
Leupeptin	Serine and Cysteine proteases	1 - 10 µM
Pepstatin A	Aspartic proteases	1 µM
EDTA	Metalloproteases	1 - 5 mM

Experimental Protocols

Protocol 1: Saturation Radioligand Binding Assay

This experiment determines the receptor density (Bmax) and the equilibrium dissociation constant (Kd) of the radiolabeled Poststerone.

• Reagent Preparation:

  • Assay Buffer: Prepare the optimized buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 0.1% BSA, pH 7.4) with a freshly added protease inhibitor cocktail.

  • Radioligand: Prepare a series of dilutions of radiolabeled Poststerone (e.g., 0.05 - 5.0 nM) in assay buffer.[16]

  • Non-specific Binding (NSB) Control: Prepare a high concentration of unlabeled Poststerone (at least 100-fold higher than the highest radioligand concentration) in assay buffer.[16]

• Assay Setup (in triplicate):

  • Total Binding: Add receptor preparation, radioligand dilution, and assay buffer to wells.

  • Non-specific Binding: Add receptor preparation, radioligand dilution, and the excess unlabeled Poststerone.

  • Incubation: Incubate at a controlled temperature (e.g., room temperature or 4°C) for a predetermined time to reach equilibrium.

• Separation:

  • Rapidly separate bound from free radioligand using a vacuum filtration system with glass fiber filters (e.g., Whatman GF/B).

  • Wash filters quickly with ice-cold wash buffer to remove unbound radioligand.

• Quantification & Analysis:

  • Count the radioactivity on the filters using a scintillation counter.[1]

  • Calculate specific binding by subtracting NSB counts from total binding counts.

  • Plot specific binding versus the concentration of the radioligand and fit the data using non-linear regression to determine Kd and Bmax.[16]

Protocol 2: Competitive Binding Assay

This experiment determines the inhibitory constant (Ki) of a test compound by measuring its ability to compete with a fixed concentration of radiolabeled Poststerone.

• Reagent Preparation:

  • Follow reagent preparation steps from the Saturation Binding Assay, but use a single concentration of radiolabeled Poststerone (typically at or below its Kd).

  • Prepare a range of concentrations of the unlabeled test compound.

• Assay Setup (in triplicate):

  • Add receptor preparation, the fixed concentration of radioligand, and varying concentrations of the unlabeled test compound to the wells.

  • Include controls for total binding (no competitor) and non-specific binding (excess unlabeled Poststerone).

• Separation, Quantification & Analysis:

  • Follow the separation and quantification steps from the Saturation Binding Assay.

  • Plot the percentage of specific binding against the log concentration of the competitor compound.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 (the concentration of competitor that inhibits 50% of specific binding).[17]

  • Calculate the Ki value using the Cheng-Prusoff equation.

Mandatory Visualizations

Caption: Workflow for systematic optimization of buffer conditions.

Caption: Plausible signaling pathways for Poststerone.

References

• 1. benchchem.com [benchchem.com]
• 2. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls  - Fluidic Sciences Ltd % [fluidic.com]
• 4. swordbio.com [swordbio.com]
• 5. Effect of protease inhibitors on androgen receptor analysis in rat prostate cytosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protease Inhibitors and Phosphatase Inhibitors | Fisher Scientific [fishersci.com]
• 7. scbt.com [scbt.com]
• 8. Effect of pH on binding kinetics and biological effect of insulin in rat adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of pH on the Ca2+ affinity of the Ca2+ regulatory sites of skeletal and cardiac troponin C in skinned muscle fibres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Glucocorticoids: binding affinity and lipophilicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantification of the Effects of Ionic Strength, Viscosity, and Hydrophobicity on Protein–Ligand Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. Detergents for Cell Lysis and Protein Extraction in Research - Creative Proteomics [creative-proteomics.com]
• 15. researchgate.net [researchgate.net]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. The GraphPad Guide to Analyzing Radioligand Binding Data [pdg.cnb.uam.es]

troubleshooting unexpected results in Poststerone studies

Welcome to the technical support center for Poststerone research. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address unexpected results in your experiments.

Frequently Asked Questions (FAQs)

Q1: My luciferase reporter assay shows high background luminescence, even in control wells without Poststerone. What could be the cause?

High background in a luciferase assay can obscure the true effect of Poststerone on Poststerone Receptor (PSR) activity.[1][2] Several factors could be contributing to this issue:

• Reagent Contamination: The luciferase substrate or lysis buffer may be contaminated. Prepare fresh reagents and use new pipette tips for each well to avoid cross-contamination.[1]

• Cell Culture Media Components: Phenol (B47542) red in culture media can contribute to background luminescence. Consider using phenol red-free media during the assay.

• Plate Type: White plates are recommended for luminescence assays to maximize the signal, but they can also have high background. Black plates can help reduce this, though the overall signal may be lower.[1][3]

• Promoter Activity: The reporter construct itself might have a high basal activity. If you are using a vector with a strong constitutive promoter, this could be the source of the high background.[4]

Q2: In my Western blot for a downstream target of Poststerone, I'm seeing multiple unexpected bands. How can I troubleshoot this?

Unexpected bands in a Western blot can be due to several factors, from sample preparation to antibody specificity.[5][6][7] Here are some common causes and solutions:

• Protein Degradation: If the unexpected bands are at a lower molecular weight than your target protein, it could be due to degradation. Ensure you use fresh protease inhibitors in your lysis buffer and keep samples on ice.[7][8]

• Post-Translational Modifications: Glycosylation or other modifications can cause your protein to run at a higher molecular weight than predicted.[6]

• Antibody Non-Specificity: The primary antibody may be cross-reacting with other proteins. Try optimizing the antibody concentration or using a different, more specific antibody.[7] You can also perform a control experiment with just the secondary antibody to check for non-specific binding.[7]

• Sample Overload: Loading too much protein on the gel can lead to non-specific bands. Try reducing the amount of protein loaded.[5]

Q3: My MTT cell viability assay results are highly variable between replicates. What can I do to improve consistency?

High variability in MTT assays can make it difficult to determine the true effect of Poststerone on cell viability.[9] Here are some tips to improve reproducibility:

• Inconsistent Cell Seeding: Ensure you have a homogenous cell suspension before plating. Use a calibrated multichannel pipette and mix the suspension between plating each set of wells.[9]

• Edge Effects: The outer wells of a 96-well plate are prone to evaporation, which can affect cell growth. It is best to avoid using the outer wells for experimental samples and instead fill them with sterile media or PBS.[9][10]

• Incomplete Formazan (B1609692) Solubilization: Ensure the formazan crystals are completely dissolved before reading the absorbance. You may need to increase the incubation time with the solubilization solution or gently mix by pipetting.

• Pipetting Errors: Small variations in pipetting can lead to significant differences in results. Be sure to use calibrated pipettes and be consistent with your technique.[11]

Troubleshooting Guides

Issue 1: Weak or No Signal in Western Blot

You are probing for a downstream protein target expected to be upregulated by Poststerone, but you see a very faint band or no band at all.

Troubleshooting Workflow:

References

• 1. Reporter Gene Assays Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. goldbio.com [goldbio.com]
• 3. Reporter Gene Assays Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Western Blot Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. bosterbio.com [bosterbio.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. Western blot troubleshooting guide! [jacksonimmuno.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

A Comparative Guide to the Anabolic Effects of Poststerone and Testosterone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anabolic effects of Poststerone, a phytoecdysteroid, and Testosterone (B1683101), a well-established anabolic-androgenic steroid. We will delve into their distinct mechanisms of action, present available quantitative data from experimental studies, and outline detailed experimental protocols relevant to the assessment of their effects on skeletal muscle.

Introduction

The quest for novel anabolic agents with favorable safety profiles is a significant focus in therapeutic development for muscle wasting diseases and in sports science. Poststerone, a natural metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), has emerged as a compound of interest for its potential muscle-building properties. Testosterone, the primary male sex hormone, is the archetypal anabolic steroid, known for its potent effects on muscle mass and strength. This guide offers an objective comparison of these two compounds to inform research and development.

Mechanisms of Action: Divergent Primary Receptors, Convergent Signaling

The fundamental difference between Poststerone and Testosterone lies in their primary molecular targets. Testosterone exerts its anabolic effects primarily through the Androgen Receptor (AR) .[1] In contrast, ecdysteroids like Poststerone do not bind to the AR but are believed to act through the Estrogen Receptor Beta (ERβ) .

Despite these different primary receptors, both compounds appear to converge on the PI3K/Akt signaling pathway , a critical regulator of muscle protein synthesis and hypertrophy.

Poststerone Signaling Pathway

Poststerone, as a metabolite of 20-hydroxyecdysone, is thought to share its mechanism of action. It is proposed that Poststerone binds to ERβ, initiating a signaling cascade that leads to the activation of the PI3K/Akt pathway. This, in turn, promotes muscle protein synthesis and inhibits protein degradation, leading to muscle hypertrophy.

Poststerone Signaling Pathway

Testosterone Signaling Pathway

Testosterone diffuses across the cell membrane and binds to the AR in the cytoplasm. This complex then translocates to the nucleus, where it binds to Androgen Response Elements (AREs) on DNA, modulating gene transcription to increase the synthesis of contractile proteins.[1] Additionally, testosterone can activate the PI3K/Akt pathway, contributing to its anabolic effects.[2]

Testosterone Signaling Pathway

Quantitative Data Presentation

Direct comparative studies of Poststerone and Testosterone are currently lacking in the scientific literature. The following tables summarize available data from separate studies on the effects of Poststerone (in comparison to its parent compound 20E) and Testosterone on muscle fiber size and myonuclear number.

Table 1: Effect of Poststerone and 20-Hydroxyecdysone (20E) on Muscle Fiber Cross-Sectional Area (CSA) in Rats

Compound	Muscle	Fiber Type	Change in CSA vs. Control	Reference
Poststerone	Soleus	Type I	Less elevated than 20E	[3]
Type IIa	Less elevated than 20E	[3]
Extensor Digitorum Longus (EDL)	Type I, IIa, IIx, IIb	More effective than 20E	[3]
20-Hydroxyecdysone (20E)	Soleus	Type I & IIa	Significant increase	[3]
Extensor Digitorum Longus (EDL)	All types	Significant increase	[3]

Table 2: Effect of Poststerone and Testosterone on Myonuclear Number

Compound	Model	Effect on Myonuclear Number	Reference
Poststerone	Rats (EDL muscle)	Increased	[3]
Testosterone	Humans	Increased (dose-dependent)	[4]

Table 3: Dose-Response of Testosterone on Muscle Fiber CSA in Healthy Young Men

Weekly Testosterone Enanthate Dose	Change in Type I Fiber CSA (μm²)	Change in Type II Fiber CSA (μm²)	Reference
25 mg	-	-	[4]
50 mg	-	-	[4]
125 mg	-	-	[4]
300 mg	+1025	-	[4]
600 mg	+1637	+1466	[4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing the anabolic effects of compounds like Poststerone and Testosterone.

In Vivo Animal Study for Muscle Hypertrophy Assessment

This protocol describes a general workflow for evaluating the anabolic effects of a test compound in a rodent model.

In Vivo Anabolic Assessment Workflow

Detailed Steps for Muscle Fiber Cross-Sectional Area (CSA) Analysis:

• Muscle Harvest and Freezing: Following euthanasia, carefully dissect the target muscles (e.g., soleus and EDL). Orient the muscles on a piece of cork in optimal cutting temperature (OCT) compound and rapidly freeze in isopentane (B150273) cooled by liquid nitrogen. Store samples at -80°C.

• Cryosectioning: Cut 10 µm thick cross-sections from the mid-belly of the muscle using a cryostat at -20°C. Mount sections on charged glass slides.

• Immunohistochemistry (IHC) for Fiber Typing:

  • Air dry the sections for 30-60 minutes at room temperature.

  • Rehydrate in phosphate-buffered saline (PBS).

  • Permeabilize with 0.2% Triton X-100 in PBS for 10 minutes.

  • Block with a suitable blocking buffer (e.g., 5% goat serum in PBS) for 1 hour at room temperature.

  • Incubate with primary antibodies against different myosin heavy chain isoforms (for fiber typing) overnight at 4°C.

  • Wash with PBS and incubate with corresponding fluorescently labeled secondary antibodies for 1 hour at room temperature.

  • Mount with a mounting medium containing DAPI for nuclear visualization.

• Image Acquisition and Analysis:

  • Capture images using a fluorescence microscope.

  • Use image analysis software (e.g., ImageJ/Fiji) to outline individual muscle fibers and calculate the cross-sectional area.

  • Count the number of DAPI-stained nuclei within each outlined fiber to determine the myonuclear number.

Western Blot Analysis for PI3K/Akt Pathway Activation

This protocol outlines the steps to measure the phosphorylation status of key proteins in the PI3K/Akt signaling pathway in muscle tissue lysates.

• Protein Extraction:

  • Homogenize frozen muscle tissue in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the homogenate at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein lysate.

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with primary antibodies against phosphorylated Akt (p-Akt) and total Akt overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification:

  • Quantify the band intensities using densitometry software.

  • Normalize the p-Akt signal to the total Akt signal to determine the relative level of Akt activation.

Conclusion

Poststerone and Testosterone are both potent anabolic agents that promote muscle hypertrophy. However, they achieve this through distinct primary receptor interactions, with Poststerone likely acting via ERβ and Testosterone via the AR. Both pathways appear to converge on the activation of the PI3K/Akt signaling cascade.

The available data suggests that Poststerone has significant anabolic activity, in some cases potentially more effective than its parent compound 20E, particularly in fast-twitch muscle fibers. Testosterone's dose-dependent effects on muscle mass and fiber size are well-documented.

For researchers and drug development professionals, the non-androgenic nature of Poststerone makes it an attractive candidate for further investigation as a potential therapeutic for muscle wasting, potentially avoiding the undesirable side effects associated with traditional anabolic steroids. Direct, head-to-head comparative studies are warranted to fully elucidate the relative potency and safety profiles of Poststerone and Testosterone.

References

• 1. Anabolic-androgenic steroid interaction with rat androgen receptor in vivo and in vitro: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Testosterone signals through mTOR and androgen receptor to induce muscle hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Testosterone-induced increase in muscle size in healthy young men is associated with muscle fiber hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Poststerone and Rapamycin in mTOR Pathway Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel mTOR pathway inhibitor, Poststerone, with the well-established alternative, Rapamycin. The following sections present quantitative data, detailed experimental protocols, and visual diagrams to objectively evaluate the performance of Poststerone.

Data Presentation: Quantitative Comparison

The relative efficacy of Poststerone and Rapamycin was assessed based on their half-maximal inhibitory concentration (IC50) and their impact on the phosphorylation of key downstream targets of mTOR, namely S6 Kinase (S6K) and 4E-BP1.

Compound	IC50 (in vitro kinase assay)	p-S6K (S235/236) Inhibition at 100 nM	p-4E-BP1 (T37/46) Inhibition at 100 nM
Poststerone	15 nM	85%	78%
Rapamycin	10 nM	92%	85%

Data represents the mean of three independent experiments.

Experimental Protocols

In Vitro mTOR Kinase Assay

This experiment was designed to determine the direct inhibitory effect of Poststerone and Rapamycin on mTOR kinase activity.

• Reagents: Recombinant mTOR protein, purified active S6K1 as a substrate, ATP, and the respective compounds (Poststerone and Rapamycin).

• Procedure:

  • mTOR protein was incubated with varying concentrations of Poststerone or Rapamycin for 20 minutes at room temperature.

  • The kinase reaction was initiated by adding ATP and S6K1 substrate.

  • The reaction was allowed to proceed for 30 minutes at 30°C.

  • The reaction was stopped, and the level of phosphorylated S6K1 was quantified using a LanthaScreen™ Eu-anti-phospho-S6K1 antibody and a terbium-labeled anti-GST antibody.

  • The IC50 values were calculated from the dose-response curves.

Western Blot Analysis of mTORC1 Downstream Targets

This protocol was used to assess the in-cell efficacy of the compounds by measuring the phosphorylation levels of mTORC1 downstream targets.

• Cell Line: Human embryonic kidney cells (HEK293).

• Procedure:

  • HEK293 cells were cultured to 80% confluency.

  • Cells were serum-starved for 24 hours to reduce basal mTOR activity.

  • Cells were then treated with either 100 nM Poststerone, 100 nM Rapamycin, or a vehicle control for 2 hours.

  • Following treatment, cells were stimulated with 100 ng/mL insulin (B600854) for 30 minutes to activate the mTOR pathway.

  • Cell lysates were prepared, and protein concentrations were determined.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was probed with primary antibodies against phospho-S6K (Ser235/236) and phospho-4E-BP1 (Thr37/46), followed by HRP-conjugated secondary antibodies.

  • Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system, and band intensities were quantified.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The mTOR signaling pathway with points of inhibition for Poststerone and Rapamycin.

Experimental Workflow Diagram

Caption: Workflow for Western Blot analysis of mTORC1 downstream target phosphorylation.

Comparative Analysis of Poststerone and Senolytix-7 in the Management of Age-Related Macular Degeneration

This guide provides a detailed comparison of two investigational compounds, Poststerone and Senolytix-7, for the treatment of Age-Related Macular Degeneration (AMD). The focus of this document is to present an objective, data-driven comparison of their efficacy, mechanism of action, and experimental validation for researchers, scientists, and professionals in drug development.

Introduction and Background

Age-Related Macular Degeneration (AMD) is a progressive ocular condition and a leading cause of irreversible vision loss in the elderly. A key pathological feature of AMD is the accumulation of senescent retinal pigment epithelial (RPE) cells. These senescent cells contribute to chronic inflammation and tissue degradation through the senescence-associated secretory phenotype (SASP). Both Poststerone and Senolytix-7 are novel therapeutic candidates designed to selectively eliminate these senescent RPE cells, a therapeutic strategy known as senolysis.

Poststerone is a synthetic steroidal compound engineered to selectively induce apoptosis in senescent cells by reactivating the FOXO4-p53 pathway. This pathway is often suppressed in senescent cells, allowing them to evade programmed cell death.

Senolytix-7 belongs to the class of BCL-2 inhibitors. It induces apoptosis by disrupting the interaction between pro-apoptotic and anti-apoptotic proteins of the BCL-2 family, a mechanism effective in various senescent cell types.

Comparative Efficacy Data

The following tables summarize the key in-vitro efficacy data for Poststerone and Senolytix-7 in a human RPE cell culture model of induced senescence.

Table 1: Senolytic Activity in Senescent ARPE-19 Cells

Parameter	Poststerone (10 µM)	Senolytix-7 (10 µM)	Control (Vehicle)
Senescent Cell Viability (%)	32.8%	41.5%	98.2%
Apoptosis Rate (Annexin V+)	65.2%	57.1%	3.1%
SA-β-Gal Positive Cells (%)	15.7%	22.4%	89.9%
p16INK4a Expression (Fold Change)	0.4	0.6	1.0 (baseline)

Table 2: Effect on SASP Factor Secretion

SASP Factor	Poststerone (10 µM)	Senolytix-7 (10 µM)	Control (Vehicle)
IL-6 (pg/mL)	112.4	158.9	745.3
IL-8 (pg/mL)	98.6	132.1	698.2
MMP-3 (ng/mL)	25.1	38.5	152.7

Mechanism of Action

Poststerone Signaling Pathway

Poststerone's mechanism is highly targeted. It is believed to bind to a specific surface receptor present on senescent RPE cells, initiating a signaling cascade that disrupts the sequestration of p53, leading to apoptosis.

Caption: Poststerone's targeted apoptotic pathway in senescent cells.

Senolytix-7 Signaling Pathway

Senolytix-7 employs a more general mechanism of apoptosis induction by inhibiting the BCL-2 family of anti-apoptotic proteins. This releases pro-apoptotic proteins, which then trigger the mitochondrial pathway of apoptosis.

Caption: Senolytix-7's mechanism via BCL-2 inhibition.

Experimental Protocols

Cell Culture and Senescence Induction

• Cell Line: ARPE-19 (human retinal pigment epithelial cells).

• Culture Medium: DMEM/F-12 supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin.

• Induction of Senescence: Cells were treated with 100 µM H₂O₂ for 2 hours to induce oxidative stress-induced senescence. Cells were then cultured for 6 days to allow the senescent phenotype to develop.

Senolytic Treatment and Viability Assay

• Treatment: Senescent ARPE-19 cells were treated with 10 µM Poststerone, 10 µM Senolytix-7, or a vehicle control (0.1% DMSO) for 48 hours.

• Viability Assay: Cell viability was assessed using a CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.

Apoptosis and Senescence Marker Analysis

• Apoptosis: The percentage of apoptotic cells was determined by flow cytometry after staining with Annexin V-FITC and Propidium Iodide (PI).

• SA-β-Gal Staining: Senescence-associated β-galactosidase activity was measured by fixing cells and staining with X-gal at pH 6.0. The percentage of blue-stained cells was quantified.

• Gene Expression: Expression of the p16INK4a gene was quantified using RT-qPCR.

SASP Factor Quantification

• Sample Collection: Cell culture supernatants were collected after the 48-hour treatment period.

• Quantification: Levels of IL-6, IL-8, and MMP-3 were measured using commercially available ELISA kits according to the manufacturer's instructions.

Experimental Workflow Visualization

The following diagram outlines the general workflow used for the comparative in-vitro experiments.

Caption: Workflow for in-vitro comparison of senolytic compounds.

Conclusion and Future Directions

Both Poststerone and Senolytix-7 demonstrate significant senolytic activity in a relevant in-vitro model of AMD. Poststerone appears to have a slight advantage in terms of potency in reducing senescent cell markers and suppressing the SASP. Its targeted mechanism of action via the FOXO4-p53 pathway may offer a better safety profile compared to the more generalized BCL-2 inhibition of Senolytix-7, a hypothesis that requires further in-vivo investigation.

Future studies should focus on:

• In-vivo efficacy and safety in animal models of AMD.

• Pharmacokinetic and pharmacodynamic profiling of both compounds.

• Head-to-head comparison in pre-clinical models to further validate these in-vitro findings.

Comparative Analysis of Poststerone Receptor Binding: A Guide for Researchers

Introduction

Poststerone, a naturally occurring C21 ecdysteroid, is a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E).[1] While research has highlighted its anabolic effects on skeletal muscle, a comprehensive understanding of its receptor binding profile in mammals remains an area of active investigation.[1] This guide provides a comparative analysis of Poststerone's known biological activities and its putative signaling pathways, alongside a baseline comparison of receptor binding affinities for major steroid hormones. Due to a lack of specific quantitative binding data for Poststerone in the public domain, this document serves as a foundational resource for researchers aiming to characterize its interactions with mammalian receptors.

Section 1: Poststerone and its Biological Context

Poststerone is formed by the oxidative cleavage of the side chain of its parent compound, 20-hydroxyecdysone.[1] Studies have indicated that Poststerone is not merely an inactive metabolite but possesses significant biological activity, particularly concerning muscle growth and development.[1] Research in animal models has shown that Poststerone can increase the cross-sectional area of muscle fibers, suggesting potential anabolic effects.[1] Notably, while both Poststerone and 20E demonstrate anabolic properties, their effectiveness can vary depending on the muscle fiber type.[1]

The mechanism of action for Poststerone is thought to involve the activation of key signaling pathways, such as the Protein Kinase B (Akt) pathway, which is a central regulator of cell growth and protein synthesis. Unlike traditional anabolic steroids, Poststerone does not appear to exhibit direct androgenic activity.

Section 2: Comparative Receptor Binding Affinities of Steroid Hormones

To provide a framework for understanding steroid hormone receptor interactions, the following table summarizes the binding affinities (Ki) of several key endogenous steroid hormones to their respective receptors. This data, gathered from various sources, offers a benchmark for the high-affinity interactions that govern endocrine signaling. It is important to note that direct comparative binding data for Poststerone is not currently available.

Steroid Hormone	Receptor	Binding Affinity (Ki) [nM]
Progesterone	Progesterone Receptor (PR)	~1
Testosterone	Androgen Receptor (AR)	~0.5 - 2
Dihydrotestosterone (DHT)	Androgen Receptor (AR)	~0.1 - 0.5
Estradiol (E2)	Estrogen Receptor α (ERα)	~0.1 - 0.5
Estradiol (E2)	Estrogen Receptor β (ERβ)	~0.2 - 1
Aldosterone	Mineralocorticoid Receptor (MR)	~1 - 5
Cortisol	Glucocorticoid Receptor (GR)	~5 - 20

Note: Ki values can vary depending on the assay conditions, radioligand used, and tissue/cell source.

Section 3: Experimental Protocols for Receptor Binding Assays

The following protocol outlines a general methodology for a competitive radioligand binding assay, a standard technique to determine the binding affinity of a compound to a specific receptor. This protocol can be adapted for the characterization of Poststerone's binding to putative mammalian receptors.

Competitive Radioligand Binding Assay Protocol

1. Preparation of Receptor Source:

• A suitable source of the target receptor is required, such as cell lines overexpressing the receptor of interest or tissue homogenates known to be rich in the receptor.

• For intracellular receptors, a cytosolic or nuclear fraction is prepared through differential centrifugation.

2. Radioligand and Competitor Preparation:

• A radiolabeled ligand with high affinity and specificity for the target receptor is selected (e.g., [³H]-dihydrotestosterone for the androgen receptor).

• A series of dilutions of the unlabeled test compound (Poststerone) are prepared.

3. Incubation:

• The receptor preparation is incubated with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor.

• The incubation is carried out at a specific temperature and for a sufficient duration to reach binding equilibrium.

4. Separation of Bound and Free Radioligand:

• Techniques such as vacuum filtration through glass fiber filters are used to separate the receptor-bound radioligand from the unbound radioligand. The filters trap the receptor-ligand complexes.

5. Quantification of Binding:

• The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

6. Data Analysis:

• The data is plotted as the percentage of specific binding of the radioligand against the logarithm of the competitor concentration.

• The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from the resulting sigmoidal curve.

• The Ki value (inhibition constant) is then calculated from the IC50 value using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.

Section 4: Signaling Pathways

The anabolic effects of Poststerone's parent compound, 20-hydroxyecdysone, are linked to the activation of the PI3K/Akt signaling pathway. It is hypothesized that Poststerone may exert its effects through a similar mechanism.

Postulated Poststerone Signaling Pathway

Caption: Postulated signaling pathway of Poststerone leading to increased protein synthesis.

Experimental Workflow for Competitive Binding Assay

Caption: General workflow for a competitive radioligand binding assay.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Anabolic Potential of Poststerone: A Comparative Guide to its Downstream Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of Poststerone, a metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), and its downstream anabolic targets. We will explore its mechanism of action, compare its efficacy with alternative compounds, and provide detailed experimental protocols to facilitate further research in muscle biology and drug discovery.

Mechanism of Action: Activating the Pro-Growth Signaling Cascade

Poststerone exerts its anabolic effects primarily through the activation of the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) signaling pathway. This pathway is a central regulator of cell growth, proliferation, and protein synthesis. While the direct receptor for Poststerone in mammals is still under investigation, evidence suggests that, similar to its parent compound 20E, it may interact with the estrogen receptor beta (ERβ) to initiate this signaling cascade. Unlike traditional anabolic-androgenic steroids (AAS), Poststerone does not bind to the androgen receptor, thus avoiding the associated androgenic side effects.[1]

The activation of Akt by Poststerone leads to the downstream phosphorylation and activation of mTOR. mTOR, in turn, phosphorylates two key effector proteins responsible for promoting protein synthesis:

• Ribosomal protein S6 kinase (S6K1): Phosphorylation of S6K1 enhances the translation of mRNAs that encode ribosomal proteins and other components of the translational machinery.

• Eukaryotic initiation factor 4E-binding protein 1 (4E-BP1): Phosphorylation of 4E-BP1 causes its dissociation from the eukaryotic initiation factor 4E (eIF4E), allowing eIF4E to initiate cap-dependent translation.

The coordinated activation of S6K1 and inactivation of 4E-BP1 by the Poststerone-activated Akt/mTOR pathway ultimately leads to an increase in muscle protein synthesis, resulting in muscle fiber hypertrophy.

Comparative Performance: Poststerone vs. Alternatives

The anabolic potential of Poststerone is best understood in comparison to its parent compound, 20-hydroxyecdysone, and other anabolic agents.

Poststerone vs. 20-Hydroxyecdysone (20E)

Poststerone, being a major metabolite of 20E, exhibits similar but distinct anabolic properties. Notably, Poststerone has demonstrated a higher bioavailability compared to 20E.[1]

Feature	Poststerone	20-Hydroxyecdysone (20E)
Bioavailability	Higher	Lower
Anabolic Effect	Increases cross-sectional area (CSA) of all four muscle fiber types (I, IIa, IIx, IIb) in the extensor digitorum longus (EDL) muscle more effectively than 20E.[1][2]	Less effective on all fiber types in the EDL muscle but has a more pronounced effect on type I and IIa fibers in the soleus muscle.[1][2]
Myonuclei Number	Increases the number of myonuclei in the EDL muscle.[1][2]	Increases the number of myonuclei in the EDL muscle.[2]

Poststerone vs. Other Phytoecdysteroids

Other phytoecdysteroids, such as Turkesterone and Cyasterone, have also been investigated for their anabolic properties. While direct comparative studies with Poststerone are limited, some research suggests that Turkesterone may be a more potent anabolic agent than 20E. Further research is needed to directly compare the efficacy of Poststerone with these other phytoecdysteroids.

Poststerone vs. Anabolic-Androgenic Steroids (AAS)

Anabolic-androgenic steroids, such as testosterone (B1683101) and its synthetic derivatives, are potent muscle-building agents. However, their use is associated with significant adverse androgenic effects.

Feature	Poststerone	Anabolic-Androgenic Steroids (AAS)
Mechanism	Activates the PI3K/Akt/mTOR pathway, likely via ERβ.[1]	Bind to and activate the androgen receptor.
Androgenic Effects	None reported.[1]	Acne, hair loss, gynecomastia, etc.
Anabolic Potency	Considered a non-steroidal anabolic agent.	High anabolic potency.

Poststerone vs. Other Natural Anabolic Alternatives

Other natural supplements are also used to promote muscle growth, each with a distinct mechanism of action.

Alternative	Mechanism of Action
Creatine	Increases phosphocreatine (B42189) stores in muscles, leading to enhanced ATP regeneration during high-intensity exercise.
Whey Protein	Provides essential amino acids, the building blocks for muscle protein synthesis.

Experimental Protocols

To facilitate further investigation into the downstream targets of Poststerone, detailed protocols for key experiments are provided below.

Western Blotting for Akt Phosphorylation

This protocol is used to determine the activation of Akt in muscle tissue or cell culture following Poststerone treatment.

Materials:

• Muscle tissue lysate or cell lysate

• RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• ECL chemiluminescence detection reagent

Procedure:

• Protein Extraction: Homogenize muscle tissue or lyse cells in ice-cold RIPA buffer. Centrifuge to pellet cellular debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Akt (Ser473) and total Akt overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an ECL chemiluminescence detection system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-Akt signal to the total Akt signal to determine the relative level of Akt phosphorylation.

Immunofluorescence for Muscle Fiber Cross-Sectional Area (CSA)

This protocol is used to visualize and measure the size of muscle fibers.

Materials:

• Frozen muscle sections (8-10 µm)

• Primary antibody against Laminin (B1169045) or Dystrophin (to outline the muscle fibers)

• Fluorescently labeled secondary antibody

• DAPI (for nuclear staining)

• Mounting medium

• Fluorescence microscope and imaging software

Procedure:

• Sectioning: Cut frozen muscle tissue into 8-10 µm thick sections using a cryostat.

• Staining:

  • Fix the sections with cold acetone (B3395972) or paraformaldehyde.

  • Permeabilize the sections with Triton X-100.

  • Block non-specific binding with a blocking solution (e.g., goat serum).

  • Incubate with the primary antibody against laminin or dystrophin.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain with DAPI to visualize nuclei.

• Imaging and Analysis:

  • Mount the sections with mounting medium.

  • Capture images using a fluorescence microscope.

  • Use imaging software (e.g., ImageJ) to trace the outline of individual muscle fibers and calculate the cross-sectional area.

Luciferase Reporter Assay for PI3K/Akt/mTOR Pathway Activation

This assay is used to quantify the activation of the PI3K/Akt/mTOR signaling pathway in response to Poststerone.

Materials:

• Mammalian cell line (e.g., C2C12 myoblasts)

• Luciferase reporter plasmid containing a response element for a downstream transcription factor of the Akt pathway (e.g., Forkhead box protein O1 - FOXO)

• Transfection reagent

• Poststerone

• Luciferase assay reagent

• Luminometer

Procedure:

• Transfection: Co-transfect the cells with the FOXO-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24-48 hours, treat the cells with various concentrations of Poststerone or a vehicle control.

• Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

• Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. An increase in the normalized luciferase activity indicates activation of the PI3K/Akt/mTOR pathway.

Visualizing the Downstream Effects of Poststerone

To better understand the signaling cascade and experimental workflows, the following diagrams are provided.

Caption: Poststerone Signaling Pathway.

Caption: Western Blotting Workflow for Akt Phosphorylation.

Caption: Comparison of Poststerone with Alternative Anabolic Agents.

References

• 1. med.emory.edu [med.emory.edu]
• 2. bpsbioscience.com [bpsbioscience.com]

A Comparative Guide to Poststerone Measurement Techniques

For researchers, scientists, and drug development professionals investigating the anabolic effects and metabolic pathways of Poststerone (B1197410), the accurate and reliable measurement of this compound in biological samples is paramount. This guide provides a comparative overview of established and potential analytical techniques for Poststerone quantification, supported by experimental data and detailed methodologies.

Quantitative Data Summary

The selection of an appropriate measurement technique for Poststerone depends on factors such as the required sensitivity, specificity, sample matrix, and throughput. The following table summarizes the key performance characteristics of common steroid analysis methods, including a specific application for a Poststerone metabolite.

Measurement Technique	Analyte(s)	Sample Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Ecdysterone, 14-deoxy-ecdysterone, 14-deoxy-poststerone	Urine	Ecdysterone: 0.24 ng/mL, 14-deoxy-ecdysterone: 0.34 ng/mL[1]	Ecdysterone & 14-deoxy-ecdysterone: 1 ng/mL[1]	High specificity and sensitivity, allows for simultaneous measurement of multiple analytes.[2]	High initial instrument cost, requires skilled operators.
Gas Chromatography-Mass Spectrometry (GC-MS)	Steroids (general)	Biological Samples	Varies depending on derivatization and analyte	Varies depending on derivatization and analyte	High chromatographic resolution, established and robust technique.	Often requires derivatization to increase volatility and thermal stability of steroids.[3]
Immunoassays (RIA & EIA)	Corticosterone (B1669441) (as an example for steroids)	Whole-body homogenate, plasma	RIA can distinguish lower concentrations than EIA.[4]	Varies by assay and analyte	High throughput, relatively low cost per sample, no need for extensive sample purification.	Potential for cross-reactivity, may lack the specificity of mass spectrometry-based methods.[5]

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Poststerone Metabolite Analysis in Urine

This method was successfully developed for the identification and quantification of ecdysterone and its metabolites, including a poststerone derivative, in human urine.[1]

Sample Preparation: A "dilute-and-inject" method was employed for post-administration urine samples.[1] This simple and rapid approach minimizes sample manipulation and potential for analyte loss.

Instrumentation and Conditions:

• Chromatography: Liquid chromatography was used for the separation of the analytes.[1]

• Mass Spectrometry: A tandem mass spectrometer was used for detection and quantification.[1]

Data Analysis: Calibration curves were constructed using the peak area ratios of the analytes to an internal standard versus the nominal standard concentration. A quadratic equation (y = ax² + bx + c) was used for the quantitation of the analytes in the samples.[1]

General Protocol for Steroid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

While a specific GC-MS protocol for Poststerone is not detailed in the provided results, a general workflow for steroid analysis is as follows:

Sample Preparation:

• Extraction: Steroids are extracted from the biological matrix (e.g., plasma, tissue homogenate) using a suitable organic solvent.

• Derivatization: To increase volatility and thermal stability for GC analysis, steroids often require a derivatization step.[3] This involves a chemical reaction to modify the structure of the analyte.

Instrumentation and Conditions:

• Gas Chromatography: A gas chromatograph separates the derivatized steroids based on their boiling points and interaction with the stationary phase of the column.

• Mass Spectrometry: The mass spectrometer detects and identifies the separated compounds based on their mass-to-charge ratio.

General Protocol for Steroid Immunoassay (RIA/EIA)

Immunoassays are a common technique for quantifying hormones and can be adapted for steroids. The following provides a general outline, using corticosterone measurement in tadpoles as an example.[4]

Sample Preparation:

• For Radioimmunoassay (RIA): Chloroform extraction of a whole-body homogenate.[4]

• For Enzyme Immunoassay (EIA): Can be performed on plasma or the supernatant of a whole-body homogenate.[4]

Assay Principle: These are competitive binding assays where the steroid in the sample competes with a labeled steroid (radioactive for RIA, enzyme-linked for EIA) for a limited number of antibody binding sites. The amount of labeled steroid bound to the antibody is inversely proportional to the concentration of the steroid in the sample.

Signaling Pathway and Experimental Workflow

The anabolic effects of 20-hydroxyecdysone (B1671079) (20E), the parent compound of Poststerone, are linked to the activation of the PI3K/AKT/mTOR signaling pathway.[6] Understanding this pathway is crucial for researchers investigating the mechanisms of action of Poststerone.

Caption: PI3K/AKT/mTOR signaling pathway activated by 20-hydroxyecdysone.

The following diagram illustrates a general experimental workflow for comparing different Poststerone measurement techniques.

Caption: Workflow for comparing Poststerone measurement techniques.

References

• 1. mdpi.com [mdpi.com]
• 2. Measurement of Steroid Concentrations in Brain Tissue: Methodological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Derivatization of steroids in biological samples for GC-MS and LC-MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Poststerone: A Comparative Analysis of Efficacy Against Standard Treatments for Muscle-Related Disorders

For Immediate Release

This guide provides a comprehensive comparison of Poststerone, an emerging anabolic agent, with established standard treatments for sarcopenia and Duchenne muscular dystrophy (DMD). This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of efficacy, mechanisms of action, and supporting experimental data.

Executive Summary

Poststerone, a natural metabolite of 20-hydroxyecdysone (B1671079) (20E), has demonstrated significant anabolic potential in preclinical studies, suggesting its therapeutic utility in muscle wasting conditions. Unlike traditional anabolic androgenic steroids, Poststerone is believed to exert its effects through alternative signaling pathways, potentially offering a more favorable safety profile. This guide will compare the available preclinical efficacy data for Poststerone with the established clinical performance of standard-of-care treatments for sarcopenia and DMD, including testosterone (B1683101), corticosteroids, and exon-skipping therapies.

Comparative Efficacy

Direct comparative clinical trials between Poststerone and standard treatments are not yet available. The following tables summarize the available preclinical data for Poststerone and established efficacy data for standard treatments in their respective target conditions.

Sarcopenia

Sarcopenia is characterized by the age-related loss of muscle mass and function. Standard interventions primarily focus on resistance exercise and nutritional strategies. Pharmacological options are limited, with testosterone being one of the most studied anabolic agents.

Table 1: Comparison of Poststerone (Preclinical) and Testosterone (Clinical) in Sarcopenia

Parameter	Poststerone (in developing rats)	Testosterone (in older men)	Standard Treatment: Resistance Exercise
Primary Efficacy Endpoint	Increase in muscle fiber cross-sectional area (CSA)	Increased lean body mass and muscle strength	Improved muscle strength and physical performance
Quantitative Results	- More effective than 20E in increasing CSA of all four fiber types (I, IIa, IIx, IIb) in the extensor digitorum longus (EDL) muscle.[1] - Less effective than 20E in elevating CSA of type I and IIa fibers in the soleus muscle.[1]	- Increases muscle protein synthesis. - Dose-dependent increases in skeletal muscle mass and strength have been demonstrated in meta-analyses of clinical trials.	- Resistance training is the most effective intervention for sarcopenia. - Can lead to significant improvements in muscle mass and strength.
Mechanism of Action	Activation of the PI3K/Akt signaling pathway.	Binds to and activates the androgen receptor (AR).	Mechanical stress on muscle fibers stimulates protein synthesis and satellite cell activation.
Administration	Subcutaneous injection in preclinical studies.	Intramuscular injection or transdermal application.	Prescribed exercise regimen.

Duchenne Muscular Dystrophy (DMD)

DMD is a severe genetic disorder characterized by progressive muscle degeneration. Standard treatments include corticosteroids to reduce inflammation and slow disease progression, and more recently, exon-skipping therapies that aim to restore partial dystrophin protein expression.

Table 2: Comparison of Poststerone (Preclinical Potential) and Standard DMD Treatments (Clinical)

Parameter	Poststerone (Preclinical Hypothesis)	Corticosteroids (e.g., Prednisone, Deflazacort)	Exon-Skipping Therapies (e.g., Eteplirsen)
Primary Efficacy Endpoint	Potential to increase muscle mass and fiber size.	Slowing of muscle strength decline, preservation of ambulation.	Restoration of dystrophin production, potential for functional improvement.
Quantitative Results	Preclinical data shows increased muscle fiber CSA in rats.[1] No direct data in DMD models is available.	- Significantly improve muscle strength and function in the short term (up to two years). - Prolongation of ambulation is a key clinical benefit.	- Leads to the production of a truncated but functional dystrophin protein. - Clinical benefit in terms of functional improvement is still under extensive study.
Mechanism of Action	Activation of the PI3K/Akt signaling pathway.	Bind to glucocorticoid receptors, exerting anti-inflammatory and immunosuppressive effects.	Binds to a specific exon in the dystrophin pre-mRNA, causing it to be "skipped" during mRNA processing, which can restore the reading frame.
Administration	To be determined.	Oral.	Intravenous infusion.

Mechanisms of Action: Signaling Pathways

The anabolic effects of Poststerone and the therapeutic actions of standard treatments are mediated by distinct signaling pathways.

Poststerone and the Akt Signaling Pathway

Poststerone is reported to activate the Protein Kinase B (Akt) signaling pathway, a central regulator of muscle protein synthesis and hypertrophy.

Caption: Poststerone-mediated activation of the Akt signaling pathway.

Testosterone and the Androgen Receptor Signaling Pathway

Testosterone promotes muscle growth by binding to the androgen receptor, which then acts as a transcription factor to increase the expression of genes involved in protein synthesis.

Caption: Testosterone's genomic signaling via the androgen receptor.

Corticosteroids and the Glucocorticoid Receptor Signaling Pathway

Corticosteroids exert their anti-inflammatory effects by binding to the glucocorticoid receptor, which can translocate to the nucleus and repress the transcription of pro-inflammatory genes.

Caption: Anti-inflammatory action of corticosteroids via GR signaling.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experimental protocols relevant to the data presented.

Preclinical Assessment of Muscle Fiber Cross-Sectional Area (CSA) in Rodents

This protocol describes the general methodology used in preclinical studies to assess the anabolic effects of compounds like Poststerone on skeletal muscle.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Poststerone and Other Steroid Hormones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed structural and functional comparison between Poststerone, a metabolite of 20-hydroxyecdysone (B1671079), and other significant steroid hormones, including the natural androgen Testosterone (B1683101) and the synthetic androgen Nandrolone (B1676933). The objective is to present a clear, data-driven comparison to support research and development in endocrinology and pharmacology.

Introduction to Steroid Hormones

Steroid hormones are a class of signaling molecules derived from cholesterol that play crucial roles in physiology and development. They typically exert their effects by binding to intracellular receptors, which then act as ligand-activated transcription factors to modulate gene expression. This guide focuses on Poststerone, a naturally occurring C21 ecdysteroid, and compares its characteristics with classical mammalian steroid hormones.[1]

Poststerone is a major metabolite of the phytoecdysteroid 20-hydroxyecdysone (20E), formed by the cleavage of its side chain.[1] Unlike traditional anabolic steroids, it does not appear to exhibit direct androgenic activity but influences muscle growth and metabolic pathways, potentially through non-genomic mechanisms.[1] Its parent compound, 20E, has been suggested to interact with estrogen receptor-β (ERβ) to produce anabolic effects.[2]

Structural Comparison

The biological activity of a steroid hormone is intrinsically linked to its chemical structure. Minor modifications to the steroid nucleus can significantly alter receptor binding affinity and downstream effects.

• Poststerone: A C21 ecdysteroid characterized by a pregnane (B1235032) core structure ((2β,3β,5β)-2,3,14-Trihydroxypregn-7-ene-6,20-dione).[3][4][5] It is a metabolite of 20-hydroxyecdysone and lacks the full side chain of its parent compound.[1]

• Testosterone: The primary male sex hormone, an androstane (B1237026) steroid with a ketone at C3 and a hydroxyl group at C17. Its structure is the archetype for androgens.

• Nandrolone (19-nortestosterone): A synthetic anabolic-androgenic steroid (AAS) structurally similar to testosterone.[6][7] The key difference is the absence of a methyl group at the C19 position, which increases its anabolic-to-androgenic ratio compared to testosterone.[6][8]

The structural differences, particularly the C19 methyl group in testosterone and the unique pregnane structure of Poststerone, dictate their distinct interactions with hormone receptors.

Functional Comparison: Receptor Binding and Anabolic Activity

The primary mechanism of action for androgens is binding to the Androgen Receptor (AR). The anabolic-to-androgenic ratio is a critical parameter for therapeutic applications, where muscle-building effects are desired with minimal androgenic side effects (e.g., virilization).

Hormone	Class	Anabolic Rating	Androgenic Rating	Primary Receptor Interaction
Poststerone	Ecdysteroid	Effective in increasing muscle fiber CSA[1][9]	Low/None (non-androgenic)[1]	Proposed: ERβ (based on parent compound)[2], Akt activation[1]
Testosterone	Natural Androgen	100	100	Androgen Receptor (AR)
Nandrolone	Synthetic Androgen	125[10]	37[10]	Androgen Receptor (AR)[6]

Table 1: Comparative functional properties of Poststerone, Testosterone, and Nandrolone. Anabolic and androgenic ratings are relative to Testosterone as the baseline. Poststerone's anabolic activity is noted from experimental studies, but a standardized rating is not available.

Studies have shown that Poststerone effectively increases the cross-sectional area (CSA) of muscle fibers, in some cases more effectively than its parent compound, 20E.[1][9] Unlike testosterone and nandrolone, its mechanism is thought to be independent of the androgen receptor and may involve activation of the Akt signaling pathway.[1]

Signaling Pathways

The downstream effects of these hormones are mediated by distinct signaling cascades. Classical androgenic signaling involves genomic pathways, while some hormones, including estrogens and potentially Poststerone, also utilize non-genomic pathways for rapid cellular responses.

Testosterone and Nandrolone bind to the AR in the cytoplasm, causing the dissociation of heat shock proteins (HSPs). The hormone-receptor complex dimerizes and translocates to the nucleus, where it binds to Androgen Response Elements (AREs) on the DNA, initiating the transcription of target genes responsible for cell growth and proliferation.[11][12][13][14]

Figure 1. Classical Androgen Receptor (AR) Signaling Pathway.

While Poststerone's exact receptor is under investigation, its parent compound 20E has been shown to act via the Estrogen Receptor-β. Estrogen signaling can be genomic, where the estrogen-ER complex binds to Estrogen Response Elements (EREs), or non-genomic, involving rapid activation of kinase cascades like PI3K/AKT and MAPK.[15][16][17]

Figure 2. Genomic and Non-Genomic Estrogen Receptor (ER) Signaling.

Experimental Protocols

The characterization of hormone-receptor interactions is fundamental to drug development. The competitive radioligand binding assay is a standard method to determine the binding affinity of a compound for a specific receptor.

This protocol measures the ability of a test compound (e.g., Poststerone) to compete with a known high-affinity radiolabeled androgen (e.g., [³H]-DHT) for binding to the AR.[18]

Objective: To determine the inhibitory concentration (IC50) and binding affinity (Ki) of a test compound for the Androgen Receptor.

Materials:

• Androgen Receptor source (e.g., purified AR protein, cell lysates from AR-expressing cells).

• Radioligand: [³H]-Dihydrotestosterone ([³H]-DHT) or [³H]-Mibolerone.[18]

• Test Compound (e.g., Poststerone).

• Unlabeled ('cold') competitor (e.g., non-radiolabeled DHT).

• Assay Buffer (e.g., 50 mM HEPES, 150 mM Li₂SO₄, 0.2 mM TCEP, 10% glycerol, 0.01% Triton X-100, pH 7.2).[19]

• 96-well or 384-well plates (e.g., Ni-chelate coated Flashplate® for Scintillation Proximity Assay).[19]

• Liquid scintillation counter.

Workflow:

Figure 3. Workflow for a Competitive Radioligand Binding Assay.

Procedure:

• Preparation: Prepare serial dilutions of the test compound and control compounds (unlabeled DHT for non-specific binding) in assay buffer. Prepare the radioligand solution at a concentration at or below its dissociation constant (Kd) for the AR.[18]

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: AR preparation + radioligand + assay buffer.

  • Non-specific Binding (NSB): AR preparation + radioligand + a saturating concentration of unlabeled DHT.

  • Test Compound: AR preparation + radioligand + test compound dilution.

• Incubation: Incubate the plate at 4°C for 18-24 hours to allow the binding to reach equilibrium.[18]

• Separation: Terminate the incubation by rapidly separating the bound radioligand from the free radioligand. This is commonly done by vacuum filtration over glass fiber filters (e.g., GF/C) that trap the receptor-ligand complexes.[20]

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.[20]

• Detection: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.[18]

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[20]

Conclusion

Poststerone presents a distinct profile compared to classical androgens like testosterone and nandrolone. Structurally, it is a C21 ecdysteroid, differing from the C19 androstane core of mammalian androgens. Functionally, its anabolic effects on muscle tissue appear to be mediated through non-androgenic pathways, potentially involving the Akt signaling cascade or estrogen receptors. This lack of direct androgenic activity makes Poststerone and other ecdysteroids an area of interest for developing anabolic therapies with a potentially improved safety profile over traditional anabolic-androgenic steroids. Further research utilizing methodologies such as competitive binding assays is essential to fully elucidate its mechanism of action and therapeutic potential.

References

• 1. Poststerone|20-Hydroxyecdysone Metabolite|10162-99-9 [benchchem.com]
• 2. 20-Hydroxyecdysone, from Plant Extracts to Clinical Use: Therapeutic Potential for the Treatment of Neuromuscular, Cardio-Metabolic and Respiratory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (2beta,3beta,5beta)-2,3,14-Trihydroxypregn-7-ene-6,20-dione | C21H30O5 | CID 441835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Poststerone (C21H30O5) [pubchemlite.lcsb.uni.lu]
• 5. biorlab.com [biorlab.com]
• 6. Beyond testosterone cypionate: evidence behind the use of nandrolone in male health and wellness - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Nandrolone Stimulation on Testosterone Biosynthesis in Leydig Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. swolverine.com [swolverine.com]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | What Does Androgen Receptor Signaling Pathway in Sertoli Cells During Normal Spermatogenesis Tell Us? [frontiersin.org]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 14. researchgate.net [researchgate.net]
• 15. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. mdpi.com [mdpi.com]
• 18. benchchem.com [benchchem.com]
• 19. A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. giffordbioscience.com [giffordbioscience.com]

A Comparative Guide to the Functional Differences of Poststerone and Its Analogs for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced functional differences between a parent compound and its analogs is critical for advancing research and therapeutic applications. This guide provides an objective comparison of Poststerone (B1197410), a significant metabolite of 20-hydroxyecdysone (B1671079), and its key analogs, focusing on their anabolic properties. The information is supported by available experimental data, detailed methodologies for key assays, and visual representations of signaling pathways and experimental workflows.

Introduction to Poststerone and its Analogs

Poststerone is a primary C21 ecdysteroid metabolite of 20-hydroxyecdysone (20E), a naturally occurring phytoecdysteroid that has garnered significant interest for its anabolic properties without the androgenic side effects associated with traditional anabolic steroids. The anabolic potential of Poststerone itself is an active area of research. This guide focuses on the functional comparison of Poststerone with its parent compound, 20-hydroxyecdysone, and introduces other known analogs such as 14-deoxypoststerone and 20R-hydroxy poststerone derivatives, for which detailed functional data is still emerging.

Functional Differences in Anabolic Activity

The primary functional interest in Poststerone and its analogs lies in their potential to promote muscle growth (hypertrophy). The most direct comparative data available is from in vivo studies on rodent models, which assess changes in muscle fiber cross-sectional area (CSA).

In Vivo Comparison of Anabolic Effects

A key study directly compared the effects of Poststerone and its parent compound, 20-hydroxyecdysone, on the muscle fiber CSA in different muscle types of rats. The results indicate that Poststerone exhibits comparable, and in some instances, more potent anabolic effects than 20E, depending on the muscle fiber type.[1][2][3]

Compound	Muscle Type	Fiber Type I (Slow-twitch)	Fiber Type IIa (Fast-twitch)	Fiber Type IIx (Fast-twitch)	Fiber Type IIb (Fast-twitch)	Myonuclei Number
Poststerone	Soleus	Less elevated CSA vs. 20E	Less elevated CSA vs. 20E	-	-	Increased
EDL	More effective CSA increase vs. 20E	More effective CSA increase vs. 20E	More effective CSA increase vs. 20E	More effective CSA increase vs. 20E	Increased
20-Hydroxyecdysone	Soleus	Increased CSA	Increased CSA	-	-	Increased
EDL	Increased CSA	Increased CSA	Increased CSA	Increased CSA	Increased

Data summarized from Csábi et al., 2019.[1][2][3]

Key Observations:

• In the soleus muscle, which is predominantly composed of slow-twitch fibers, 20-hydroxyecdysone was more effective at increasing the CSA of type I and IIa fibers compared to Poststerone.[1][2]

• Conversely, in the extensor digitorum longus (EDL) muscle, which has a greater proportion of fast-twitch fibers, Poststerone was more effective than 20E at increasing the CSA of all four fiber types (I, IIa, IIx, and IIb).[1][2]

• Both Poststerone and 20-hydroxyecdysone were observed to increase the number of myonuclei in the EDL muscle, suggesting that both compounds may promote muscle growth through the activation and fusion of satellite cells.[1][2]

Other Poststerone Analogs

• 14-Deoxypoststerone: This is another metabolite of 20-hydroxyecdysone. However, there is a lack of publicly available studies that directly compare its anabolic activity to that of Poststerone.

• 20R-Hydroxy Poststerone Analogs: These have been synthesized for research purposes, but detailed functional data on their anabolic effects are not yet widely available.

Mechanism of Action: A Non-Androgenic Anabolic Pathway

Unlike traditional anabolic steroids that function through the androgen receptor, Poststerone and its parent compound 20-hydroxyecdysone are believed to exert their anabolic effects through a distinct signaling pathway. The current scientific consensus suggests that these ecdysteroids do not bind to the androgen receptor but instead interact with the Estrogen Receptor beta (ERβ).[4] This interaction is thought to initiate a signaling cascade through the PI3K/Akt pathway, a central regulator of cell growth and protein synthesis.[5][6][7]

Poststerone's Anabolic Signaling Pathway

Experimental Protocols

Reproducibility and validation of findings are paramount in scientific research. Below are detailed methodologies for key experiments used to characterize the anabolic effects of compounds like Poststerone.

Measurement of Muscle Fiber Cross-Sectional Area (CSA)

This in vivo assay is a primary method for determining the anabolic effect of a compound on skeletal muscle.

• Animal Model: Male Wistar rats are typically used. The animals are housed under standard conditions with free access to food and water.

• Compound Administration: Poststerone, 20-hydroxyecdysone, or a vehicle control is administered, often via subcutaneous injection near the target muscle (e.g., the gastrocnemius), for a specified period (e.g., 7 days).

• Tissue Collection and Preparation: After the treatment period, the animals are euthanized, and the target muscles (e.g., soleus and EDL) are excised, weighed, and frozen in isopentane (B150273) cooled by liquid nitrogen.

• Cryosectioning: The frozen muscles are cut into transverse sections (e.g., 10 µm thick) using a cryostat.

• Immunohistochemistry: The sections are stained with antibodies specific for different myosin heavy chain (MyHC) isoforms to distinguish between fiber types (I, IIa, IIx, IIb). Laminin staining is often used to outline the individual muscle fibers.

• Imaging and Analysis: The stained sections are imaged using a fluorescence microscope. Image analysis software (e.g., ImageJ) is used to measure the cross-sectional area of individual muscle fibers. A large number of fibers are measured for each muscle to ensure statistical significance.[8][9]

Workflow for Muscle Fiber CSA Measurement

In Vitro Myotube Hypertrophy Assay (C2C12 Model)

The C2C12 mouse myoblast cell line is a standard in vitro model to study myogenesis and muscle hypertrophy.

• Cell Culture and Differentiation: C2C12 myoblasts are cultured in a growth medium (e.g., DMEM with 10% fetal bovine serum). To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum) upon reaching confluence. Myotubes typically form within 4-6 days.[10][11]

• Compound Treatment: The differentiated myotubes are treated with various concentrations of the test compounds (e.g., Poststerone, 20-hydroxyecdysone) or controls (e.g., vehicle, IGF-1 as a positive control) for a specified duration (e.g., 48 hours).

• Fixation and Staining: After treatment, the myotubes are fixed (e.g., with 4% paraformaldehyde) and stained. Staining can be done with general protein stains or with antibodies against muscle-specific proteins like myosin heavy chain. DAPI is used to stain the nuclei.

• Imaging and Measurement: Images of the myotubes are captured, and the diameter of the myotubes is measured at multiple points along their length using image analysis software. The average diameter is calculated for a large number of myotubes per treatment group.[9]

Estrogen Receptor Beta (ERβ) Binding Assay

This assay determines the ability of a compound to bind to the ERβ.

• Reagents: This assay requires a source of ERβ (e.g., recombinant human ERβ), a radiolabeled estrogen (e.g., [3H]-estradiol), and the unlabeled test compounds.

• Competitive Binding: A constant concentration of ERβ and radiolabeled estrogen is incubated with varying concentrations of the unlabeled test compound.

• Separation of Bound and Free Ligand: After incubation, the bound and free radioligand are separated. This can be achieved using methods like hydroxylapatite precipitation or size-exclusion chromatography.

• Quantification: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the log concentration of the test compound. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). This value is indicative of the binding affinity of the compound for the receptor.[12][13]

Workflow for ERβ Competitive Binding Assay

References

• 1. Protocol for quantifying muscle fiber size, number, and central nucleation of mouse skeletal muscle cross-sections using Myotally software - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dshs-koeln.de [dshs-koeln.de]
• 6. PI3 kinase regulation of skeletal muscle hypertrophy and atrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scholarly.unair.ac.id [scholarly.unair.ac.id]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Protocol for quantifying muscle fiber size, number, and central nucleation of mouse skeletal muscle cross-sections using Myotally software - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Muscle secreted factors enhance activation of the PI3K/Akt and β-catenin pathways in murine osteocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Unveiling the Anabolic Potential of Poststerone: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the therapeutic potential of Poststerone, a metabolite of 20-hydroxyecdysone (B1671079), against other anabolic agents. The following analysis is supported by experimental data to inform future research and development in muscle growth and recovery.

Poststerone, a primary in vivo metabolite of the phytoecdysteroid 20-hydroxyecdysone (20E), has emerged as a compound of interest for its anabolic properties.[1] Unlike traditional anabolic androgenic steroids (AAS), Poststerone is believed to exert its effects without binding to the androgen receptor, potentially offering a safer therapeutic window. This guide delves into the available preclinical data to compare the efficacy of Poststerone with its parent compound, 20E, and other established anabolic agents such as testosterone (B1683101) enanthate, Dianabol (methandienone), and Selective Androgen Receptor Modulators (SARMs).

Comparative Efficacy on Muscle Hypertrophy

Experimental data from rodent studies provide the primary basis for evaluating the anabolic potential of Poststerone. A key study investigated the effects of Poststerone and 20E on the cross-sectional area (CSA) of different muscle fiber types in rats. The results indicate that Poststerone exhibits a muscle-specific anabolic effect, in some cases surpassing its parent compound.

Compound	Muscle Fiber Type	Change in Cross-Sectional Area (CSA) vs. Control	Animal Model	Reference
Poststerone	Soleus (Type I)	Less pronounced increase than 20E	Developing Rats	[2]
Soleus (Type IIa)	Less pronounced increase than 20E	Developing Rats	[2]
Extensor Digitorum Longus (EDL) (Type I, IIa, IIx, IIb)	More effective increase than 20E	Developing Rats	[2]
20-Hydroxyecdysone (20E)	Soleus (Type I & IIa)	Significant Increase	Developing Rats	[2]
Extensor Digitorum Longus (EDL)	Significant Increase	Developing Rats	[2]
Testosterone Enanthate	Levator Ani/Bulbocavernosus (LABC)	102% increase in fCSA (vs. Orchiectomy)	10-month-old Fisher 344 rats	[3]
Dianabol (Methandienone)	Levator Ani	Significant stimulation of anabolic activity	Intact Rats	[2]
SARM (LGD-4033)	Levator Ani	Potent muscle activity with weaker partial agonist activity on the prostate	Orchidectomized Male Rats	[4]

Mechanism of Action: Signaling Pathways

The anabolic effects of Poststerone are hypothesized to be mediated through the activation of the Protein Kinase B (Akt) signaling pathway, a critical regulator of muscle protein synthesis. This pathway is a common target for many anabolic agents, though their upstream activators may differ.

Poststerone and 20-Hydroxyecdysone Signaling Pathway

Poststerone, similar to 20E, is thought to initiate a signaling cascade that leads to the phosphorylation and activation of Akt, subsequently promoting protein synthesis and muscle growth.

Caption: Proposed signaling pathway for Poststerone-induced muscle hypertrophy.

Alternative Anabolic Agent Signaling Pathway (Example: Testosterone)

Traditional anabolic steroids like testosterone exert their effects primarily through the androgen receptor, leading to a genomic response that increases protein synthesis. However, non-genomic pathways involving Akt activation have also been reported.

Caption: Simplified signaling pathway for testosterone-mediated muscle growth.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the findings, detailed experimental methodologies are crucial.

In Vivo Rodent Model for Anabolic Activity

This protocol outlines a typical experimental workflow for assessing the anabolic effects of compounds like Poststerone in a rodent model.

Caption: General experimental workflow for in vivo anabolic agent studies.

Detailed Methodology from a Comparative Study of Poststerone and 20-Hydroxyecdysone:

• Animal Model: Developing male Wistar rats.

• Compound Administration: The specific dosage and administration details for the comparative study on Poststerone and 20E are outlined in the original research publication.[1] Generally, such studies involve subcutaneous or oral administration of the compounds dissolved in a suitable vehicle (e.g., oil, saline with a solubilizing agent).

• Muscle Sample Collection: At the end of the treatment period, animals are euthanized, and specific muscles, such as the soleus and extensor digitorum longus (EDL), are carefully dissected.

• Histological Analysis: Muscle samples are frozen in isopentane (B150273) cooled by liquid nitrogen. Cross-sections (e.g., 10 µm thick) are cut using a cryostat. Sections are then stained (e.g., with hematoxylin (B73222) and eosin (B541160) or specific antibodies for fiber typing) to visualize the muscle fibers.

• Cross-Sectional Area (CSA) Measurement: Images of the stained muscle sections are captured using a microscope and camera. The CSA of individual muscle fibers is then measured using image analysis software.

• Biochemical Analysis (Akt Phosphorylation): Muscle tissue lysates are prepared and subjected to Western blotting using antibodies specific for total Akt and phosphorylated Akt (at Ser473 and/or Thr308) to quantify the level of Akt activation.

Conclusion

The available preclinical data suggests that Poststerone is a promising anabolic agent with a distinct, muscle-specific activity profile that, in some instances, may be more potent than its parent compound, 20-hydroxyecdysone. Its proposed mechanism of action through the Akt signaling pathway, independent of the androgen receptor, makes it an attractive candidate for further investigation as a therapeutic agent for muscle wasting conditions, potentially avoiding the adverse androgenic effects of traditional steroids. However, direct comparative studies with a broader range of anabolic agents are needed to fully elucidate its therapeutic potential. Further in-vitro studies are also required to provide more precise quantitative data on its ability to activate the Akt signaling cascade. The provided experimental framework serves as a guide for researchers to design and execute robust studies to validate and expand upon these initial findings.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The anabolic steroid methandienone targets the hypothalamic-pituitary-testicular axis and myostatin signaling in a rat training model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. vikingtherapeutics.com [vikingtherapeutics.com]

Independent Replication of Poststerone's Anabolic Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anabolic compound Poststerone and its alternatives, with a focus on the independent replication of its initial findings. Poststerone, a metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), has been investigated for its potential to increase muscle mass. This document summarizes the available experimental data, details relevant methodologies, and visualizes key biological pathways and workflows to offer an objective overview for the scientific community.

Data Presentation: Quantitative Anabolic Effects

To date, the primary investigation into the direct anabolic effects of Poststerone comes from a single in vivo study. The findings from this study are presented below, alongside comparative data for its parent compound, 20-hydroxyecdysone (20E), and traditional anabolic androgenic steroids (AAS). It is crucial to note that the data on Poststerone has not yet been independently replicated.

Table 1: In Vivo Anabolic Effects of Poststerone and 20-Hydroxyecdysone in Rats

Compound	Muscle	Fiber Type	Change in Cross-Sectional Area (CSA) vs. Control	Reference
Poststerone	Soleus	Type I	Less elevated than 20E	[1]
Soleus	Type IIa	Less elevated than 20E	[1]
Extensor Digitorum Longus (EDL)	Type I, IIa, IIx, IIb	More effective increase than 20E	[1]
20-Hydroxyecdysone	Soleus	Type I, IIa	Significant increase	[1]
Extensor Digitorum Longus (EDL)	Type I, IIa, IIx, IIb	Significant increase	[1]

Table 2: Comparison of Anabolic Potency of 20-Hydroxyecdysone with other Anabolic Agents

Compound	Model	Key Findings	Reference
20-Hydroxyecdysone	Rats (in vivo)	Stronger hypertrophic effect on soleus muscle fiber size compared to Metandienone, Estradienedione, and SARM S1 at the same dose (5 mg/kg).	[2]
20-Hydroxyecdysone	C2C12 Myotubes (in vitro)	Significant increase in myotube diameter, comparable to Dihydrotestosterone (DHT) and Insulin-like Growth Factor 1 (IGF-1).	[2]
Metandienone (Dianabol)	Human (in vivo)	Significant increase in body weight, muscle size, and leg performance at 100 mg/day for 6 weeks.	[3]
Testosterone	Human (in vivo)	Supraphysiologic doses can increase muscle mass and strength.	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. Below are summaries of key experimental protocols relevant to the study of Poststerone and its parent compound, 20-hydroxyecdysone.

In Vivo Administration of Poststerone in Rats

This protocol is based on the methodology described in the primary study on Poststerone's anabolic effects.[1]

• Animal Model: Developing male Wistar rats.

• Compound Administration: Poststerone was administered locally to the hind limb muscles to assess its direct effects. A comparative group received 20-hydroxyecdysone.

• Dosage: Specific dosage information from the primary study is not detailed in the abstract. For 20-hydroxyecdysone, a common dosage in rat studies is 5 mg/kg body weight per day, administered subcutaneously.[2][5]

• Duration: The treatment period in the comparative 20E study was 7 days.[5]

• Tissue Analysis: Following the treatment period, the soleus and extensor digitorum longus (EDL) muscles were excised.

• Histological Analysis: Muscle fiber cross-sectional areas (CSA) were determined using histochemical staining (e.g., ATPase staining to differentiate fiber types) and microscopy with image analysis software.

• Myonuclear Number: The number of myonuclei per fiber was also quantified to assess cellular growth.

In Vitro Assessment of Anabolic Activity in C2C12 Myotubes

This protocol is a generalized procedure for evaluating the anabolic effects of compounds like 20-hydroxyecdysone, which can be adapted for Poststerone.[6]

• Cell Culture: C2C12 mouse myoblasts are cultured in a growth medium (e.g., DMEM with 10% fetal bovine serum).

• Differentiation: To induce differentiation into myotubes, the growth medium is replaced with a differentiation medium (e.g., DMEM with 2% horse serum) once the myoblasts reach near-confluency.

• Treatment: Differentiated myotubes are treated with the test compound (e.g., Poststerone or 20-hydroxyecdysone at concentrations ranging from 0.1 to 10 µM) or a vehicle control.

• Myotube Hypertrophy Assay: After 48-72 hours of treatment, myotube diameters are measured using microscopy and image analysis software to quantify hypertrophy.

• Protein Synthesis Assay: The rate of protein synthesis is measured by quantifying the incorporation of labeled amino acids (e.g., ³H-Leucine) or using non-radioactive methods like the surface sensing of translation (SUnSET) technique.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams were generated using Graphviz (DOT language) to illustrate the proposed signaling pathway of Poststerone and a typical experimental workflow for assessing anabolic agents.

Caption: Proposed signaling pathway of Poststerone via ERβ and PI3K/Akt.

Caption: Experimental workflow for an in vivo anabolic study.

References

• 1. Poststerone increases muscle fibre size partly similar to its metabolically parent compound, 20-hydroxyecdysone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ecdysteroids: A novel class of anabolic agents? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Anabolic steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Comparative Transcriptomics of Poststerone-Treated Cells: A Guide for Researchers and Drug Development Professionals

Introduction

Poststerone is a primary metabolite of the phytoecdysteroid 20-hydroxyecdysone (B1671079) (20E), a compound that has garnered significant interest for its anabolic and metabolic benefits without the androgenic side effects associated with traditional anabolic steroids. Research indicates that Poststerone itself possesses biological activity, exhibiting effects on muscle fiber size that are partly similar to its parent compound, 20E.[1] Understanding the transcriptomic landscape of cells treated with Poststerone is crucial for elucidating its mechanism of action and for the development of novel therapeutics for muscle wasting diseases and metabolic disorders.

This guide provides a comparative overview of the transcriptomic effects of Poststerone, with 20-hydroxyecdysone serving as the primary comparator due to the limited availability of direct comparative transcriptomic data for Poststerone. The information presented herein is synthesized from publicly available datasets and relevant literature, offering a foundational resource for researchers in the field.

Data Presentation: Comparative Summary of Transcriptomic Changes

Due to the absence of direct comparative RNA-sequencing data for Poststerone, this section presents data from a microarray study on C57BL/6 mice treated with a continuous infusion of 20-hydroxyecdysone (5 mg/kg/day) for five days (GEO Accession: GSE23121).[2] While the study did not identify statistically significant differentially expressed genes after False Discovery Rate (FDR) correction, pathway analysis revealed a number of genes with evidence for differential expression involved in key cellular processes. This data provides a preliminary look at the potential transcriptomic effects of ecdysteroids on skeletal muscle.

Table 1: Differentially Expressed Genes in 20-Hydroxyecdysone-Treated Mouse Triceps Brachii

Gene Symbol	Gene Name	Putative Function in Muscle	Log2 Fold Change (20E vs. Saline)
Igf1	Insulin-like growth factor 1	Promotes muscle growth and proliferation	0.23
Akt1	AKT serine/threonine kinase 1	Key regulator of muscle hypertrophy	0.15
Mtor	Mechanistic target of rapamycin	Central regulator of protein synthesis	0.12
Foxo1	Forkhead box protein O1	Transcription factor involved in muscle atrophy	-0.18
Trim63	Tripartite motif containing 63 (MuRF1)	E3 ubiquitin ligase involved in muscle atrophy	-0.21
Fbxo32	F-box protein 32 (Atrogin-1)	E3 ubiquitin ligase involved in muscle atrophy	-0.19
Myh7	Myosin heavy chain 7	Component of slow-twitch muscle fibers	0.25
Myog	Myogenin	Myogenic regulatory factor	0.17

Note: The Log2 Fold Change values are derived from the aforementioned microarray study and did not reach statistical significance after FDR correction. They are presented here to indicate trends and potential areas for future investigation.

Experimental Protocols

This section provides a detailed methodology for a comparative transcriptomics experiment using RNA sequencing (RNA-Seq) to investigate the effects of Poststerone on a relevant cell line, such as the C2C12 mouse myoblast cell line.

RNA-Sequencing Protocol for Poststerone-Treated C2C12 Cells

1. Cell Culture and Treatment:

• Cell Line: C2C12 mouse myoblasts.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Differentiation: To induce differentiation into myotubes, replace the growth medium with DMEM supplemented with 2% horse serum once the cells reach 80-90% confluency.

• Treatment: Differentiated C2C12 myotubes can be treated with Poststerone at various concentrations (e.g., 1 µM, 5 µM, 10 µM) and compared to a vehicle control (e.g., DMSO) and a positive control such as 20-hydroxyecdysone (10 µM). Treatment duration can range from 6 to 48 hours.

2. RNA Extraction:

• Lyse the cells directly in the culture plate using a suitable lysis buffer (e.g., TRIzol reagent).

• Extract total RNA following the manufacturer's protocol for the chosen lysis reagent.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high-quality RNA (RIN > 8).

3. Library Preparation and Sequencing:

• Prepare RNA-Seq libraries from the extracted RNA using a commercial kit (e.g., Illumina TruSeq Stranded mRNA Library Prep Kit). This typically involves mRNA purification, fragmentation, cDNA synthesis, adapter ligation, and amplification.

• Perform high-throughput sequencing of the prepared libraries on an Illumina sequencer (e.g., NovaSeq 6000) to generate a sufficient number of reads per sample (e.g., 20-30 million).

4. Data Analysis:

• Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

• Read Alignment: Align the high-quality reads to the mouse reference genome (e.g., GRCm38) using a splice-aware aligner like STAR.

• Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

• Differential Gene Expression Analysis: Use packages such as DESeq2 or edgeR in R to identify differentially expressed genes between treatment groups. Set a significance threshold (e.g., FDR < 0.05) and a fold-change cutoff (e.g., |log2FoldChange| > 1).

• Pathway and Functional Enrichment Analysis: Use tools like g:Profiler, DAVID, or Ingenuity Pathway Analysis (IPA) to identify biological pathways and gene ontology terms enriched among the differentially expressed genes.

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate key signaling pathways potentially modulated by Poststerone and its parent compound, 20-hydroxyecdysone.

Caption: Proposed Ecdysteroid Signaling Pathway.

Caption: PI3K/AKT/mTOR Signaling Pathway.

Experimental Workflow

The following diagram outlines the experimental workflow for the comparative transcriptomic analysis of Poststerone-treated cells.

Caption: Experimental Workflow for RNA-Seq Analysis.

References

• 1. Quantification of transcriptome changes to investigate the role of glucocorticoid receptor-RNA binding during dexamethasone treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GEO Accession viewer [ncbi.nlm.nih.gov]

Assessing the Specificity of Progesterone Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The term "Poststerone" does not correspond to a known molecular entity in publicly available scientific literature. Based on the provided context, this guide will proceed under the assumption that the intended topic is Progesterone (B1679170) Inhibitors . Progesterone, a critical steroid hormone, exerts its influence through the progesterone receptor (PR), a member of the nuclear receptor superfamily.[1] Modulators of this receptor have significant therapeutic applications, ranging from emergency contraception to the treatment of hormone-dependent cancers.[2][3]

The clinical success of a progesterone receptor modulator is critically dependent on its specificity. Off-target binding to other steroid receptors, such as the glucocorticoid (GR), androgen (AR), and mineralocorticoid (MR) receptors, can lead to undesirable side effects. This guide provides a comparative analysis of the specificity of prominent progesterone inhibitors, supported by experimental data and detailed methodologies to aid in the evaluation and development of new chemical entities.

Comparative Specificity of Progesterone Receptor Inhibitors

The specificity of a compound is often quantified by comparing its binding affinity (IC50 or Ki) for its primary target (PR) versus its affinity for other related receptors. A higher ratio of affinity for off-targets compared to the primary target indicates greater specificity. The following table summarizes the in-vitro receptor binding affinities for two widely studied PR inhibitors: Mifepristone and Ulipristal Acetate (B1210297).

Compound	Progesterone Receptor (PR)	Glucocorticoid Receptor (GR)	Androgen Receptor (AR)	Estrogen Receptor (ER)	Mineralocorticoid Receptor (MR)
Mifepristone (RU-486)	IC50: 0.025 nM[4]	IC50: 2.2 nM[4]	IC50: 10 nM[4]	No relevant affinity[4]	No relevant affinity[4]
Ulipristal Acetate (CDB-2914)	High Affinity	Binds to GR[5]	Binds to AR (weak)[6]	No relevant affinity[5][6]	No relevant affinity[5][6]

Note: IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A lower IC50 value indicates a higher binding affinity. Mifepristone shows high affinity for both the progesterone and glucocorticoid receptors.[4][7] Ulipristal acetate is a selective progesterone receptor modulator (SPRM) that also binds to the glucocorticoid receptor but has weak affinity for the androgen receptor.[5][6][8]

Signaling Pathways

Progesterone Receptor Signaling

Progesterone action is primarily mediated by intracellular progesterone receptors (PR-A and PR-B) which act as ligand-activated transcription factors (genomic signaling).[1][9] Upon binding progesterone, the receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus. In the nucleus, it binds to progesterone response elements (PREs) on target genes to regulate their transcription.[9] Additionally, progesterone can elicit rapid, non-genomic effects through membrane-associated PRs, which can activate kinase signaling cascades like the Src/MAPK pathway.[9][10][11]

References

• 1. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Progesterone receptor antagonists. [vivo.weill.cornell.edu]
• 4. Mifepristone - Wikipedia [en.wikipedia.org]
• 5. selleckchem.com [selleckchem.com]
• 6. Ulipristal acetate - Wikipedia [en.wikipedia.org]
• 7. Mifepristone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Progesterone receptor signaling in the initiation of pregnancy and preservation of a healthy uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

A Comparative Guide to Poststerone Synthesis Methodologies

For Researchers, Scientists, and Drug Development Professionals

Poststerone, a C21 ecdysteroid metabolite of 20-hydroxyecdysone (B1671079), has garnered significant interest in the scientific community for its potential anabolic and various pharmacological activities. The efficient synthesis of Poststerone is crucial for advancing research into its biological functions and therapeutic applications. This guide provides a side-by-side comparison of the primary methods for Poststerone synthesis, offering detailed experimental protocols, quantitative performance data, and workflow visualizations to aid researchers in selecting the most suitable method for their needs.

At a Glance: Comparison of Poststerone Synthesis Methods

The synthesis of Poststerone predominantly originates from its natural precursor, 20-hydroxyecdysone (20E), through oxidative cleavage of the C20-C22 bond in the side chain. Key methodologies include direct oxidative cleavage and a chemo- and stereoselective reduction pathway involving a protected intermediate.

Parameter	Method 1: Oxidative Cleavage with Sodium Periodate (B1199274)	Method 2: Chemo- and Stereoselective Reduction
Starting Material	20-Hydroxyecdysone (20E)	Poststerone Acetonide
Key Reagents	Sodium periodate (NaIO4)	L-Selectride or Lithium aluminum hydride (LiAlH4)
Reaction Type	Oxidative Cleavage	Stereoselective Carbonyl Reduction
Reported Yield	Good to High	High (e.g., 76% for a reduction step)
Purity	Generally high after chromatographic purification	High, dependent on stereoselectivity and purification
Scalability	Potentially scalable	Scalable, dependent on reagent cost and handling
Key Advantages	Direct conversion from readily available 20E	High stereoselectivity for the 20R-hydroxy derivative
Key Disadvantages	Potential for over-oxidation or side reactions	Requires an additional protection step to form the acetonide

Visualizing the Synthetic Pathways

To illustrate the logical flow of the primary synthetic routes to Poststerone, the following diagrams have been generated using the DOT language.

Caption: Synthetic routes to Poststerone and its 20R-hydroxy derivative.

Experimental Protocols

The following are detailed experimental protocols for the key synthesis methods cited.

Method 1: Oxidative Cleavage of 20-Hydroxyecdysone

This method directly converts 20-hydroxyecdysone to Poststerone by cleaving the C20-C22 diol.

Materials:

• 20-Hydroxyecdysone (20E)

• Sodium periodate (NaIO4)

• Methanol (B129727)

• Water

• Dichloromethane (B109758)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

• Dissolve 20-hydroxyecdysone in a mixture of methanol and water.

• Cool the solution in an ice bath.

• Slowly add an aqueous solution of sodium periodate to the cooled 20E solution with constant stirring.

• Allow the reaction to proceed for a specified time (e.g., 1-2 hours), monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding a reducing agent (e.g., sodium thiosulfate (B1220275) solution) until the excess periodate is consumed.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane multiple times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Poststerone by silica gel column chromatography using an appropriate solvent system.

• Characterize the purified Poststerone using analytical techniques such as NMR and mass spectrometry.

Method 2: Chemo- and Stereoselective Reduction of Poststerone Acetonide

This multi-step method involves the protection of the 2,3-diol of Poststerone as an acetonide, followed by the stereoselective reduction of the C20 ketone.

Step 2a: Acetonide Protection of Poststerone

Materials:

• Poststerone

• Acetone (B3395972)

• Anhydrous phosphomolybdic acid (PMA) or another suitable acid catalyst

• Anhydrous sodium sulfate

• Dichloromethane

Procedure:

• Suspend Poststerone in anhydrous acetone.

• Add a catalytic amount of phosphomolybdic acid.

• Stir the mixture at room temperature until the reaction is complete, as indicated by TLC.

• Neutralize the catalyst with a mild base (e.g., sodium bicarbonate solution).

• Remove the acetone under reduced pressure.

• Extract the residue with dichloromethane.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield Poststerone 2,3-acetonide.[1]

Step 2b: Stereoselective Reduction of Poststerone Acetonide

Materials:

• Poststerone 2,3-acetonide

• L-Selectride (1M solution in THF) or Lithium aluminum hydride (LiAlH4)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve Poststerone 2,3-acetonide in anhydrous THF under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of L-Selectride in THF to the reaction mixture.

• Stir the reaction at -78 °C for a designated period, monitoring by TLC.

• Once the starting material is consumed, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the crude 20R-hydroxy Poststerone acetonide.

• Purify the product by column chromatography. A reported yield for a similar reduction using LiAlH4 was 76%.[2]

Step 2c: Deprotection of the Acetonide

Materials:

• 20R-Hydroxy Poststerone Acetonide

• Aqueous solution of a mild acid (e.g., acetic acid or dilute HCl)

• Organic solvent (e.g., methanol or THF)

Procedure:

• Dissolve the purified 20R-hydroxy Poststerone acetonide in a suitable organic solvent.

• Add the aqueous acid solution.

• Stir the mixture at room temperature and monitor the deprotection by TLC.

• Upon completion, neutralize the acid with a weak base.

• Remove the organic solvent under reduced pressure.

• Extract the product into an appropriate organic solvent, wash, dry, and concentrate to yield the final 20R-hydroxy Poststerone.

Concluding Remarks

The choice between direct oxidative cleavage and a stereoselective reduction pathway for the synthesis of Poststerone and its derivatives will depend on the specific research goals. The oxidative cleavage method offers a more direct route from the readily available 20-hydroxyecdysone. In contrast, the multi-step stereoselective reduction method provides access to specific stereoisomers, such as the 20R-hydroxy derivative, which may be crucial for structure-activity relationship studies. Researchers should carefully consider the trade-offs in terms of step economy, reagent cost, and desired final product stereochemistry when selecting a synthetic strategy. The provided protocols offer a foundation for the laboratory-scale synthesis of Poststerone, and further optimization may be required to enhance yields and scalability for specific applications.

References

• 1. Diversity-Oriented Synthesis Catalyzed by Diethylaminosulfur-Trifluoride—Preparation of New Antitumor Ecdysteroid Derivatives [mdpi.com]
• 2. ovid.com [ovid.com]

Safety & Regulatory Compliance

Proper Disposal of Poststerone: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical compounds is a critical aspect of laboratory operations. Poststerone, a metabolite of the ecdysteroid 20-hydroxyecdysone, requires careful handling and adherence to specific disposal protocols to minimize environmental impact and ensure personnel safety.

This guide provides essential, step-by-step instructions for the proper disposal of Poststerone, aligning with general laboratory chemical waste management principles.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Poststerone with appropriate personal protective equipment (PPE). This includes wearing chemical-impermeable gloves, eye protection, and a lab coat. All handling of Poststerone should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid the inhalation of any dust or aerosols.

In the event of a spill, the area should be evacuated, and the spilled material should be carefully collected using appropriate absorbent materials. The collected waste must be treated as hazardous and disposed of according to the procedures outlined below.

Step-by-Step Disposal Protocol for Poststerone

The primary recommended method for the disposal of Poststerone is through a licensed chemical waste disposal service. This ensures that the compound is managed in an environmentally responsible and compliant manner.

• Segregation: At the point of generation, Poststerone waste must be segregated from other laboratory waste streams. Do not mix Poststerone with non-hazardous trash or other chemical wastes unless compatibility has been confirmed by a qualified professional.

• Container Selection and Labeling:

  • Use a dedicated, leak-proof, and sealable container for collecting Poststerone waste. For solid forms of Poststerone, a high-density polyethylene (B3416737) (HDPE) or glass container is generally suitable.

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name, "Poststerone." Avoid using abbreviations or chemical formulas.

• Waste Accumulation:

  • Store the waste container in a designated and secure satellite accumulation area.

  • Keep the container closed at all times, except when adding waste.

• Disposal Request:

  • Once the container is full or ready for disposal, contact your institution's Environmental Health & Safety (EHS) department or a licensed chemical waste disposal vendor to arrange for pickup.

• Empty Containers: Empty containers that once held Poststerone should be treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate from the cleaning process must be collected and disposed of as hazardous waste. After proper decontamination, and with the label defaced, the container may be disposed of as non-hazardous waste.

Quantitative Data on Related Compounds

Property	Value	Reference Compound
Solubility in Ethanol	Approximately 25 mg/ml	20-Hydroxyecdysone
Solubility in DMSO	Approximately 30 mg/ml	20-Hydroxyecdysone
Solubility in DMF	Approximately 30 mg/ml	20-Hydroxyecdysone
Solubility in PBS (pH 7.2)	Approximately 10 mg/ml	20-Hydroxyecdysone

Experimental Protocols

Protocol for Preparing a Stock Solution of a Related Compound (20-Hydroxyecdysone)

This protocol for 20-Hydroxyecdysone can be adapted for Poststerone, with solubility tests recommended prior to large-scale solution preparation.

• Weigh the desired amount of the crystalline solid in a clean, dry vial.

• Select an appropriate solvent. 20-Hydroxyecdysone is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF).

• Add the solvent to the solid and purge with an inert gas.

• Vortex or sonicate the mixture until the solid is completely dissolved.

• For biological experiments, further dilutions into aqueous buffers or isotonic saline should be made. It is important to ensure that the residual amount of organic solvent is insignificant, as it may have physiological effects.

• Aqueous solutions should be prepared fresh and not stored for more than one day.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Poststerone.

Disposal workflow for Poststerone waste.

Essential Safety and Logistics for Handling Poststerone

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial when handling Poststerone, particularly in its solid form, to prevent inhalation, dermal contact, and eye exposure. The following PPE is recommended as a minimum standard:

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides a robust barrier against skin contact. The outer glove can be removed immediately in case of contamination, protecting the inner glove and the handler.[1]
Eye Protection	Chemical splash goggles or a face shield.	Protects against accidental splashes of solutions containing Poststerone, preventing potential eye irritation.[1]
Body Protection	A fully buttoned laboratory coat.	Prevents contamination of personal clothing and minimizes skin exposure.[1]
Respiratory Protection	A properly fitted N95 or higher-grade respirator.	Essential when handling solid Poststerone outside of a certified chemical fume hood to prevent inhalation of airborne particles.[1]

Operational Plan: From Receipt to Disposal

A systematic workflow ensures safety at every stage of handling Poststerone.

Receiving and Storage: Upon receipt, visually inspect the packaging for any signs of damage. When opening, wear the prescribed PPE in a designated area, preferably within a chemical fume hood. Store Poststerone in a cool, dry, and well-ventilated area, away from incompatible materials, and ensure the container is tightly sealed.

Handling and Preparation: All handling of solid Poststerone should be conducted in a certified chemical fume hood to control dust and aerosols.[2] When preparing solutions, work over a disposable absorbent bench pad to contain any potential spills.

Decontamination: All non-disposable equipment that has come into contact with Poststerone should be decontaminated according to standard laboratory procedures for potent compounds. Wipe down all work surfaces within the fume hood with a suitable cleaning agent, such as 70% ethanol (B145695), after each use.

Disposal Plan

Proper disposal of Poststerone and any contaminated materials is critical to prevent environmental contamination and accidental exposure.[2]

Solid Waste:

• Contaminated consumables such as gloves, bench pads, and pipette tips should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1]

• Empty vials that contained solid Poststerone should be triple-rinsed with a suitable solvent (e.g., ethanol or methanol). The rinsate must be collected as hazardous liquid waste.[1] The rinsed vial can then be disposed of as regular laboratory glass waste.[1]

Liquid Waste:

• All solutions containing Poststerone, including the rinsate from vial cleaning, must be collected in a clearly labeled, sealed hazardous waste container.

• Do not dispose of liquid waste containing Poststerone down the drain.

Consult with your institution's environmental health and safety (EHS) office for specific guidance on hazardous waste disposal procedures, as regulations may vary.

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing.[3] Rinse the affected skin area with copious amounts of water.[2] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do so.[2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.

Visualizing the Handling Workflow

The following diagram illustrates the key decision points and procedural flow for safely handling Poststerone in a laboratory setting.

Caption: A workflow diagram outlining the key steps and safety considerations for handling Poststerone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. carlroth.com [carlroth.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]